The Role of D-Sphingosine and its Metabolites in Apoptosis: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Executive Summary The intricate signaling network governing apoptosis, or programmed cell death, is a cornerstone of cellular homeostasis and a critical foc...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The intricate signaling network governing apoptosis, or programmed cell death, is a cornerstone of cellular homeostasis and a critical focus in therapeutic development. Within this network, sphingolipids have emerged as pivotal regulators, acting as a molecular switch that dictates cell fate. This technical guide provides an in-depth exploration of the role of D-sphingosine and its key metabolite, sphingosine-1-phosphate (S1P), in the modulation of apoptotic pathways. While the specific role of D-sphingosine sulfate (B86663) in apoptosis is not well-documented in current scientific literature, this guide will focus on the established functions of its parent molecule, D-sphingosine, and the broader sphingolipid rheostat model. We will delve into the signaling mechanisms, present key quantitative data from seminal studies, and provide detailed experimental protocols for the investigation of these processes.
The Sphingolipid Rheostat: A Matter of Balance
The central paradigm in understanding the role of sphingolipids in cell fate is the "sphingolipid rheostat" model. This model posits that the balance between the intracellular levels of pro-apoptotic sphingolipids, namely ceramide and D-sphingosine, and the pro-survival sphingolipid, sphingosine-1-phosphate (S1P), determines whether a cell will undergo apoptosis or proliferate and survive.[1][2][3]
Pro-Apoptotic Players: Ceramide and D-Sphingosine
Ceramide , a precursor to sphingosine (B13886), is generated in response to various cellular stresses, including chemotherapy and radiation. It activates multiple downstream effectors to initiate apoptosis.
D-Sphingosine , derived from the hydrolysis of ceramide by ceramidases, also functions as a pro-apoptotic second messenger.[4][5] It can induce apoptosis through various mechanisms, including the inhibition of pro-survival kinases and the activation of pro-apoptotic proteins.
S1P is formed by the phosphorylation of sphingosine by sphingosine kinases (SphKs).[2] It actively promotes cell survival, proliferation, and migration by activating a family of G protein-coupled receptors (S1PRs) and through intracellular mechanisms.[1]
The enzymatic activity of sphingosine kinases (SphK1 and SphK2) is therefore a critical regulatory node in this rheostat, as it reduces the levels of pro-apoptotic sphingosine while simultaneously generating pro-survival S1P.[2]
Signaling Pathways in Sphingosine-Mediated Apoptosis
D-sphingosine exerts its pro-apoptotic effects through a variety of signaling pathways, often acting in concert to ensure the efficient execution of the cell death program.
Intrinsic (Mitochondrial) Pathway of Apoptosis
D-sphingosine can trigger the intrinsic pathway of apoptosis by directly or indirectly targeting the mitochondria.[6] This leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of the caspase cascade.
Downregulation of Anti-Apoptotic Bcl-2 Family Proteins: D-sphingosine has been shown to decrease the expression of anti-apoptotic proteins like Bcl-2 and Bcl-xL, thereby tilting the balance towards pro-apoptotic Bcl-2 family members (e.g., Bax, Bak) and promoting MOMP.[1]
Lysosomal Membrane Permeabilization: At certain concentrations, sphingosine can accumulate in lysosomes, leading to lysosomal membrane permeabilization. This results in the release of cathepsins into the cytosol, which can cleave and activate Bid, a pro-apoptotic Bcl-2 family protein that then translocates to the mitochondria to induce MOMP.[1]
Modulation of Kinase Signaling Cascades
D-sphingosine can influence the activity of several key protein kinases that are central to cell survival and death signaling.
Inhibition of Protein Kinase C (PKC): One of the earliest discovered functions of sphingosine is its ability to inhibit PKC, a family of kinases involved in cell proliferation and survival.[1]
Inhibition of the PI3K/Akt Pathway: The PI3K/Akt signaling pathway is a major driver of cell survival. D-sphingosine can inhibit the activity of Akt (also known as Protein Kinase B), thereby suppressing its anti-apoptotic functions.[3]
Activation of Sphingosine-Dependent Protein Kinase 1 (SDK1): D-sphingosine can directly activate SDK1, the kinase domain of PKCδ, which then phosphorylates and inactivates the anti-apoptotic 14-3-3 proteins. This leads to the release and activation of pro-apoptotic proteins like Bax.
Below is a DOT language representation of the key signaling pathways involved in D-sphingosine-mediated apoptosis.
The Biological Functions of Sphingosine-1-Phosphate in Neurons: An In-depth Technical Guide
A Note on Terminology: This technical guide focuses on the biological functions of Sphingosine-1-Phosphate (S1P) in neurons. Initial inquiries for "D-sphingosine sulfate" did not yield significant specific findings withi...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Terminology: This technical guide focuses on the biological functions of Sphingosine-1-Phosphate (S1P) in neurons. Initial inquiries for "D-sphingosine sulfate" did not yield significant specific findings within the context of neuronal biology. It is highly probable that the intended subject of interest was S1P, a phosphorylated derivative of sphingosine (B13886) and a critical signaling molecule in the nervous system. This guide will proceed under that assumption, providing a comprehensive overview for researchers, scientists, and drug development professionals.
Executive Summary
Sphingosine-1-phosphate (S1P) is a bioactive sphingolipid metabolite that plays a pivotal role in the central nervous system (CNS). It functions as both an intracellular second messenger and an extracellular ligand for a family of five G protein-coupled receptors (GPCRs), designated S1P₁₋₅. The intricate balance of S1P and its metabolic precursors, ceramide and sphingosine, often referred to as the "sphingolipid rheostat," is crucial in determining cell fate, including survival and apoptosis. In neurons, S1P signaling is integral to a multitude of processes, including development, differentiation, synaptic transmission, and the response to injury and disease. This guide provides a detailed examination of the synthesis, metabolism, and signaling pathways of S1P in neurons, supported by quantitative data, experimental protocols, and visual diagrams to facilitate a deeper understanding of its complex roles.
S1P Metabolism and Signaling in Neurons
The biological effects of S1P are tightly regulated by its synthesis, degradation, and receptor-mediated signaling.
S1P Synthesis and Degradation
S1P is generated from sphingosine through the action of two isoenzymes, sphingosine kinase 1 (SphK1) and sphingosine kinase 2 (SphK2) . SphK1 is primarily located in the cytoplasm and translocates to the plasma membrane upon activation, while SphK2 is predominantly found in the nucleus and other organelles. Conversely, S1P is dephosphorylated back to sphingosine by S1P phosphatases (SPPs) or irreversibly cleaved by S1P lyase (SPL) into ethanolamine (B43304)phosphate (B84403) and hexadecenal.[1][2] The subcellular localization of these enzymes is critical for compartmentalized S1P signaling.
Figure 1: Simplified schematic of S1P metabolism.
S1P Receptor Signaling
Extracellular S1P exerts its effects by binding to five distinct S1P receptors (S1PRs), which are differentially expressed on neurons and glial cells.[3][4] These receptors couple to various heterotrimeric G proteins (Gαi, Gαq, Gα12/13) to initiate downstream signaling cascades.[5]
S1P₁: Primarily couples to Gαi, leading to the activation of the PI3K-Akt pathway, which promotes cell survival, and the Ras-ERK pathway, involved in proliferation and differentiation. It also activates Rac, influencing cytoskeletal dynamics. S1P₁ is highly expressed in various neuron types.[3]
S1P₂: Can couple to Gαi, Gαq, and Gα12/13. Activation of Gα12/13 leads to RhoA activation, which can inhibit cell migration and neurite outgrowth.[5]
S1P₃: Couples to Gαi, Gαq, and Gα12/13, activating a broad range of downstream effectors including PLC, RhoA, and ERK. It is expressed in virtually all dorsal root ganglia (DRG) neurons.[5][6]
S1P₄: Primarily expressed in immune cells, with limited expression in the CNS.[4]
S1P₅: Couples to Gαi and Gα12/13 and is predominantly found on oligodendrocytes, the myelinating cells of the CNS.[3]
Figure 2: Key signaling pathways activated by S1P receptors in neurons.
Biological Functions of S1P in Neurons
S1P signaling is implicated in a wide array of neuronal functions, from the regulation of neuronal development to the modulation of synaptic activity and survival.
Neuronal Development and Differentiation
S1P plays a crucial role in neurogenesis. It can stimulate the migration of neural progenitor cells and promote their differentiation into mature neurons.[7] The balance of S1P receptor expression is critical in this process; for instance, S1P₁ activation is often associated with enhanced neurite extension, a key step in neuronal maturation.[7]
Neurite Outgrowth and Retraction
The effect of S1P on neurite dynamics is complex and receptor-dependent. Activation of S1P₁ receptors can promote neurite outgrowth by activating Rac GTPase.[5] Conversely, S1P₂ and S1P₃ receptor signaling, through the activation of RhoA, can lead to neurite retraction and growth cone collapse.[5] This dual role highlights the importance of the specific S1P receptor subtype expression in determining the neuronal response.
Synaptic Transmission and Plasticity
S1P can modulate synaptic function. It has been shown to facilitate the secretion of neurotransmitters like glutamate (B1630785) from hippocampal neurons.[1] Furthermore, S1P receptors are present at synapses, suggesting a role in synaptic plasticity.[8] The modulation of neuronal excitability by S1P is also an area of active research.
Neuronal Survival and Apoptosis
The sphingolipid rheostat is a critical determinant of neuronal fate. High levels of S1P, acting through S1P₁ and the pro-survival PI3K/Akt pathway, are generally neuroprotective.[9] Conversely, an accumulation of ceramide and sphingosine is often associated with apoptosis.[9] However, prolonged exposure to high concentrations of S1P can also induce apoptosis in cultured hippocampal neurons, indicating a context-dependent role.[10][11] For instance, 10 µM S1P has been shown to lead to apoptotic cell death in longer treatments.[11]
Role in Neurological Diseases
Dysregulation of S1P signaling is implicated in several neurological disorders. In Alzheimer's disease, there is evidence of altered sphingolipid metabolism, with reduced S1P levels and increased ceramide, contributing to neuronal apoptosis.[9] In multiple sclerosis, S1P receptor modulators like Fingolimod (FTY720) are used as therapies, primarily for their effects on lymphocyte trafficking, but they also have direct effects on neural cells.[12]
Quantitative Data
The following tables summarize key quantitative data related to S1P signaling in neurons.
This section provides detailed methodologies for key experiments used to study the biological functions of S1P in neurons.
Neuronal Cell Culture and S1P Treatment
Cell Seeding: Plate primary neurons (e.g., cortical or hippocampal neurons) or neuronal cell lines (e.g., SH-SY5Y) onto appropriate culture vessels pre-coated with an attachment factor like poly-L-lysine or laminin (B1169045).[18]
Cell Culture: Maintain cells in a suitable neuronal culture medium, often supplemented with growth factors, at 37°C in a humidified atmosphere of 5% CO₂.
S1P Preparation: Prepare a stock solution of S1P in a suitable solvent (e.g., methanol (B129727) or DMSO). For experiments, dilute the stock solution in serum-free medium or a buffer containing a carrier protein like bovine serum albumin (BSA) to the desired final concentration.
Treatment: Replace the culture medium with the S1P-containing medium and incubate for the desired duration.
Neurite Outgrowth Assay
Figure 3: General workflow for a neurite outgrowth assay.
Cell Plating: Plate neurons at a low density on coverslips coated with poly-L-lysine and laminin to allow for clear visualization of individual neurites.[19]
Treatment: After allowing the neurons to adhere, treat them with various concentrations of S1P or control vehicle for 24-72 hours.[18]
Fixation and Staining: Fix the cells with 4% paraformaldehyde, permeabilize, and stain with an antibody against a neuronal marker such as β-III tubulin to visualize the cell body and neurites.[19]
Imaging and Analysis: Acquire images using a fluorescence microscope and quantify neurite length and branching using image analysis software like MetaMorph or ImageJ.[19]
Calcium Imaging
Dye Loading: Incubate cultured neurons with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, for 20-30 minutes at 37°C.[20]
Washing: Gently wash the cells with an appropriate buffer (e.g., Hanks' Balanced Salt Solution) to remove excess dye.
Imaging Setup: Place the culture dish on the stage of a fluorescence microscope equipped for live-cell imaging.
Baseline Recording: Record baseline fluorescence for a period before stimulation.
Stimulation and Recording: Add S1P to the imaging chamber and continuously record the fluorescence intensity over time to measure changes in intracellular calcium concentration.[21]
Data Analysis: Analyze the fluorescence traces to determine the amplitude, frequency, and duration of calcium transients.
Western Blotting for Signaling Pathway Analysis
Cell Lysis: After treatment with S1P for the desired time, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[22]
Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).
SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane.
Immunoblotting: Block the membrane and then incubate with primary antibodies specific for total and phosphorylated forms of signaling proteins (e.g., Akt, ERK).[23]
Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.
Quantification: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to the total protein levels.
Apoptosis Assay (Caspase-3 Activity)
Cell Treatment: Treat neurons with S1P or a control vehicle for a specified duration (e.g., 24 hours).[24]
Cell Lysis: Lyse the cells in a buffer that preserves enzyme activity.
Caspase-3 Assay: Incubate the cell lysates with a fluorogenic or colorimetric caspase-3 substrate.
Measurement: Measure the fluorescence or absorbance using a plate reader. The signal intensity is proportional to the caspase-3 activity.
Data Normalization: Normalize the caspase-3 activity to the total protein concentration in each sample.
Conclusion
Sphingosine-1-phosphate is a multifaceted signaling lipid with profound effects on neuronal biology. Its roles in neuronal development, survival, and synaptic function underscore its importance in both the healthy and diseased nervous system. The intricate signaling network governed by S1P and its receptors presents numerous opportunities for therapeutic intervention in a range of neurological disorders. This technical guide provides a foundational understanding of the key aspects of S1P's function in neurons, offering valuable information for researchers and drug development professionals seeking to explore this promising area of neurobiology. Further research into the specific roles of S1P receptor subtypes and the downstream signaling pathways they regulate in different neuronal populations will undoubtedly uncover new avenues for the treatment of neurological diseases.
D-Sphingosine Sulfate as a Precursor to Sphingosine-1-Phosphate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Executive Summary Sphingosine-1-phosphate (S1P) is a critical signaling sphingolipid involved in a myriad of physiological and pathological processes, makin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Sphingosine-1-phosphate (S1P) is a critical signaling sphingolipid involved in a myriad of physiological and pathological processes, making it a key target in drug development. This technical guide explores the potential of D-sphingosine sulfate (B86663) as a precursor to S1P. Central to this proposed pathway is the enzymatic conversion of D-sphingosine to S1P, a reaction catalyzed by the sphingosine (B13886) kinases, SphK1 and SphK2. This document provides a comprehensive overview of the enzymatic kinetics of this conversion, detailed experimental protocols for its analysis, and an in-depth look at the downstream signaling cascades initiated by S1P.
It is important to note that while the conversion of D-sphingosine to S1P is a well-established metabolic pathway, the direct enzymatic conversion of D-sphingosine sulfate to D-sphingosine has not been substantiated in the current scientific literature. Extensive investigation has revealed no identified "sphingosine sulfatase" or other sulfatase with demonstrated activity on D-sphingosine sulfate. Therefore, this guide will focus on the established pathway of S1P synthesis from D-sphingosine, while acknowledging the current lack of evidence for D-sphingosine sulfate as a direct precursor.
The Sphingosine-1-Phosphate Biosynthetic Pathway
The synthesis of S1P from D-sphingosine is a critical step in the regulation of the sphingolipid rheostat, which balances the levels of pro-apoptotic ceramides (B1148491) and pro-survival S1P. This conversion is catalyzed by two isoforms of sphingosine kinase, SphK1 and SphK2.
Enzymatic Conversion of D-Sphingosine to Sphingosine-1-Phosphate
The phosphorylation of D-sphingosine by SphK1 and SphK2 is a key regulatory point in sphingolipid metabolism. These enzymes transfer the gamma-phosphate from ATP to the primary hydroxyl group of D-sphingosine, forming S1P.
Figure 1: Enzymatic conversion of D-sphingosine to S1P.
Quantitative Data: Sphingosine Kinase Kinetics
The kinetic parameters of SphK1 and SphK2 for D-sphingosine have been determined in various studies, providing insights into their respective roles in S1P production.
This protocol describes a common method for measuring the activity of SphK1 and SphK2 in vitro using a radioactive substrate.
Materials:
Recombinant human SphK1 or SphK2
D-erythro-sphingosine
[γ-³³P]ATP
SphK reaction buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM 2-mercaptoethanol, 1 mM EDTA, 10 mM MgCl₂, 10% glycerol)
96-well FlashPlates®
Microplate scintillation counter
Procedure:
Prepare the SphK reaction mixture in each well of a 96-well FlashPlate® to a final volume of 200 µL. Each reaction should contain SphK buffer, the desired concentration of D-erythro-sphingosine, and 2 µg of cell lysate or purified enzyme.
Initiate the reaction by adding [γ-³³P]ATP to a final concentration of 250 µM (specific activity of approximately 0.7 µCi per well).
Incubate the plate at 37°C for a specified time (e.g., 20-30 minutes).
Stop the reaction by washing the plates twice with phosphate-buffered saline (PBS).
Measure the amount of [³³P]S1P product, which adheres to the plate, using a microplate scintillation counter.[1][2]
Quantification of Sphingosine and S1P by LC-MS/MS
This protocol outlines a general procedure for the extraction and quantification of sphingolipids from biological samples using liquid chromatography-tandem mass spectrometry.
Sample Preparation: Homogenize tissue samples or count cells. For plasma, use a small volume (e.g., 10-50 µL).
Internal Standard Spiking: Add a known amount of internal standards to each sample to correct for extraction efficiency and instrument variability.
Lipid Extraction (Modified Bligh-Dyer):
To the sample, add a 2:1:0.8 (v/v/v) mixture of chloroform:methanol:water.
Vortex thoroughly and incubate on ice.
Induce phase separation by adding chloroform and water to achieve a final ratio of 2:2:1.8 (v/v/v) of chloroform:methanol:water.
Centrifuge to separate the phases.
Carefully collect the lower organic phase containing the lipids.[3]
Drying and Reconstitution:
Evaporate the solvent from the organic phase under a stream of nitrogen or using a vacuum concentrator.
Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., the initial mobile phase).[3]
LC-MS/MS Analysis:
Inject the reconstituted sample onto a C18 reversed-phase column.
Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile/isopropanol with 0.1% formic acid (B).
Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI).
Monitor for the specific precursor-to-product ion transitions for each analyte and internal standard.
Data Analysis:
Integrate the peak areas for each analyte and its corresponding internal standard.
Calculate the concentration of each sphingolipid using a standard curve generated from known concentrations of authentic standards.
Sphingosine-1-Phosphate Signaling Pathways
Once synthesized and exported from the cell, S1P acts as a ligand for a family of five G protein-coupled receptors (GPCRs), designated S1P₁₋₅. The activation of these receptors initiates a variety of downstream signaling cascades that regulate numerous cellular processes.
S1P₁ Signaling
S1P₁ primarily couples to the Gαi family of G proteins, leading to the activation of the PI3K-Akt and Ras-MAPK pathways, which are crucial for cell survival, proliferation, and migration.
Figure 2: S1P₁ receptor signaling pathway.
S1P₂ Signaling
S1P₂ is unique in its ability to couple to multiple G proteins, including Gαi, Gαq, and Gα₁₂/₁₃. This promiscuity allows it to regulate a diverse range of cellular responses, often opposing the actions of S1P₁. Activation of Gα₁₂/₁₃ leads to Rho activation and subsequent cytoskeletal rearrangements.
Figure 3: S1P₂ receptor signaling pathway.
S1P₃ Signaling
Similar to S1P₂, S1P₃ couples to Gαi, Gαq, and Gα₁₂/₁₃. Its activation often leads to pro-inflammatory responses and changes in vascular permeability.
Figure 4: S1P₃ receptor signaling pathway.
S1P₄ Signaling
S1P₄ expression is primarily restricted to hematopoietic and lymphoid tissues. It couples to Gαi and Gα₁₂/₁₃ and is involved in regulating immune cell trafficking and function.
Figure 5: S1P₄ receptor signaling pathway.
S1P₅ Signaling
S1P₅ is predominantly expressed in the central nervous system, particularly in oligodendrocytes, and in natural killer (NK) cells. It couples to Gαi and Gα₁₂/₁₃ and is implicated in regulating myelination and NK cell function.
Figure 6: S1P₅ receptor signaling pathway.
Conclusion
The conversion of D-sphingosine to the potent signaling molecule S1P by sphingosine kinases is a central event in cellular regulation and a promising target for therapeutic intervention. While the initial hypothesis of D-sphingosine sulfate as a direct precursor to this pathway is not supported by current scientific literature, the in-depth understanding of the established S1P biosynthetic pathway and its downstream signaling cascades remains of paramount importance for researchers and drug development professionals. This guide provides a foundational understanding of the key enzymes, their kinetics, and the complex signaling networks governed by S1P, offering a valuable resource for those working to modulate this critical pathway for therapeutic benefit. Further research into the metabolism of sphingolipid sulfates may yet reveal novel pathways and regulatory mechanisms.
The Sphinx's Legacy: A Technical Guide to the Discovery and History of Sphingolipid Signaling
For Researchers, Scientists, and Drug Development Professionals Introduction Once relegated to the role of inert structural components of the cell membrane, sphingolipids have emerged as critical signaling molecules that...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Once relegated to the role of inert structural components of the cell membrane, sphingolipids have emerged as critical signaling molecules that govern a vast array of cellular processes, from proliferation and differentiation to senescence and apoptosis.[1][2] Their story begins in the 19th century, with a name inspired by the enigmatic nature of the Sphinx, and unfolds into a complex narrative of biochemical discovery that has profound implications for modern medicine and drug development.[3] This in-depth technical guide provides a comprehensive overview of the discovery and history of sphingolipid signaling pathways, details the core signaling cascades, presents key quantitative data, and outlines the seminal experimental protocols that have defined the field.
A Historical Perspective: From Structural Curiosity to Signaling Paradigm
The journey into the world of sphingolipids began in the 1870s and 1880s with the pioneering work of Johann Ludwig Wilhelm Thudichum.[3] While meticulously characterizing the chemical composition of the brain, he isolated a novel class of lipids.[3] Struck by their mysterious and complex nature, he named them after the mythological Sphinx, a creature of riddles.[3] For nearly a century, sphingolipids were primarily viewed as structural elements, contributing to the integrity and fluidity of cellular membranes.
The paradigm shifted dramatically in the late 20th century. A surge of research began to uncover the bioactive properties of sphingolipid metabolites.[4] Key milestones in this journey include:
The 1980s: The dawn of the signaling era. Researchers began to recognize that sphingolipid turnover was not merely for structural maintenance but was an active process that generated bioactive molecules.
The 1990s: The identification of ceramide as a second messenger in apoptosis was a landmark discovery.[5] Studies demonstrated that various cellular stresses, including treatment with tumor necrosis factor-alpha (TNF-α), led to the activation of sphingomyelinases, enzymes that hydrolyze sphingomyelin (B164518) to generate ceramide.[5][6] Exposing cells to cell-permeable analogs of ceramide was shown to induce apoptosis, solidifying its role as a pro-death signal.[5]
Late 1990s - Early 2000s: The discovery of sphingosine-1-phosphate (S1P) as a critical signaling molecule with opposing effects to ceramide revolutionized the field.[7] S1P was identified as a ligand for a family of G protein-coupled receptors (GPCRs), now known as S1P receptors (S1PR1-5).[7][8] This extracellular signaling role was a significant departure from the intracellular actions of ceramide. The concept of the "sphingolipid rheostat" emerged, proposing that the relative balance between intracellular levels of ceramide and S1P determines a cell's fate—survival or death.
This historical progression has transformed our understanding of sphingolipids from simple building blocks to intricate regulators of cellular life and death, with implications in a myriad of diseases including cancer, neurodegenerative disorders, and inflammatory conditions.[9][10]
Core Sphingolipid Signaling Pathways
The sphingolipid metabolic network is a complex web of interconnected pathways. At its core are two key signaling molecules with often antagonistic functions: ceramide and sphingosine-1-phosphate (S1P).
The Sphingomyelin-Ceramide Pathway and Apoptosis
Ceramide is a central hub in sphingolipid metabolism and a potent mediator of anti-proliferative and pro-apoptotic signals.[2][11] It can be generated through several routes, most notably the hydrolysis of sphingomyelin by sphingomyelinases (SMases).[2][12] Stress stimuli, such as inflammatory cytokines (e.g., TNF-α), chemotherapeutic agents, and radiation, can activate acid or neutral sphingomyelinases, leading to a rapid increase in cellular ceramide levels.[1][5]
Once generated, ceramide can execute its apoptotic function through multiple downstream mechanisms:
Mitochondrial Pathway: Ceramide can act directly on mitochondria to promote the release of pro-apoptotic factors like cytochrome c.[5]
Protein Phosphatase Activation: Ceramide can directly bind to and activate protein phosphatases, such as protein phosphatase 1 (PP1) and protein phosphatase 2A (PP2A).[13][14] This activation can lead to the dephosphorylation and inactivation of pro-survival proteins like Akt.
Kinase Regulation: Ceramide can influence the activity of various protein kinases involved in stress responses.[1]
The culmination of these events is the activation of the caspase cascade, the executioners of apoptosis.[5]
Caption: Ceramide-mediated apoptosis pathway.
The Sphingosine-1-Phosphate (S1P) Signaling Pathway
In stark contrast to ceramide, S1P is a potent signaling lipid that primarily promotes cell survival, proliferation, and migration.[12] It is generated from sphingosine (B13886) through the action of sphingosine kinases (SphKs).[12] S1P can act intracellularly, but its most well-characterized functions are mediated by its binding to the five S1P receptors (S1PR1-5) on the cell surface.[15][16]
The S1P signaling cascade involves:
Receptor Binding: Extracellular S1P binds to its specific GPCRs.[16]
Downstream Effectors: Activated G proteins trigger a variety of downstream signaling pathways, including the PI3K/Akt pathway (promoting survival), the Ras/ERK pathway (promoting proliferation), and Rho GTPase activation (regulating cell migration and cytoskeletal dynamics).[3][18]
A crucial aspect of S1P biology is the existence of a concentration gradient, with high levels of S1P in the blood and lymph (in the micromolar range) and low levels in tissues (in the nanomolar range).[8][19][20] This gradient is critical for directing the trafficking of immune cells, such as lymphocytes, from lymphoid organs into circulation.[4]
Caption: S1P receptor signaling pathway.
Key Quantitative Data in Sphingolipid Signaling
The following tables summarize critical quantitative data related to sphingolipid concentrations and the kinetics of key enzymes involved in their metabolism.
Table 1: Representative Concentrations of Sphingolipids
The understanding of sphingolipid signaling has been built upon a foundation of robust experimental techniques. Below are summarized protocols for key assays in the field.
Quantification of Sphingolipids by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the specific and quantitative analysis of sphingolipid species.[19][22]
Objective: To extract and quantify endogenous sphingolipids from biological samples.
D-Sphingosine Sulfate: A Technical Guide to its Mechanism of Action in Cancer Cells
For Researchers, Scientists, and Drug Development Professionals Executive Summary D-Sphingosine, a key component of the sphingolipid signaling pathway, has emerged as a significant modulator of cancer cell fate. This tec...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
D-Sphingosine, a key component of the sphingolipid signaling pathway, has emerged as a significant modulator of cancer cell fate. This technical guide provides an in-depth analysis of the mechanism of action of D-Sphingosine and its sulfated form in cancer cells. While much of the available research focuses on D-Sphingosine, the principles outlined herein are expected to largely apply to D-Sphingosine sulfate (B86663), with the sulfate moiety likely influencing its solubility and bioavailability. This document details the core mechanisms, including the regulation of the sphingolipid rheostat, inhibition of key signaling pathways such as Protein Kinase C (PKC) and Mitogen-Activated Protein Kinase (MAPK), and the induction of apoptosis and cell cycle modulation. Quantitative data, detailed experimental protocols, and signaling pathway diagrams are provided to support further research and drug development efforts in this promising area of oncology.
The Sphingolipid Rheostat: A Matter of Life and Death
The cellular concentration of sphingolipids is a critical determinant of cell fate, a concept known as the "sphingolipid rheostat". This balance primarily involves two key molecules with opposing functions: ceramide and sphingosine (B13886), which are pro-apoptotic, and sphingosine-1-phosphate (S1P), which is pro-survival[1][2][3][4][5].
Ceramide and D-Sphingosine: These lipids promote cell cycle arrest and induce apoptosis, acting as tumor suppressors[3][6].
Sphingosine-1-Phosphate (S1P): Conversely, S1P, generated by the phosphorylation of sphingosine by sphingosine kinases (SphK1 and SphK2), promotes cell proliferation, survival, and angiogenesis[7][8].
An increase in the intracellular levels of D-Sphingosine shifts the rheostat towards apoptosis, making it a molecule of interest for cancer therapy.
Core Mechanisms of Action
D-Sphingosine exerts its anti-cancer effects through multiple interconnected mechanisms:
Inhibition of Protein Kinase C (PKC)
A primary and well-established mechanism of D-Sphingosine is the potent and specific inhibition of Protein Kinase C (PKC)[9][10][11]. PKC is a family of serine/threonine kinases that play crucial roles in cell proliferation, differentiation, and survival.
Mechanism of Inhibition: D-Sphingosine's positively charged amino group at physiological pH is thought to interact with the negatively charged phospholipids (B1166683) required for PKC activation, thereby preventing the kinase from associating with the cell membrane and its substrates[12][13].
Functional Consequences: By inhibiting PKC, D-Sphingosine disrupts downstream signaling pathways that promote cancer cell growth and survival.
Modulation of the MAPK Pathway
D-Sphingosine has been shown to inhibit the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the ERK1/2 signaling cascade[14][15][16]. The MAPK/ERK pathway is frequently hyperactivated in cancer and is a key regulator of cell proliferation and survival. The inhibition of this pathway by D-Sphingosine contributes significantly to its pro-apoptotic effects.
Induction of Apoptosis
D-Sphingosine is a potent inducer of apoptosis in a variety of cancer cell lines[14][17][18][19]. This programmed cell death is a consequence of its ability to inhibit pro-survival signaling pathways and to shift the sphingolipid rheostat towards a pro-death balance.
Downregulation of MYCN Oncogene
In specific cancer types, such as neuroblastoma, D-Sphingosine has been shown to downregulate the expression of the MYCN oncogene[1][2]. MYCN is a potent driver of tumorigenesis, and its suppression by D-Sphingosine represents a targeted mechanism of action in these malignancies.
Quantitative Data
The following tables summarize the available quantitative data on the effects of D-Sphingosine in cancer cells. It is important to note that specific data for D-Sphingosine sulfate is limited, and the presented data is for D-Sphingosine.
Cell Seeding: Plate cells at a desired density in appropriate culture vessels and allow them to adhere and grow for 24 hours.
Stock Solution Preparation: Prepare a high-concentration stock solution of D-Sphingosine (e.g., 10 mM) in ethanol. Store at -20°C.
Treatment: On the day of the experiment, dilute the D-Sphingosine stock solution in complete culture medium to the desired final concentrations (e.g., 1, 2.5, 5, 10 µM).
Remove the existing medium from the cells and replace it with the medium containing D-Sphingosine.
Incubate the cells for the desired time period (e.g., 24, 48, 72 hours) before proceeding with downstream assays.
Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.
Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Flow Cytometry: Analyze the stained cells by flow cytometry.
Live cells: Annexin V-negative and PI-negative.
Early apoptotic cells: Annexin V-positive and PI-negative.
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.
Cell Cycle Analysis
Objective: To determine the effect of D-Sphingosine on cell cycle distribution.
Materials:
Treated and untreated cells
Cold 70% ethanol
Propidium Iodide (PI) staining solution with RNase A
Flow cytometer
Protocol:
Cell Fixation: Harvest the cells and wash with PBS. Resuspend the cell pellet in cold 70% ethanol while vortexing gently to fix the cells. Incubate at -20°C for at least 2 hours.
Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in PI staining solution containing RNase A.
Incubation: Incubate in the dark at room temperature for 30 minutes.
Flow Cytometry: Analyze the stained cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.
Western Blot for p-ERK and Total ERK
Objective: To assess the effect of D-Sphingosine on the phosphorylation of ERK.
Materials:
Treated and untreated cell lysates
Protein assay kit (e.g., BCA)
SDS-PAGE gels and electrophoresis apparatus
PVDF membrane and transfer apparatus
Blocking buffer (e.g., 5% BSA in TBST)
Primary antibodies (anti-p-ERK, anti-total ERK)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Protocol:
Protein Extraction and Quantification: Lyse the cells and quantify the protein concentration.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-ERK overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Visualize the protein bands using a chemiluminescent substrate.
Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total ERK to normalize the p-ERK signal.
Quantitative RT-PCR for MYCN Expression
Objective: To quantify the change in MYCN mRNA expression following D-Sphingosine treatment.
Materials:
Treated and untreated cells
RNA extraction kit
cDNA synthesis kit
qPCR master mix
Primers for MYCN and a housekeeping gene (e.g., GAPDH)
Real-time PCR instrument
Protocol:
RNA Extraction and cDNA Synthesis: Extract total RNA from the cells and synthesize cDNA.
qPCR: Perform quantitative PCR using primers for MYCN and the housekeeping gene.
Data Analysis: Calculate the relative expression of MYCN using the ΔΔCt method, normalizing to the housekeeping gene.
The Role of the Sulfate Group
While the majority of the literature focuses on D-Sphingosine, the "sulfate" in D-Sphingosine sulfate is an important consideration. The sulfate group is highly polar and will increase the water solubility of the molecule. This could have several implications:
Bioavailability: Increased solubility may affect how the compound is delivered to cells in vitro and in vivo.
Cellular Uptake: The charged sulfate group might alter the mechanism and efficiency of cellular uptake compared to the more lipophilic D-Sphingosine.
Metabolism: The sulfate group could influence the metabolic fate of the molecule, potentially affecting its conversion to other bioactive sphingolipids.
Further research is required to delineate the precise pharmacological differences between D-Sphingosine and D-Sphingosine sulfate in the context of cancer therapy.
Conclusion and Future Directions
D-Sphingosine and its derivatives hold significant promise as anti-cancer agents due to their ability to modulate fundamental cellular processes that are dysregulated in cancer. The core mechanisms of action, centered around the induction of apoptosis and the inhibition of pro-survival signaling pathways, are well-supported by the existing literature. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to further explore the therapeutic potential of these compounds.
Future research should focus on:
Directly comparing the efficacy of D-Sphingosine and D-Sphingosine sulfate in a panel of cancer cell lines.
Elucidating the precise role of the sulfate group in cellular uptake, metabolism, and mechanism of action.
Conducting in vivo studies to evaluate the anti-tumor efficacy and safety of D-Sphingosine sulfate.
Exploring combination therapies where D-Sphingosine sulfate could synergize with existing chemotherapeutic agents.
By addressing these key areas, the full therapeutic potential of D-Sphingosine sulfate as a novel anti-cancer agent can be realized.
An In-depth Technical Guide to the Intracellular Signaling Cascades Initiated by D-Sphingosine Sulfate
For Researchers, Scientists, and Drug Development Professionals Introduction D-Sphingosine, a primary structural component of sphingolipids, has emerged as a critical bioactive molecule orchestrating a multitude of cellu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-Sphingosine, a primary structural component of sphingolipids, has emerged as a critical bioactive molecule orchestrating a multitude of cellular processes. Its sulfated form, D-Sphingosine sulfate (B86663), is frequently utilized in research settings to investigate the intricate signaling pathways governed by this lipid mediator. This technical guide provides a comprehensive overview of the intracellular signaling cascades initiated by D-Sphingosine sulfate, with a focus on its roles in protein kinase C (PKC) regulation, calcium mobilization, apoptosis induction, and mitogen-activated protein kinase (MAPK) signaling. This document is intended to be a resource for researchers, scientists, and professionals involved in drug development, offering detailed experimental methodologies, quantitative data summaries, and visual representations of the key signaling pathways.
While D-Sphingosine sulfate is widely used, it is important to note that much of the detailed mechanistic and quantitative data available in the literature pertains to D-erythro-sphingosine. The sulfate moiety is understood to enhance the solubility of this amphipathic lipid, facilitating its use in aqueous experimental systems. It is generally considered that the biological activities of D-Sphingosine sulfate are comparable to those of D-sphingosine.
Core Signaling Pathways
D-Sphingosine sulfate influences several critical intracellular signaling pathways, often acting in concert with or in opposition to its phosphorylated metabolite, sphingosine-1-phosphate (S1P). The balance between these two molecules, often termed the "sphingolipid rheostat," is a key determinant of cell fate.[1]
Inhibition of Protein Kinase C (PKC)
A primary and well-characterized role of D-sphingosine is the potent and specific inhibition of Protein Kinase C (PKC).[2] PKC is a family of serine/threonine kinases that are central to numerous signal transduction pathways, regulating processes such as cell proliferation, differentiation, and apoptosis. D-sphingosine acts as a competitive inhibitor with respect to the PKC activator diacylglycerol (DAG) and phorbol (B1677699) esters.[3] This inhibition is thought to occur through direct interaction with the regulatory domain of PKC, preventing its activation.[3]
The inhibitory effect of D-sphingosine on PKC has been demonstrated in various cell types, including human platelets, where it blocks the phosphorylation of a 40 kD protein, a known PKC substrate.[2][4]
Modulation of Intracellular Calcium (Ca2+) Mobilization
D-Sphingosine and its derivatives can induce a biphasic increase in cytosolic free calcium concentration ([Ca2+]i).[5] This process involves an initial transient peak due to the release of Ca2+ from intracellular stores, followed by a sustained influx of extracellular Ca2+.[5] The initial release of intracellular Ca2+ is often dependent on the conversion of sphingosine (B13886) to sphingosine-1-phosphate (S1P) by sphingosine kinase.[5] S1P can then mobilize calcium from intracellular stores, including the endoplasmic reticulum and lysosomes, through pathways that can be independent of inositol (B14025) trisphosphate (IP3).[6] The sustained phase is due to an influx of extracellular calcium through various channels.[5] The D-(+)-erythro stereoisomer of sphingosine is particularly effective in releasing calcium from intracellular stores, a stereospecificity that correlates with its mitogenic activity.[7]
Induction of Apoptosis
In contrast to the pro-survival signals often mediated by S1P, D-sphingosine is a potent inducer of apoptosis in a variety of cell types, particularly in cancer cells.[8][9] This pro-apoptotic effect can be mediated through several mechanisms, including the inhibition of pro-survival pathways and the activation of pro-apoptotic factors.
The induction of apoptosis by D-sphingosine is often associated with the inhibition of the MAPK/ERK pathway and can be independent of PKC inhibition.[10] In some cancer cell lines, D-sphingosine-induced apoptosis is sensitive to protease inhibitors, indicating the involvement of caspases.[11]
Regulation of Mitogen-Activated Protein Kinase (MAPK) Signaling
The MAPK signaling pathway, particularly the extracellular signal-regulated kinase (ERK) cascade, is a critical regulator of cell proliferation and survival. D-sphingosine and its N,N-dimethyl derivative have been shown to significantly inhibit MAPK activity in tumor cell lines with high basal MAPK activity.[10] This inhibition of the MAPK cascade is considered an early event in sphingosine-induced apoptosis.[10] The mechanism of MAPK inhibition may involve the activation of tyrosine phosphatases.[10] Conversely, in some cell types, sphingolipids have been shown to stimulate cell growth via MAP kinase activation.[12]
Quantitative Data Summary
The following tables summarize the available quantitative data for the effects of D-sphingosine and its derivatives on key signaling events. It is important to reiterate that specific quantitative data for D-Sphingosine sulfate is limited, and the values presented are largely for D-erythro-sphingosine and related compounds.
Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂)
Trichloroacetic acid (TCA)
Phosphoric acid
Scintillation counter
Procedure:
Prepare mixed micelles by drying down a mixture of phosphatidylserine, diC8, and Triton X-100 under nitrogen, followed by resuspension in assay buffer and sonication.
Prepare a reaction mixture containing the mixed micelles, histone H1, and varying concentrations of D-Sphingosine sulfate in the assay buffer.
Initiate the reaction by adding purified PKC and [γ-³²P]ATP.
Incubate the reaction at 30°C for a specified time (e.g., 10 minutes).
Stop the reaction by adding ice-cold TCA.
Spot the reaction mixture onto phosphocellulose paper and wash extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.
Quantify the incorporated radioactivity using a scintillation counter.
Determine the IC50 value by plotting the percentage of PKC inhibition against the concentration of D-Sphingosine sulfate.
Intracellular Calcium Mobilization Assay using Fura-2 AM
This protocol describes the measurement of intracellular calcium concentration using the ratiometric fluorescent indicator Fura-2 AM.[2][15][16][17][18]
Materials:
Cells of interest cultured on glass coverslips
D-Sphingosine sulfate
Fura-2 AM (acetoxymethyl ester)
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer
Fluorescence imaging system capable of excitation at 340 nm and 380 nm and emission at ~510 nm
Procedure:
Cell Loading:
Prepare a loading buffer containing Fura-2 AM (typically 1-5 µM) and a small amount of Pluronic F-127 (e.g., 0.02%) in HBSS.
Incubate the cells with the loading buffer at 37°C for 30-60 minutes in the dark.
Wash the cells with fresh HBSS to remove extracellular Fura-2 AM.
Allow the cells to de-esterify the Fura-2 AM for at least 30 minutes at room temperature.
Imaging:
Mount the coverslip with the loaded cells onto the stage of the fluorescence microscope.
Perfuse the cells with HBSS.
Acquire baseline fluorescence images by alternating excitation between 340 nm and 380 nm and collecting the emission at 510 nm.
Introduce D-Sphingosine sulfate into the perfusion solution at the desired concentration.
Continue to acquire fluorescence images to monitor the change in the 340/380 nm fluorescence ratio over time.
Data Analysis:
Calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation for each time point.
The change in this ratio is proportional to the change in intracellular calcium concentration.
Calibration can be performed using ionophores (e.g., ionomycin) in the presence of known high and low calcium concentrations to convert the ratio to absolute calcium concentrations.
Apoptosis Detection by Annexin V Staining and Flow Cytometry
This protocol details the detection of apoptosis through the externalization of phosphatidylserine using Annexin V staining.[19][20][21][22]
Materials:
Cells of interest
D-Sphingosine sulfate
Annexin V-FITC (or other fluorochrome conjugate)
Propidium Iodide (PI)
1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)
Phosphate-Buffered Saline (PBS)
Flow cytometer
Procedure:
Cell Treatment:
Seed cells at an appropriate density and treat with varying concentrations of D-Sphingosine sulfate for a specified duration to induce apoptosis.
Include untreated cells as a negative control.
Cell Harvesting and Staining:
Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation method like trypsinization.
Wash the cells with cold PBS.
Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.
Add Annexin V-FITC (typically 5 µL per 100 µL of cell suspension) and PI (typically 5 µL of a 50 µg/mL solution).
Incubate the cells for 15 minutes at room temperature in the dark.
Flow Cytometry Analysis:
Add 400 µL of 1X Annexin V Binding Buffer to each tube.
Analyze the cells on a flow cytometer as soon as possible (within 1 hour).
Identify four populations:
Annexin V-negative / PI-negative: Live cells
Annexin V-positive / PI-negative: Early apoptotic cells
Annexin V-positive / PI-positive: Late apoptotic or necrotic cells
Annexin V-negative / PI-positive: Necrotic cells
Data Analysis:
Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by D-Sphingosine sulfate.
MAP Kinase (ERK) Activation Assay by Western Blotting
This protocol outlines the detection of ERK phosphorylation, an indicator of its activation, using Western blotting.[6][23][24][25]
Materials:
Cells of interest
D-Sphingosine sulfate
Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
Protein assay kit (e.g., BCA)
SDS-PAGE gels
PVDF or nitrocellulose membranes
Transfer buffer
Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2
HRP-conjugated secondary antibody
Enhanced chemiluminescence (ECL) substrate
Imaging system
Procedure:
Cell Treatment and Lysis:
Treat cells with D-Sphingosine sulfate for various time points.
Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer.
Clarify the lysates by centrifugation and determine the protein concentration.
SDS-PAGE and Western Blotting:
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.
Wash the membrane with TBST.
Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Detection and Analysis:
Apply the ECL substrate and visualize the bands using an imaging system.
To normalize for protein loading, strip the membrane and re-probe with an anti-total-ERK1/2 antibody, or run a parallel gel.
Quantify the band intensities using densitometry software and express the results as the fold change in phospho-ERK relative to total ERK.
Signaling Pathway and Experimental Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the key signaling pathways initiated by D-Sphingosine sulfate and the general workflows for the experimental protocols.
Caption: Intracellular signaling pathways initiated by D-Sphingosine Sulfate.
Caption: Workflow for the in vitro Protein Kinase C (PKC) activity assay.
Caption: Workflow for the intracellular calcium mobilization assay.
Caption: Workflow for the Annexin V apoptosis assay.
Caption: Workflow for the MAP Kinase (ERK) activation assay.
Conclusion and Future Directions
D-Sphingosine sulfate is a valuable tool for dissecting the complex signaling networks governed by sphingolipids. Its ability to inhibit PKC, modulate intracellular calcium, induce apoptosis, and regulate MAPK signaling underscores its importance in cellular homeostasis and disease. The intricate interplay between D-sphingosine and its phosphorylated counterpart, S1P, highlights the complexity of the sphingolipid rheostat in determining cell fate.
For professionals in drug development, understanding these pathways is crucial. Targeting sphingolipid metabolism and signaling presents a promising avenue for therapeutic intervention in a range of diseases, including cancer and inflammatory disorders. Future research should focus on elucidating the specific molecular targets of D-sphingosine and its sulfated form, as well as further defining the context-dependent nature of its signaling outcomes. The development of more specific pharmacological probes will be instrumental in unraveling the precise roles of these bioactive lipids and in the design of novel therapeutics that target the sphingolipid network.
The Function of D-Sphingosine Sulfate in Skin Barrier Formation: An In-depth Technical Guide
Authored for Researchers, Scientists, and Drug Development Professionals Abstract The integrity of the skin barrier is paramount for protecting against environmental insults and preventing water loss. Sphingolipids, part...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
The integrity of the skin barrier is paramount for protecting against environmental insults and preventing water loss. Sphingolipids, particularly ceramides (B1148491) and their metabolic precursors, are integral to the formation and function of this barrier. While the roles of sphingosine (B13886) and its phosphorylated derivative, sphingosine-1-phosphate (S1P), as signaling molecules in keratinocyte differentiation and proliferation are well-established, the specific function of D-Sphingosine sulfate (B86663) has remained less clear. This technical guide synthesizes the current understanding of D-Sphingosine sulfate's role, which appears to be primarily indirect, involving a crucial interaction with cholesteryl sulfate within the stratum corneum. This interaction likely serves to modulate the bioavailability of free sphingosine, a potent bioactive lipid. This document provides a comprehensive overview of the relevant sphingolipid metabolic pathways, the interplay between sphingosine and sulfated molecules in the epidermis, and detailed experimental protocols for investigating these mechanisms.
Introduction to Sphingolipids in the Skin Barrier
The epidermal barrier, located in the stratum corneum, is a highly organized structure composed of terminally differentiated keratinocytes (corneocytes) embedded in a lipid-rich extracellular matrix. This lipid matrix, crucial for the barrier's function, is predominantly composed of ceramides, cholesterol, and free fatty acids. Sphingolipids, a class of lipids containing a sphingoid base, are not only structural components but also act as signaling molecules that regulate key cellular processes in the epidermis, such as proliferation, differentiation, and apoptosis.[1]
The metabolism of sphingolipids in the skin is a complex and tightly regulated process.[2] Key bioactive molecules derived from this metabolism include ceramides, which are essential for the lamellar structure of the barrier, and sphingosine-1-phosphate (S1P), a potent signaling molecule.[3][4] Free sphingosine itself also exhibits significant biological activity, including antimicrobial properties.[5] This guide focuses on the role of a less-studied derivative, D-Sphingosine sulfate, in the context of skin barrier formation. Current evidence suggests its primary role is not as a direct signaling molecule but rather through its interaction with other sulfated lipids in the stratum corneum.
Sphingolipid Metabolism in the Epidermis
The synthesis of key sphingolipids for the skin barrier originates from the de novo synthesis of ceramides in the endoplasmic reticulum of keratinocytes. This pathway begins with the condensation of serine and palmitoyl-CoA. Through a series of enzymatic reactions, various classes of ceramides are produced, which differ in their sphingoid base and fatty acid chain length. These ceramides are then transported to the stratum corneum, where they form the crucial lipid lamellae.
Sphingosine is generated from the hydrolysis of ceramides by ceramidases. Subsequently, sphingosine can be phosphorylated by sphingosine kinases (SPHK1 and SPHK2) to form S1P.[6] S1P can then be dephosphorylated back to sphingosine or irreversibly degraded. This balance between ceramide, sphingosine, and S1P, often referred to as the "sphingolipid rheostat," is critical for epidermal homeostasis.[7]
An In-depth Technical Guide to D-Sphingosine and its Sulfate Derivative
For Researchers, Scientists, and Drug Development Professionals Disclaimer: While this guide aims to provide a comprehensive overview of D-Sphingosine sulfate (B86663), the available scientific literature predominantly f...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: While this guide aims to provide a comprehensive overview of D-Sphingosine sulfate (B86663), the available scientific literature predominantly focuses on its non-sulfated form, D-erythro-sphingosine. Consequently, much of the detailed experimental and signaling pathway information presented herein pertains to D-erythro-sphingosine. Specific data for D-Sphingosine sulfate is limited, and this document reflects the current state of available research.
Core Structure and Properties
D-Sphingosine is an 18-carbon amino alcohol that forms the backbone of sphingolipids, a class of lipids crucial for cell membrane structure and signaling. The "D-erythro" configuration specifies the stereochemistry at the C2 and C3 positions of the sphingoid base. D-Sphingosine sulfate is the salt form, where the amino group of sphingosine (B13886) is protonated and forms an ionic bond with a sulfate anion.
Physicochemical Properties
The following tables summarize the known quantitative data for D-erythro-sphingosine. Data for D-Sphingosine sulfate is sparse, but some general properties are included where available.
Table 1: General and Physicochemical Properties of D-erythro-Sphingosine and D-Sphingosine sulfate
D-sphingosine and its metabolites are key players in various cellular processes, including apoptosis, cell proliferation, and inflammation. The balance between sphingosine, ceramide, and sphingosine-1-phosphate (S1P) is often referred to as the "sphingolipid rheostat," which determines cell fate. It is important to note that the direct signaling roles of D-Sphingosine sulfate are not well-characterized, and the following pathways primarily describe the actions of D-erythro-sphingosine.
Apoptosis Signaling
D-sphingosine is a pro-apoptotic molecule that can induce programmed cell death in various cell types. One of the key mechanisms involves the activation of caspases through the mitochondrial pathway.
D-Sphingosine induced apoptosis pathway.
Inhibition of Protein Kinase C (PKC)
D-sphingosine is a known inhibitor of Protein Kinase C (PKC), a family of enzymes involved in controlling the function of other proteins through phosphorylation. This inhibition is a key aspect of its role in signal transduction.
Inhibition of Protein Kinase C by D-Sphingosine.
Experimental Protocols
Detailed experimental protocols specifically for D-Sphingosine sulfate are not widely available in the public domain. The following sections provide generalized methodologies for the synthesis and analysis of D-sphingosine, which may serve as a starting point for developing protocols for the sulfate derivative.
Synthesis of D-erythro-Sphingosine
A common route for the synthesis of D-erythro-sphingosine involves the use of a cyclic sulfate intermediate from D-ribo-phytosphingosine.
General workflow for the synthesis of D-erythro-sphingosine.
Methodology Outline:
Protection: The amino and primary hydroxyl groups of commercially available D-ribo-phytosphingosine are protected.
Cyclic Sulfate Formation: The vicinal diol at C3 and C4 is reacted with a sulfating agent (e.g., thionyl chloride followed by oxidation) to form a cyclic sulfate.
Elimination: Treatment of the cyclic sulfate with a base induces an elimination reaction to form the trans-double bond between C4 and C5.
Deprotection: The protecting groups are removed to yield D-erythro-sphingosine.
Note: This is a generalized outline. Specific reagents, reaction conditions, and purification steps would need to be optimized based on literature procedures for sphingosine synthesis.
Analytical Methods
High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the primary method for the analysis and quantification of sphingolipids.
3.2.1. HPLC-MS/MS Analysis Workflow
General workflow for HPLC-MS/MS analysis of sphingolipids.
Methodology Outline:
Lipid Extraction: Sphingolipids are extracted from the biological matrix using a suitable solvent system (e.g., chloroform/methanol).
Derivatization (Optional): To improve chromatographic separation or ionization efficiency, sphingosines can be derivatized.
HPLC Separation: The extracted lipids are separated on a reversed-phase C18 column using a gradient elution.
Mass Spectrometry Detection: The separated lipids are ionized using electrospray ionization (ESI) and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.
Quantification: The concentration of D-sphingosine is determined by comparing its peak area to that of a known amount of an internal standard.
Note: Specific column dimensions, mobile phases, gradient programs, and MS parameters need to be optimized for the specific application.
Role in Drug Development
The involvement of sphingolipids in critical cellular pathways has made them attractive targets for drug development.
Antimicrobial Agents: The inherent antimicrobial properties of sphingosine suggest its potential as a therapeutic agent for various infections.
Cancer Therapy: As a pro-apoptotic molecule, D-sphingosine and its analogs are being investigated for their potential to induce cell death in cancer cells.
Inflammation and Autoimmune Diseases: Modulation of sphingolipid signaling pathways is a promising strategy for the treatment of inflammatory and autoimmune disorders.
Further research is needed to fully elucidate the therapeutic potential of D-Sphingosine sulfate and to develop specific and effective drugs targeting these pathways.
Conclusion
D-Sphingosine is a bioactive lipid with well-established roles in regulating fundamental cellular processes. Its pro-apoptotic and antimicrobial properties, along with its ability to inhibit protein kinase C, make it a significant molecule in cell biology and a potential target for therapeutic intervention. While D-Sphingosine sulfate is commercially available and used in research, a comprehensive understanding of its specific biological activities and signaling pathways, distinct from its non-sulfated counterpart, remains an area for future investigation. The methodologies and data presented in this guide for D-erythro-sphingosine provide a solid foundation for researchers and drug development professionals to explore the intriguing world of sphingolipid biology.
The Role of the D-Sphingosine-1-Phosphate Axis in Neurodegenerative Disease Models: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the role of D-sphingosine derivatives, primarily the bioactive signaling lipid Sphingosine-1-Phosphate...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the role of D-sphingosine derivatives, primarily the bioactive signaling lipid Sphingosine-1-Phosphate (S1P), in the context of neurodegenerative disease models. While D-sphingosine sulfate (B86663) is not a prominent molecule in current research, the S1P metabolic and signaling axis, originating from D-sphingosine, is a critical area of investigation for diseases such as Alzheimer's, Parkinson's, and Multiple Sclerosis. This document details the core signaling pathways, summarizes quantitative data from key preclinical studies, provides detailed experimental protocols, and visualizes complex processes for enhanced understanding.
Core Signaling Pathway: The Sphingolipid Rheostat
The balance between pro-apoptotic ceramide and pro-survival Sphingosine-1-Phosphate (S1P) is often termed the "sphingolipid rheostat," a critical determinant of cell fate.[1][2] Dysregulation of this balance is a key feature in the pathology of several neurodegenerative disorders.[1] S1P is synthesized from D-sphingosine through phosphorylation by sphingosine (B13886) kinases (SphK1 and SphK2). It can be degraded by S1P lyase (SPL), which irreversibly cleaves it, or dephosphorylated back to sphingosine by S1P phosphatases (SPP).[3][4][5]
Extracellular S1P exerts its effects by binding to five distinct G-protein coupled receptors, S1PR1-5.[3][6] These receptors are expressed on various cells within the central nervous system (CNS), including neurons, astrocytes, microglia, and oligodendrocytes, and their activation triggers diverse downstream signaling cascades affecting neuroinflammation, cell survival, synaptic function, and blood-brain barrier integrity.[6][7][8]
Caption: The Sphingosine-1-Phosphate (S1P) metabolic and signaling pathway.
Role in Neurodegenerative Disease Models
Alterations in S1P signaling are consistently reported in models of Alzheimer's Disease (AD) and Parkinson's Disease (PD). Therapeutic modulation of this pathway, particularly with the S1P receptor modulator Fingolimod (FTY720), has shown significant promise.
Alzheimer's Disease (AD)
In AD models, dysregulation of the S1P pathway is associated with increased beta-amyloid (Aβ) production, tau hyperphosphorylation, and neuroinflammation.[5][9] Studies show that S1P lyase deficiency is linked to tau hyperphosphorylation, and inhibiting sphingosine kinases can reduce Aβ generation.[10] FTY720, a structural analog of sphingosine, crosses the blood-brain barrier and, upon phosphorylation, acts as a potent S1P receptor modulator.[11]
Table 1: Quantitative Effects of FTY720 in Alzheimer's Disease Mouse Models
Parameter
Mouse Model
Treatment Regimen
Key Finding
Reference
Synaptic Plasticity (LTP)
APP/PS1
FTY720 (1 mg/kg) for 8 weeks (reversal)
Complete rescue of Long-Term Potentiation (LTP) deficits. (AD Vehicle vs AD FTY720, p < 0.01)
| Brain Ceramide Levels | E4FAD | 0.5 mg/kg FTY720 daily for 15 weeks | Decreased levels of toxic ceramide species (d18:1/16:0 and d18:1/22:0). |[13] |
Parkinson's Disease (PD)
In PD models, S1P signaling modulation is primarily neuroprotective through anti-inflammatory mechanisms.[2][14] Treatment with FTY720 or selective S1P1 receptor agonists protects dopaminergic neurons from toxicity induced by neurotoxins like MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine).[14][15]
Table 2: Quantitative Effects of S1P Modulators in Parkinson's Disease Mouse Models
Parameter
Mouse Model
Treatment Regimen
Key Finding
Reference
Dopaminergic Neuron Survival
MPTP-induced
FTY720 (1 mg/kg, oral)
Prevents loss of dopaminergic neurons in the substantia nigra.
This section provides detailed methodologies for key experimental models and analytical techniques cited in S1P research for neurodegeneration.
MPTP Mouse Model of Parkinson's Disease
This protocol describes a common method for inducing Parkinsonism in mice to study neuroprotective agents.[1][16][17]
Caption: Experimental workflow for the MPTP mouse model of Parkinson's Disease.
Materials:
MPTP-hydrochloride (handle with extreme caution under a fume hood).
Sterile, pyrogen-free 0.9% saline.
C57BL/6 mice (or other susceptible strain).
Therapeutic agent (e.g., FTY720).
Standard animal handling and injection equipment.
Procedure:
Preparation: Dissolve MPTP-HCl in cold 0.9% saline to the desired concentration (e.g., 2 mg/mL for a 20 mg/kg dose in a 20g mouse). Prepare fresh daily and keep on ice.
Therapeutic Administration: Administer the test compound (e.g., FTY720) via the desired route (e.g., oral gavage) at a set time before toxin administration (e.g., 30-60 minutes prior).
MPTP Administration: Inject mice intraperitoneally (i.p.) with the MPTP solution. A common sub-acute regimen involves one injection daily for five consecutive days at a dose of 30 mg/kg.[14] Another regimen involves multiple injections in one day (e.g., four doses of 20 mg/kg, 2 hours apart).[1]
Monitoring: Monitor animals closely for any adverse reactions. MPTP can cause transient lethargy and weight loss.
Endpoint Analysis:
Behavioral: At 7-14 days post-final injection, perform motor coordination tests like the Rotarod or pole test.
Neurochemical: At 21 days, sacrifice animals, rapidly dissect the striata, and analyze for dopamine and its metabolites using HPLC.
Histological: Perfuse brains with 4% paraformaldehyde, section the substantia nigra, and perform immunohistochemistry for Tyrosine Hydroxylase (TH) to quantify dopaminergic neuron loss.
Sphingolipid Analysis by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying individual sphingolipid species in biological samples.[18][19]
Materials:
Brain tissue homogenate.
Internal standards cocktail (containing deuterated or C17-based sphingolipid analogs).
Sample Homogenization: Homogenize brain tissue (~50 mg) in a suitable buffer.
Lipid Extraction:
To the homogenate, add the internal standard cocktail.
Perform a monophasic extraction by adding a mixture of methanol and dichloromethane.
Vortex thoroughly and centrifuge to pellet protein and debris.
Collect the supernatant containing the lipid extract.
Dry the extract under a stream of nitrogen and reconstitute in an appropriate solvent for LC injection.[20]
Liquid Chromatography:
Column: Use a C18 reversed-phase column suitable for lipid analysis.
Mobile Phase A: e.g., CH3OH/H2O/THF/HCOOH (68.5/28.5/2/1, v/v/v) with 5 mM ammonium formate.[21]
Mobile Phase B: e.g., CH3OH/THF/HCOOH (97/2/1, v/v/v) with 5 mM ammonium formate.[21]
Gradient: Run a gradient from a lower to a higher percentage of Mobile Phase B to elute sphingolipids based on their polarity. A typical run time is 5-15 minutes.
Mass Spectrometry:
Ionization: Use Electrospray Ionization (ESI) in positive ion mode.
Detection: Use Multiple Reaction Monitoring (MRM). For each sphingolipid, a specific precursor ion (the protonated molecule [M+H]+) and a characteristic product ion are monitored. For S1P and other sphingoid base 1-phosphates, a common neutral loss of the phosphate (B84403) group is often monitored. For complex sphingolipids, the m/z 264.3 fragment ion (corresponding to the sphingosine backbone) is a common product ion used for precursor ion scanning or MRM.[18]
Quantification: Calculate the concentration of each analyte by comparing its peak area to the peak area of its corresponding internal standard.
Conclusion and Future Directions
The D-sphingosine-1-phosphate signaling axis is a critical and druggable pathway in the context of neurodegenerative diseases. The ability of S1P receptor modulators like FTY720 to exert neuroprotective effects in both AD and PD models by mitigating neuroinflammation and directly promoting neuronal survival highlights its therapeutic potential.[8][14][22] Future research should focus on developing next-generation S1PR modulators with greater receptor subtype selectivity to maximize therapeutic benefits on CNS cells while minimizing peripheral side effects.[8] Furthermore, a deeper understanding of the intracellular roles of S1P, regulated by SphKs and SPL, may unveil novel therapeutic targets within the sphingolipid metabolic pathway itself.[3][5] The continued application of robust animal models and advanced analytical techniques will be essential in translating these promising preclinical findings into effective treatments for human neurodegenerative diseases.
The Enigmatic Role of D-Sphingosine Sulfate: A Technical Guide for Researchers
For the attention of: Researchers, scientists, and drug development professionals. Preamble: This technical guide delves into the functional aspects of D-Sphingosine sulfate (B86663).
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, scientists, and drug development professionals.
Preamble: This technical guide delves into the functional aspects of D-Sphingosine sulfate (B86663). However, a comprehensive review of primary research literature reveals a significant gap in the direct investigation of D-Sphingosine sulfate's biological functions. The majority of available research focuses on its close structural relatives, D-sphingosine and its phosphorylated metabolite, sphingosine-1-phosphate (S1P). Consequently, this guide provides a detailed overview of the known functions, experimental protocols, and signaling pathways of D-sphingosine and S1P, which serve as a foundational framework for postulating and investigating the potential roles of D-Sphingosine sulfate.
Introduction to Sphingolipids: The Context of D-Sphingosine Sulfate
Sphingolipids are a class of lipids containing a backbone of sphingoid bases, the most common of which is sphingosine (B13886).[1] These molecules are not only structural components of cellular membranes but also serve as critical signaling molecules involved in a myriad of cellular processes.[1][2] D-sphingosine, an 18-carbon amino alcohol with an unsaturated hydrocarbon chain, is a central player in sphingolipid metabolism.[3] It can be metabolized to form other bioactive molecules, most notably sphingosine-1-phosphate (S1P), through the action of sphingosine kinases.[3] While the synthesis of D-sphingosine can involve a cyclic sulfate intermediate, the biological significance of a sulfated form of D-sphingosine remains largely unexplored in primary research literature.
The Bioactive Relatives: D-Sphingosine and Sphingosine-1-Phosphate (S1P)
The majority of our understanding of the functional roles of sphingoid bases comes from extensive research on D-sphingosine and S1P. These molecules often have opposing effects and are key regulators of cell fate.
D-Sphingosine:
Cell Growth and Apoptosis: High levels of sphingosine are known to promote cell cycle arrest and apoptosis, thereby inhibiting uncontrolled cell growth.[4] This pro-apoptotic characteristic has garnered interest in its potential as a therapeutic agent in cancer.[4]
Signal Transduction: D-sphingosine can act as a second messenger in response to cellular stress signals like DNA damage.[4] It is also known to be an inhibitor of protein kinase C (PKC).
Antimicrobial Activity: Sphingosine has demonstrated antimicrobial properties against a range of pathogens, including bacteria and yeast.[5]
Sphingosine-1-Phosphate (S1P):
Cell Survival and Proliferation: In contrast to sphingosine, S1P is a potent signaling lipid that promotes cell survival and proliferation.[6]
Receptor-Mediated Signaling: S1P exerts many of its effects by binding to a family of five G protein-coupled receptors (GPCRs), designated S1P1-5.[6] This interaction triggers downstream signaling cascades that regulate diverse cellular processes.
Immune System Regulation: S1P plays a crucial role in the trafficking of lymphocytes and is a key regulator of the immune response.[6]
Cardiovascular System: S1P is involved in the regulation of vascular development, endothelial barrier function, and heart rate.[7]
Nervous System: S1P signaling is important for neurogenesis and myelination.
Quantitative Data on D-Sphingosine Activity
While direct quantitative data for D-Sphingosine sulfate is not available in the reviewed literature, the following table summarizes key quantitative findings for D-sphingosine's biological effects. This data provides a benchmark for potential future studies on the sulfated form.
Compound
Target/Assay
Organism/Cell Line
Quantitative Measurement
Reference
D-Sphingosine
Staphylococcus aureus
4-log reduction at 6.25 µg/mL (20 µM); 2-log reduction at 0.78 µg/mL (2.5 µM)
The study of D-Sphingosine sulfate would likely employ methodologies similar to those used for other sphingolipids. The following are detailed protocols for key experiments.
Quantification of Sphingolipids by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the quantification of sphingolipid metabolites in biological samples.[9]
Sample Preparation:
Homogenize tissues or cells in an appropriate buffer.
Spike the homogenate with an internal standard (e.g., a C17-sphingolipid analog) to account for sample loss during extraction.[9]
Perform lipid extraction using a chloroform/methanol mixture under acidified conditions.[9]
Evaporate the solvent and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.[9]
LC Separation:
Employ a reversed-phase high-performance liquid chromatography (HPLC) column for separation of sphingolipid species.[9]
MS/MS Detection:
Utilize a triple-quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.[9]
Monitor for characteristic fragment ions of the target sphingolipids.[9]
Quantify the analytes by comparing their peak areas to those of known concentrations of pure standards.[9]
In Vitro Kinase Assays
To investigate the effect of D-Sphingosine sulfate on protein kinases, such as PKC, in vitro kinase assays can be performed.
Reaction Mixture:
Prepare a reaction buffer containing the kinase, a substrate (e.g., a specific peptide or protein), and ATP.
Add varying concentrations of D-Sphingosine sulfate to the reaction mixture.
Incubation:
Incubate the reaction mixture at the optimal temperature for the kinase (typically 30-37°C) for a defined period.
Detection of Phosphorylation:
Measure the incorporation of phosphate (B84403) into the substrate using methods such as:
Radiolabeling with [γ-32P]ATP followed by autoradiography or scintillation counting.
Using phosphospecific antibodies in an ELISA or Western blot format.
Luminescence-based assays that measure ATP consumption.
Visualizing Sphingolipid Signaling Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate the central signaling pathways of D-sphingosine and S1P. These pathways represent a logical starting point for investigating the potential signaling roles of D-Sphingosine sulfate.
Core Sphingolipid Metabolic Pathway.
Extracellular S1P Receptor Signaling.
Future Directions and Drug Development Implications
The lack of primary research on D-Sphingosine sulfate presents a unique opportunity for novel discoveries. Future research should focus on:
Investigating the direct biological effects of D-Sphingosine sulfate in various cell types, particularly in comparison to D-sphingosine and S1P.
Identifying potential protein targets of D-Sphingosine sulfate, including receptors, enzymes, and ion channels.
Elucidating the metabolic fate of D-Sphingosine sulfate to determine if it is a stable signaling molecule or an intermediate in other pathways.
For drug development professionals, understanding the functional role of D-Sphingosine sulfate could unveil new therapeutic targets. If it possesses unique biological activities, it could be explored as a novel therapeutic agent or as a target for drug modulation in diseases where sphingolipid metabolism is dysregulated, such as cancer, inflammatory disorders, and neurodegenerative diseases. The development of specific agonists or antagonists for potential D-Sphingosine sulfate signaling pathways could offer new avenues for therapeutic intervention.
A Technical Guide to Sphingolipid Metabolism and D-Sphingosine Sulfate (Sphingosine-1-Phosphate)
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth overview of sphingolipid metabolism, focusing on the synthesis, catabolism, and signaling functions of the bioactive lipid m...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth overview of sphingolipid metabolism, focusing on the synthesis, catabolism, and signaling functions of the bioactive lipid mediator sphingosine-1-phosphate (S1P), referred to herein by its formal name, D-sphingosine sulfate. It covers key enzymatic pathways, cellular signaling cascades, quantitative data, and detailed experimental protocols relevant to the field.
Introduction to Sphingolipid Metabolism
Sphingolipids are a class of lipids characterized by a sphingoid base backbone, such as sphingosine (B13886).[1][2] Initially considered mere structural components of cellular membranes, they are now recognized as critical signaling molecules involved in a vast array of cellular processes, including proliferation, apoptosis, inflammation, and cell migration.[3][4] The metabolism of sphingolipids is a complex network of interconnected pathways where the balance between different bioactive metabolites dictates cellular fate.[1][5] Ceramide, the metabolic hub of this network, can be converted into various complex sphingolipids or broken down into sphingosine, which is then phosphorylated to form the potent signaling molecule S1P.[3][6]
The Core Pathway: From Synthesis to Catabolism
Sphingolipid metabolism can be broadly divided into three main pathways: the de novo synthesis pathway, the salvage pathway, and the catabolic pathway leading to S1P.
De Novo Synthesis: This pathway begins in the endoplasmic reticulum (ER) with the condensation of serine and palmitoyl-CoA, a rate-limiting step catalyzed by serine palmitoyltransferase (SPT).[4][7] A series of subsequent reactions leads to the formation of ceramide, the central precursor for all complex sphingolipids.[3]
Salvage Pathway: Complex sphingolipids from cellular membranes can be broken down in lysosomes to regenerate ceramide, which can then be further deacylated to sphingosine.[6][8] This recycling mechanism is crucial for maintaining sphingolipid homeostasis.
S1P Generation and Degradation: Sphingosine is phosphorylated by sphingosine kinases (SphK1 and SphK2) to form S1P.[8] S1P can be dephosphorylated back to sphingosine by S1P phosphatases (SPPs) or irreversibly cleaved by S1P lyase into ethanolamine (B43304)phosphate (B84403) and hexadecenal, marking the only exit point from the sphingolipid metabolic pathway.[6][9]
Overview of core sphingolipid metabolic pathways.
The Sphingolipid Rheostat: A Balance of Fates
The "sphingolipid rheostat" is a fundamental concept that describes the cellular balance between pro-apoptotic ceramide and pro-survival S1P.[10][11] High levels of ceramide are often associated with stress responses, cell cycle arrest, and apoptosis, while elevated S1P levels typically promote proliferation, survival, and migration.[12][13] The enzymes that interconvert these lipids, such as ceramidases (which produce sphingosine from ceramide) and sphingosine kinases (which produce S1P from sphingosine), are critical control points.[14] The ratio of ceramide to S1P can therefore act as a molecular switch that determines a cell's fate, making this rheostat a key focus for drug development, particularly in cancer and inflammatory diseases.[10][12]
The balance between ceramide and S1P dictates cell fate.
S1P Signaling Pathways
Once synthesized, S1P can act intracellularly or be exported from the cell to signal in an autocrine or paracrine manner.[6][9] Extracellular S1P binds to a family of five high-affinity G protein-coupled receptors (GPCRs), named S1P₁ through S1P₅.[15] These receptors couple to various G proteins (Gᵢ, Gᵩ, G₁₂/₁₃) to activate a wide range of downstream signaling cascades, including:[16]
The specific cellular response depends on the combination of S1P receptors expressed and the downstream signaling machinery present in that cell type.[18] This complexity allows S1P to regulate diverse physiological processes, from immune cell trafficking to vascular development.[15]
S1P receptors couple to distinct G proteins to activate diverse pathways.
Quantitative Data in Sphingolipid Research
The concentration of sphingolipids varies significantly between different cell types and tissues. Accurate quantification is essential for understanding their physiological roles.
| Amitriptyline | Acid Sphingomyelinase | Functional Inhibitor | Antidepressant, research on ceramide[22] |
Key Experimental Protocols
Studying sphingolipid metabolism and signaling requires specialized techniques for lipid extraction, quantification, and functional assessment.
Protocol 1: Quantification of Sphingolipids by LC-MS/MS
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for specific and sensitive quantification of multiple sphingolipid species.[23][24]
Methodology Outline:
Sample Preparation: Homogenize cells or tissues (e.g., 1-10 million cells).[25] Fortify the sample with a cocktail of appropriate internal standards (e.g., C17-based sphingolipids) to correct for extraction variability.[26][27]
Lipid Extraction: Perform a liquid-liquid extraction, often using a butanol-based or chloroform (B151607)/methanol (Bligh-Dyer) method to separate lipids into an organic phase.[23][25]
Solvent Evaporation: Evaporate the organic solvent phase to dryness under a stream of nitrogen or using a vacuum concentrator.
Reconstitution: Reconstitute the dried lipid film in a mobile phase-compatible solvent for LC-MS/MS analysis.[28]
Chromatographic Separation: Separate different sphingolipid classes using either reverse-phase (for sphingoid bases) or normal-phase/HILIC (for complex sphingolipids) chromatography.[23][26] A typical analysis time is short, often under 5 minutes per sample.[23]
Mass Spectrometry Analysis: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[27] Precursor and product ion pairs specific to each sphingolipid species and internal standard are monitored for highly specific quantification.
Data Analysis: Construct calibration curves by plotting the peak area ratios of the analyte to its corresponding internal standard against concentration.[27] Quantify the endogenous levels in biological samples by interpolating from these curves.
Workflow for quantifying cellular sphingolipids via LC-MS/MS.
Protocol 2: In Vitro Sphingosine Kinase (SphK) Activity Assay
This assay measures the enzymatic activity of SphK by quantifying the production of S1P from sphingosine. Radiometric assays are highly sensitive and widely used.[29][30]
Methodology Outline:
Reagents & Buffers: Prepare a reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, pH 7.4).[30] The substrate mix includes sphingosine and radiolabeled ATP (e.g., [γ-³²P]ATP or [γ-³³P]ATP).[30][31]
Enzyme Source: Use purified recombinant SphK enzyme or cell/tissue lysates containing endogenous SphK activity.[30]
Inhibitor Preparation (for screening): Prepare serial dilutions of test compounds (inhibitors) in the reaction buffer. Include a vehicle control (e.g., DMSO).[29]
Reaction Initiation: In a 96-well plate, combine the enzyme source, substrate mix, and test compound/vehicle. Pre-incubate for ~10 minutes at 37°C. Initiate the reaction by adding the [γ-³²P]ATP.[29]
Incubation: Incubate the reaction at 37°C for a set time (e.g., 30 minutes) within the linear range of product formation.[29]
Reaction Termination & Separation: Terminate the reaction. Separate the radiolabeled product ([³²P]S1P) from the unreacted [γ-³²P]ATP. This can be done by:
Organic Extraction & TLC: A classic method involving chloroform extraction followed by thin-layer chromatography.[30]
Phosphocellulose Paper: P81 phosphocellulose paper binds the negatively charged [³²P]S1P, while the excess [γ-³²P]ATP is washed away.[29]
Scintillation Proximity Assay (SPA): In specialized 96-well plates, the insoluble S1P product adheres to the plate, allowing for direct counting after washing away soluble ATP.[31]
Quantification: Measure the radioactivity corresponding to the [³²P]S1P product using a scintillation counter. The amount of radioactivity is directly proportional to SphK activity.
Protocol 3: S1P Receptor Binding Assay
Competitive radioligand binding assays are used to determine the affinity of test compounds for specific S1P receptor subtypes.[32]
Methodology Outline:
Reagents & Buffers: Prepare an assay buffer (e.g., 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA, pH 7.5). The radioligand is typically [³²P]S1P.[32]
Membrane Preparation: Use cell membranes prepared from cell lines overexpressing a single S1P receptor subtype (e.g., S1P₁). Dilute membranes in assay buffer to a final concentration of 1-2 µ g/well .[32]
Compound Preparation: Prepare serial dilutions of unlabeled test compounds and a high concentration of unlabeled S1P for determining non-specific binding.
Assay Setup: In a 96-well plate, add the diluted test compounds, the cell membranes, and finally the [³²P]S1P radioligand.
Incubation: Incubate the plate at room temperature for 60 minutes to allow the binding to reach equilibrium.[32]
Termination & Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter plate (e.g., GF/B). This separates the membrane-bound radioligand from the free radioligand.[32]
Washing: Quickly wash the filters multiple times with ice-cold assay buffer to remove any unbound radioactivity.
Counting: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Calculate specific binding by subtracting non-specific binding (radioactivity in the presence of excess unlabeled S1P) from total binding. Plot the percent specific binding against the log concentration of the test compound to determine the IC₅₀, which can be converted to a binding affinity constant (Kᵢ).
The Inhibitory Interaction of D-Sphingosine with Protein Kinase C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Protein Kinase C (PKC) represents a family of serine/threonine kinases that are integral to a myriad of cellular signaling pathways, including cell...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Protein Kinase C (PKC) represents a family of serine/threonine kinases that are integral to a myriad of cellular signaling pathways, including cell growth, differentiation, and apoptosis. The regulation of PKC activity is a critical area of research, particularly in the context of developing novel therapeutic agents. D-sphingosine, a naturally occurring sphingolipid, has been identified as a potent inhibitor of PKC. This technical guide provides an in-depth analysis of the interaction between D-sphingosine and Protein Kinase C, focusing on the mechanism of inhibition, quantitative data, detailed experimental protocols, and relevant signaling pathways. It is important to note that while this guide focuses on D-sphingosine, extensive literature searches yielded no specific information on the interaction of D-sphingosine sulfate with Protein Kinase C. Therefore, the content herein is based on the well-documented effects of D-sphingosine.
Mechanism of D-Sphingosine Inhibition of Protein Kinase C
D-sphingosine exerts its inhibitory effect on Protein Kinase C primarily by interfering with the enzyme's regulatory domain. PKC is typically activated by the binding of diacylglycerol (DAG) or phorbol (B1677699) esters, in conjunction with calcium ions and phospholipids (B1166683) like phosphatidylserine (B164497) (PS), to its C1 and C2 domains.[1][2] D-sphingosine has been shown to be a competitive inhibitor with respect to DAG and phorbol esters, preventing their binding and subsequent activation of the kinase.[3][4]
The inhibitory action of sphingosine (B13886) is closely linked to its physicochemical properties, particularly its positive charge at physiological pH.[5] This positive charge is thought to neutralize the negative charges of acidic phospholipids, such as phosphatidylserine, which are essential for creating the proper membrane environment for PKC activation.[6] By disrupting this electrostatic interaction, sphingosine prevents the stable association of PKC with the cell membrane, thereby inhibiting its activation.[6]
Quantitative Data on D-Sphingosine Inhibition of PKC
The inhibitory potency of D-sphingosine on PKC has been quantified in various experimental systems. The following table summarizes key quantitative data from the literature.
Parameter
Value
Cell/System Type
Comments
Reference(s)
IC50
300 µM
Protein Kinase C extracted from vascular smooth muscle cells
The canonical activation of conventional PKC isoforms is initiated by signals from G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs), leading to the activation of phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and together with DAG, recruits PKC to the cell membrane for activation. D-sphingosine acts as an antagonist in this pathway by preventing the action of DAG.
PKC activation pathway and its inhibition by D-Sphingosine.
Experimental Protocols
Several methods are available to measure the activity of Protein Kinase C and the inhibitory effect of compounds like D-sphingosine. Below are detailed protocols for two common in vitro assays.
Radioactive In Vitro PKC Activity Assay
This traditional method measures the transfer of a radiolabeled phosphate (B84403) from ATP to a specific PKC substrate peptide.
Materials:
Purified or immunoprecipitated PKC
PKC substrate peptide (e.g., Ac-MBP (4-14) or a specific peptide like QKRPSQRSKYL)
[γ-³²P]ATP
Kinase reaction buffer (e.g., 20 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 0.1 mg/mL phosphatidylserine, 0.02 mg/mL diacylglycerol)
D-Sphingosine stock solution (dissolved in an appropriate solvent, e.g., DMSO)
P81 phosphocellulose paper
0.75% Phosphoric acid
Scintillation counter and scintillation fluid
Procedure:
Prepare the reaction mixture: In a microcentrifuge tube, combine the kinase buffer, PKC substrate peptide, and the desired concentration of D-sphingosine (or vehicle control).
Add PKC: Add the purified PKC enzyme or immunoprecipitate to the reaction mixture.
Initiate the reaction: Start the phosphorylation reaction by adding [γ-³²P]ATP.
Incubate: Incubate the reaction at 30°C for 10-20 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.
Stop the reaction: Spot an aliquot of the reaction mixture onto a P81 phosphocellulose paper. The phosphorylated peptide will bind to the paper, while the unincorporated [γ-³²P]ATP will not.
Wash: Wash the P81 papers extensively with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.
Quantify: Place the washed P81 paper in a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter.
Analyze: Calculate the PKC activity based on the amount of ³²P incorporated into the substrate. Determine the inhibitory effect of D-sphingosine by comparing the activity in its presence to the vehicle control.
Non-Radioactive ELISA-Based In Vitro PKC Activity Assay
This method uses a specific antibody to detect the phosphorylated substrate in a microplate format.
Materials:
Microtiter plate pre-coated with a PKC substrate peptide
Purified or immunoprecipitated PKC
Kinase reaction buffer (as above)
ATP solution
D-Sphingosine stock solution
Phospho-specific primary antibody that recognizes the phosphorylated substrate
HRP-conjugated secondary antibody
TMB (3,3',5,5'-tetramethylbenzidine) substrate
Stop solution (e.g., 2 N H₂SO₄)
Microplate reader
Procedure:
Prepare the plate: Wash the substrate-coated microtiter plate with wash buffer.
Add inhibitor and enzyme: Add the desired concentrations of D-sphingosine (or vehicle control) and the PKC enzyme to the wells.
Initiate the reaction: Start the kinase reaction by adding the ATP solution to each well.
Incubate: Incubate the plate at 30°C for 30-60 minutes.
Stop and wash: Stop the reaction by adding a stop solution or by washing the plate.
Primary antibody incubation: Add the phospho-specific primary antibody to each well and incubate at room temperature for 1 hour.
Wash: Wash the plate to remove unbound primary antibody.
Secondary antibody incubation: Add the HRP-conjugated secondary antibody and incubate at room temperature for 30 minutes.
Wash: Wash the plate to remove unbound secondary antibody.
Develop: Add TMB substrate to each well and incubate until sufficient color develops.
Stop and read: Stop the color development with the stop solution and measure the absorbance at 450 nm using a microplate reader.
Analyze: The absorbance is proportional to the PKC activity. Calculate the percentage of inhibition by D-sphingosine compared to the control.
A typical workflow for an in vitro PKC activity assay.
Conclusion
D-sphingosine is a well-characterized endogenous inhibitor of Protein Kinase C. Its mechanism of action involves the competitive inhibition of the binding of essential activators like diacylglycerol to the regulatory domain of PKC, a process facilitated by its positively charged nature. The quantitative data available, though varied depending on the experimental system, consistently demonstrates a potent inhibitory effect. The provided experimental protocols offer robust methods for studying this interaction and for screening other potential PKC modulators. While the role of D-sphingosine is well-documented, the biological significance and effects of its sulfated form, D-sphingosine sulfate, on PKC activity remain an uninvestigated area. Further research into the structure-activity relationships of various sphingolipid derivatives will undoubtedly provide deeper insights into the intricate regulation of PKC and may unveil new avenues for therapeutic intervention.
The Enigmatic Journey of D-Sphingosine Sulfate: A Technical Guide to Cellular Uptake and Metabolism
For Researchers, Scientists, and Drug Development Professionals Abstract Exogenous D-Sphingosine sulfate (B86663), a sulfated derivative of the bioactive lipid D-Sphingosine, presents a unique puzzle in cellular lipidomi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Exogenous D-Sphingosine sulfate (B86663), a sulfated derivative of the bioactive lipid D-Sphingosine, presents a unique puzzle in cellular lipidomics. While direct data on its cellular uptake and metabolism remains scarce, a comprehensive understanding can be extrapolated from the well-documented pathways of its parent compound, D-Sphingosine, and the known activity of cellular sulfatases. This technical guide synthesizes the current knowledge to propose a putative metabolic journey of D-Sphingosine sulfate, from its initial interaction with the cell surface to its ultimate fate within the intricate network of sphingolipid metabolism. We will delve into the likely enzymatic modifications, transport mechanisms, and subsequent signaling cascades, providing researchers with a foundational framework for future investigations into this potentially significant signaling molecule.
Introduction: The Sulfated Sphingoid
Sphingolipids are a class of lipids that play critical roles as both structural components of cell membranes and as signaling molecules governing a myriad of cellular processes, including proliferation, apoptosis, and differentiation. D-Sphingosine and its phosphorylated metabolite, Sphingosine-1-Phosphate (S1P), are key players in this signaling network. D-Sphingosine sulfate, with its additional sulfate moiety, represents a variation of this central backbone, the biological implications of which are not yet fully understood. This document aims to provide a detailed overview of the hypothesized cellular uptake and metabolic pathways of exogenously supplied D-Sphingosine sulfate.
Proposed Mechanism of Cellular Uptake: The Gateway of Desulfation
Direct evidence for the cellular uptake of D-Sphingosine sulfate is currently lacking in the scientific literature. However, based on the known mechanisms of cellular transport for similar molecules, a primary hypothesis emerges: the necessity of enzymatic removal of the sulfate group prior to cellular entry.
It is proposed that extracellular or cell-surface sulfatases cleave the sulfate group from D-Sphingosine sulfate, yielding D-Sphingosine.[1][2][3][4] This newly formed D-Sphingosine is then competent for uptake by the cell through various transport mechanisms. The efficiency of this desulfation step would be a critical determinant of the overall rate of cellular accumulation.
Cellular Uptake of D-Sphingosine
Once desulfated, D-Sphingosine is readily taken up by cells. While the precise transport proteins are still under investigation, it is understood to be a rapid process.
Intracellular Metabolism of D-Sphingosine
Upon entering the cell, D-Sphingosine is rapidly metabolized and integrated into the cellular sphingolipid pool. The metabolic fate of this exogenous sphingoid base is multifaceted and depends on the cell type and its metabolic state.
The primary metabolic pathways for intracellular D-Sphingosine are:
Phosphorylation: D-Sphingosine is phosphorylated by sphingosine kinases (SphK1 and SphK2) to form the potent signaling molecule Sphingosine-1-Phosphate (S1P).[5][6][7]
Acylation (Salvage Pathway): D-Sphingosine can be acylated by ceramide synthases (CerS) to form ceramide, a central molecule in sphingolipid metabolism that can be further converted to more complex sphingolipids like sphingomyelin (B164518) and glycosphingolipids.[5][7]
Degradation: S1P can be irreversibly degraded by S1P lyase into hexadecenal and phosphoethanolamine, representing an exit from the sphingolipid metabolic pathway.[5][7] Alternatively, S1P can be dephosphorylated back to sphingosine by S1P phosphatases, allowing for recycling.[5]
Quantitative Data Summary
While no quantitative data exists for D-Sphingosine sulfate directly, studies on D-Sphingosine and S1P provide valuable insights into the potential kinetics of its metabolites.
Table 1: Cellular Uptake and Metabolism of D-Sphingosine and S1P
Parameter
Molecule
Cell Type
Quantitative Value
Citation
Metabolism to Ceramide
Deuterium-labeled S1P
HAP1 cells
Reduced to 17% in cells lacking phospholipid phosphatases.
Investigating the cellular uptake and metabolism of D-Sphingosine sulfate requires a combination of established techniques in lipid research.
Cell Culture and Treatment
Cell Lines: Select appropriate cell lines for study (e.g., fibroblasts, endothelial cells, cancer cell lines).
Culture Conditions: Maintain cells in standard culture medium supplemented with fetal bovine serum and antibiotics.
Treatment: Incubate cells with varying concentrations of D-Sphingosine sulfate for different time points. Include controls with D-Sphingosine and vehicle alone.
Lipid Extraction
Procedure: After treatment, wash cells with ice-cold PBS. Lyse cells and extract lipids using a modified Bligh and Dyer method with a chloroform/methanol/water solvent system.
Internal Standards: Spike samples with appropriate internal standards (e.g., C17-sphingosine) prior to extraction for accurate quantification.[14]
Lipid Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle: LC-MS/MS is the gold standard for the sensitive and specific quantification of sphingolipids.[14][15][16][17]
Chromatography: Separate lipid species using reverse-phase or hydrophilic interaction liquid chromatography (HILIC).
Mass Spectrometry: Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode to detect and quantify specific parent-daughter ion transitions for D-Sphingosine sulfate, D-Sphingosine, S1P, and various ceramide species.[16]
Radiolabeling Studies
Principle: To trace the metabolic fate of D-Sphingosine sulfate, radiolabeled precursors can be used.
Method: Synthesize or procure [³H] or [¹⁴C]-labeled D-Sphingosine sulfate. Treat cells with the radiolabeled compound and analyze the distribution of radioactivity in different lipid fractions using thin-layer chromatography (TLC) and autoradiography or liquid scintillation counting.[12][18]
Signaling Pathways
The signaling consequences of exogenous D-Sphingosine sulfate administration are likely mediated by its metabolic products, D-Sphingosine and S1P.
S1P Signaling: S1P is a potent signaling molecule that acts both intracellularly and extracellularly through a family of G protein-coupled receptors (S1PR1-5).[6][19][20] Activation of S1PRs can lead to a diverse range of cellular responses, including cell proliferation, survival, migration, and immune cell trafficking.
Ceramide Signaling: Ceramide, in contrast to S1P, is generally considered a pro-apoptotic and anti-proliferative molecule. Accumulation of ceramide can trigger various stress responses and induce apoptosis.
Conclusion and Future Directions
While the direct cellular processing of D-Sphingosine sulfate remains to be elucidated, the existing knowledge of sphingolipid metabolism provides a strong hypothetical framework. The proposed pathway of extracellular desulfation followed by cellular uptake and metabolism of D-Sphingosine offers a clear roadmap for future research. Key questions to be addressed include:
What specific sulfatases are responsible for the desulfation of D-Sphingosine sulfate?
What are the kinetics of D-Sphingosine sulfate desulfation and subsequent D-Sphingosine uptake?
Does D-Sphingosine sulfate itself have any direct biological activity before desulfation?
How does the sulfation of D-Sphingosine affect its bioavailability and potential as a therapeutic agent?
Answering these questions will not only illuminate the biology of this specific sphingolipid but also contribute to our broader understanding of sphingolipid metabolism and its role in health and disease. The experimental approaches outlined in this guide provide the necessary tools to embark on this exciting area of research.
The Physiological Relevance of D-Sphingosine Sulfate In Vivo: An In-depth Technical Guide
A Note to the Reader: This technical guide addresses the physiological relevance of sphingolipids, with a primary focus on D-Sphingosine and its critically important phosphorylated derivative, D-Sphingosine-1-Phosphate (...
Author: BenchChem Technical Support Team. Date: December 2025
A Note to the Reader: This technical guide addresses the physiological relevance of sphingolipids, with a primary focus on D-Sphingosine and its critically important phosphorylated derivative, D-Sphingosine-1-Phosphate (S1P). Initial inquiries into the specific physiological relevance of D-Sphingosine sulfate (B86663) revealed a significant lack of evidence in the current scientific literature to support its role as a naturally occurring, endogenous signaling molecule in vivo. While D-Erythro-Sphingosine Sulfate is commercially available as a synthetic compound for in vitro research, particularly for studying sphingolipid metabolism and signaling pathways, there is no substantial data on its biosynthesis, metabolic fate, or specific signaling functions within a living organism.
Therefore, this guide will provide a comprehensive overview of the well-established and physiologically crucial roles of D-Sphingosine and S1P, which are central to a vast array of biological processes. The information presented herein is intended for researchers, scientists, and drug development professionals.
Introduction to Bioactive Sphingolipids
Sphingolipids are a class of lipids characterized by a sphingoid base backbone.[1] Beyond their structural role in cellular membranes, sphingolipid metabolites have emerged as critical signaling molecules involved in a multitude of cellular processes, including proliferation, apoptosis, migration, and inflammation.[2][3][4] The balance between different sphingolipid species, often referred to as the "sphingolipid rheostat," is a key determinant of cell fate.[2] The central players in this rheostat are ceramide, D-sphingosine, and D-sphingosine-1-phosphate (S1P). While ceramide and sphingosine (B13886) are often associated with pro-apoptotic and anti-proliferative signals, S1P is a potent pro-survival and pro-proliferative molecule.[3][5]
Biosynthesis and Metabolism of D-Sphingosine and S1P
The intracellular levels of D-sphingosine and S1P are tightly regulated through a series of enzymatic reactions.
De Novo Synthesis of Sphingolipids:
The synthesis of sphingolipids begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA, a reaction catalyzed by serine palmitoyltransferase (SPT).[1] This initial step produces 3-ketodihydrosphingosine, which is then reduced to dihydrosphingosine (sphinganine). Dihydrosphingosine is subsequently acylated by ceramide synthase to form dihydroceramide. A desaturase then introduces a double bond to create ceramide, the precursor to most complex sphingolipids.[1]
Generation of Sphingosine and S1P:
Sphingosine is primarily generated through the hydrolysis of ceramide by enzymes called ceramidases.[6] Once formed, sphingosine has two main metabolic fates: it can be re-acylated to form ceramide in a "salvage pathway," or it can be phosphorylated by sphingosine kinases (SphK1 and SphK2) to produce S1P.[3][7]
Degradation of S1P:
S1P can be dephosphorylated back to sphingosine by S1P phosphatases or irreversibly cleaved by S1P lyase into ethanolamine (B43304)phosphate (B84403) and hexadecenal.[7][8] This degradative pathway represents the only exit point from the sphingolipid metabolic network.[8]
Caption: Overview of D-Sphingosine and S1P Metabolism.
Signaling Pathways of S1P
S1P exerts most of its biological effects by binding to a family of five G protein-coupled receptors (GPCRs), designated S1P1-5.[9][10] The differential expression of these receptors on various cell types accounts for the diverse physiological responses to S1P.
S1P Receptor Signaling:
Upon binding to its receptors, S1P can activate a variety of downstream signaling cascades, including:
Ras/ERK pathway: promoting cell proliferation and survival.
PI3K/Akt pathway: crucial for cell survival and proliferation.
PLC pathway: leading to calcium mobilization and activation of protein kinase C (PKC).
Rho GTPase pathway: regulating cell migration and cytoskeletal rearrangements.
The specific G proteins coupled to each S1P receptor subtype determine the downstream signaling events. For example, S1P1 couples primarily to Gi, leading to the activation of the PI3K/Akt and Ras/ERK pathways.[10]
Caption: S1P Receptor Signaling Pathways.
Physiological Relevance of D-Sphingosine and S1P
The sphingosine-S1P axis plays a critical role in numerous physiological and pathological processes.
Cardiovascular System: S1P is essential for vascular development and the regulation of vascular tone and permeability.[11] It is also involved in cardiac function and has been implicated in both protective and pathological responses to myocardial infarction.[11][12]
Immune System: S1P gradients are crucial for lymphocyte trafficking, guiding the egress of lymphocytes from lymphoid organs.[7] This has made S1P receptor modulators, such as Fingolimod, effective therapies for autoimmune diseases like multiple sclerosis.[7]
Nervous System: Sphingolipids are abundant in the nervous system, and S1P signaling is involved in neurogenesis, neuronal survival, and myelination.[2][7]
Cancer: The role of the sphingolipid rheostat is particularly evident in cancer.[13] Increased levels of S1P, often due to the upregulation of SphK1, promote tumor growth, angiogenesis, and resistance to therapy, while higher levels of ceramide and sphingosine can induce apoptosis in cancer cells.[13][14]
Quantitative Data
The concentrations of sphingosine and S1P vary significantly between different tissues and biological fluids. The following tables summarize representative quantitative data from the literature.
Table 1: Sphingosine and S1P Concentrations in Human Plasma/Serum
Accurate quantification of sphingolipids is essential for understanding their physiological roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of sphingosine and S1P in biological samples.
Protocol: Quantification of Sphingosine and S1P in Plasma by LC-MS/MS
1. Sample Preparation and Lipid Extraction:
To 100 µL of plasma, add an internal standard solution containing known amounts of isotopically labeled sphingosine and S1P (e.g., d7-S1P).
Add 1 mL of methanol (B129727) and vortex thoroughly to precipitate proteins.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a new tube.
Add 1 mL of chloroform (B151607) and 0.5 mL of water, vortex, and centrifuge to separate the phases.
Collect the lower organic phase containing the lipids.
Dry the lipid extract under a stream of nitrogen.
Reconstitute the dried lipids in 100 µL of the initial mobile phase for LC-MS/MS analysis.
2. LC-MS/MS Analysis:
Liquid Chromatography:
Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.
Gradient: A suitable gradient from high aqueous to high organic mobile phase to separate the analytes.
Internal Standards: Monitor the corresponding transitions for the isotopically labeled standards.
3. Data Analysis:
Quantify the peak areas for the endogenous analytes and the internal standards.
Calculate the ratio of the analyte peak area to the internal standard peak area.
Determine the concentration of the endogenous analytes using a standard curve prepared with known amounts of non-labeled standards.
Caption: Workflow for LC-MS/MS Quantification of Sphingolipids.
Conclusion
D-Sphingosine and its phosphorylated metabolite, S1P, are central players in a complex network of signaling pathways that govern fundamental cellular and physiological processes. The balance between these bioactive lipids is critical for maintaining tissue homeostasis, and its dysregulation is implicated in a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular disease. While the physiological relevance of D-Sphingosine sulfate remains to be established, the extensive body of research on sphingosine and S1P continues to provide valuable insights into cellular signaling and offers promising avenues for therapeutic intervention. Further research into the potential for other modifications of the sphingosine backbone, such as sulfation, may yet reveal novel layers of regulation in sphingolipid biology.
Application Notes and Protocols for the Use of D-Sphingosine Sulfate in Lipidomics Studies
Audience: Researchers, scientists, and drug development professionals. Introduction to D-Sphingosine and its Significance in Lipidomics D-Sphingosine is an 18-carbon amino alcohol with an unsaturated hydrocarbon chain, w...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction to D-Sphingosine and its Significance in Lipidomics
D-Sphingosine is an 18-carbon amino alcohol with an unsaturated hydrocarbon chain, which is a fundamental component of sphingolipids.[1] Sphingolipids are not only structural components of cellular membranes but also bioactive molecules involved in crucial cellular processes such as cell division, differentiation, and apoptosis.[2] The metabolism of sphingolipids is a complex and highly regulated network, with key intermediates like ceramide, sphingosine-1-phosphate (S1P), and sphingosine (B13886) itself playing pivotal roles in cell signaling.[3][4]
D-Sphingosine sulfate (B86663), a salt form of sphingosine, serves as a critical analytical standard in lipidomics. Its stability and purity make it an ideal internal standard for the accurate quantification of endogenous sphingolipids in complex biological samples.[5] The ability to precisely measure the levels of individual sphingolipid species is essential for understanding their roles in various diseases, including cancer, diabetes, and neurodegenerative disorders.[2][6][7]
The Sphingolipid Metabolism Pathway
The intricate network of sphingolipid metabolism involves several interconnected pathways, including de novo synthesis, the salvage pathway, and catabolism.[4][8] Ceramide sits (B43327) at the heart of this metabolic hub, serving as a precursor for complex sphingolipids and also being generated from their breakdown.[6] D-Sphingosine is a key intermediate, formed from the deacylation of ceramide and can be phosphorylated to the potent signaling molecule, sphingosine-1-phosphate (S1P).[3][4]
Caption: The Sphingolipid Metabolism Pathway.
Application: D-Sphingosine Sulfate as an Internal Standard
In quantitative lipidomics, particularly when using liquid chromatography-tandem mass spectrometry (LC-MS/MS), internal standards are crucial for correcting for sample loss during preparation and for variations in instrument response.[7][9] D-Sphingosine sulfate is an excellent choice as an internal standard for the quantification of endogenous sphingosine and other related sphingolipids. Isotope-labeled standards are often preferred, but in their absence, a non-endogenous, structurally similar compound can be used. For sphingosine, a C17 analog is a common internal standard.[10]
Experimental Protocols
The following protocols are generalized for the analysis of sphingolipids in biological samples and can be adapted for specific research needs.
Sample Preparation and Lipid Extraction
The goal of this procedure is to efficiently extract sphingolipids from a biological matrix while minimizing degradation.
Evaporator (e.g., SpeedVac or nitrogen evaporator)
Protocol:
Sample Aliquoting: For cells, a typical starting amount is 10⁶ cells. For tissue, 1-10 mg of homogenized tissue is generally sufficient.[11] For plasma or serum, 10-50 µL is a common starting volume.
Internal Standard Spiking: Add a known amount of D-Sphingosine sulfate internal standard solution to the sample. The amount should be comparable to the expected endogenous levels of the analytes.
Solvent Addition: A common method for lipid extraction is the Bligh-Dyer method or a variation thereof. For a 100 µL aqueous sample, add 375 µL of a 1:2 (v/v) mixture of CHCl₃:MeOH.
Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and cell lysis.
Phase Separation: Add 125 µL of CHCl₃ and 125 µL of water. Vortex for 30 seconds.
Centrifugation: Centrifuge at 2,000 x g for 5 minutes to separate the aqueous and organic layers.
Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, into a clean tube.
Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a SpeedVac.
Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a mixture of methanol and chloroform (1:1, v/v).[12]
LC-MS/MS Analysis
This protocol outlines a general method for the separation and detection of sphingolipids using LC-MS/MS.
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Tandem Mass Spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.[13]
LC Conditions:
Column: A C18 reversed-phase column is commonly used for sphingolipid analysis.
Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.
Mobile Phase B: Methanol with 0.1% formic acid and 1 mM ammonium formate.
Gradient: A typical gradient would start with a higher percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids.
Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.[10]
Key Parameters: The specific precursor and product ions for D-Sphingosine and its sulfate form need to be determined. For sphingosine (d18:1), a common precursor ion is m/z 300.3 and a common product ion is m/z 282.3. The exact m/z for D-Sphingosine sulfate will depend on the ionization behavior.
Data Presentation
Quantitative data from LC-MS/MS experiments should be clearly organized for easy interpretation and comparison.
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Retention Time (min)
D-Sphingosine (d18:1)
300.3
282.3
15-25
~3.5
Sphinganine (d18:0)
302.3
284.3
15-25
~3.8
S1P (d18:1)
380.3
264.3
20-30
~2.5
D-Sphingosine sulfate (Internal Standard)
To be determined empirically
To be determined empirically
To be determined empirically
To be determined empirically
Note: The exact mass transitions and collision energies should be optimized for the specific instrument being used.
Experimental Workflow Visualization
The following diagram illustrates the overall workflow for a typical lipidomics experiment using D-Sphingosine sulfate as an internal standard.
Caption: Experimental Workflow for Lipidomics Analysis.
Conclusion
D-Sphingosine sulfate is a valuable tool for researchers in the field of lipidomics. Its use as an internal standard enables the accurate and reproducible quantification of sphingolipids in a variety of biological matrices. The protocols and information provided in these application notes offer a solid foundation for incorporating D-Sphingosine sulfate into lipidomics workflows, ultimately contributing to a deeper understanding of the roles of sphingolipids in health and disease.
Application Note: Quantitative Analysis of D-Sphingosine Sulfate as a Mass Spectrometry Standard
For Researchers, Scientists, and Drug Development Professionals Introduction Sphingolipids are a class of lipids that play critical roles as structural components of cell membranes and as signaling molecules involved in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sphingolipids are a class of lipids that play critical roles as structural components of cell membranes and as signaling molecules involved in a variety of cellular processes, including proliferation, differentiation, and apoptosis. D-sphingosine is a fundamental building block of many complex sphingolipids. Its sulfated form, D-sphingosine sulfate (B86663), is of increasing interest in biomedical research. Accurate and precise quantification of sphingolipids is crucial for understanding their roles in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for sphingolipid analysis due to its high sensitivity and specificity.[1][2] The use of appropriate standards is paramount for reliable quantification. This application note provides a detailed protocol for the use of D-Sphingosine sulfate as a standard for mass spectrometry-based quantification of sphingolipids.
D-Sphingosine Sulfate as a Standard
D-Sphingosine sulfate is an ideal standard for the quantification of sulfated sphingolipids and can also be used in broader sphingolipidomic studies. Its chemical formula is C₁₈H₃₇NO₂·½H₂SO₄, with a molecular weight of approximately 348.53 g/mol .[3] For use in mass spectrometry, it is important to understand its ionization and fragmentation behavior to develop a robust and sensitive multiple reaction monitoring (MRM) method.
Mass Spectrometric Properties and Fragmentation
D-Sphingosine sulfate can be analyzed in both positive and negative electrospray ionization (ESI) modes. The choice of polarity will depend on the specific instrument and the other analytes in the sample.
Positive Ion Mode (ESI+): In positive ion mode, D-Sphingosine sulfate is expected to lose the sulfate group as a neutral loss. The resulting precursor ion will be the protonated D-sphingosine molecule ([M+H]⁺) at m/z 300.3.[1] The fragmentation of this precursor ion primarily involves the sequential loss of water molecules (dehydration). The most common product ions are observed at m/z 282.3 ([M+H-H₂O]⁺) and m/z 264.3 ([M+H-2H₂O]⁺).[3][4]
Negative Ion Mode (ESI-): In negative ion mode, sulfated lipids typically show characteristic fragmentation related to the sulfate group. For sulfatides, a prominent fragment ion at m/z 97, corresponding to the bisulfate anion (HSO₄⁻), is often observed.[5] Therefore, for D-Sphingosine sulfate, a potential MRM transition would involve monitoring the precursor ion and the fragment at m/z 97.
The following table summarizes the proposed quantitative data for setting up an MRM experiment for D-Sphingosine sulfate. Optimal collision energies and other instrument parameters should be determined empirically on the specific mass spectrometer being used.
Analyte
Ionization Mode
Precursor Ion (Q1) [m/z]
Product Ion (Q3) [m/z]
Proposed Collision Energy (eV)
D-Sphingosine sulfate
ESI+
300.3
282.3
15 - 25
D-Sphingosine sulfate
ESI+
300.3
264.3
20 - 35
D-Sphingosine sulfate
ESI-
378.2 (M-H)⁻
97.0 (HSO₄⁻)
40 - 60
Experimental Protocols
Preparation of D-Sphingosine Sulfate Stock and Working Standard Solutions
Accurately weigh 1 mg of D-Sphingosine sulfate powder using an analytical balance.
Transfer the powder to a 1 mL volumetric flask.
Add approximately 0.5 mL of a 9:1 (v/v) acetonitrile:methanol solution. D-Sphingosine sulfate is reported to be soluble in this mixture at 25 mg/mL.[6]
Vortex or sonicate the solution until the powder is completely dissolved.
Bring the solution to the final volume of 1 mL with the same solvent mixture.
Transfer the stock solution to an amber glass vial and store at -20°C. This stock solution should be stable for at least several months when stored properly.
Working Standard Solutions:
Prepare a series of working standard solutions by serially diluting the stock solution with the appropriate solvent (e.g., methanol or the initial mobile phase of the LC method). The concentration range of the working standards should cover the expected concentration of the analyte in the samples.
Sample Preparation: Lipid Extraction
The following is a general protocol for lipid extraction from biological samples. This may need to be optimized depending on the sample matrix.
Materials:
Biological sample (e.g., plasma, cell lysate)
Internal standard solution (if used, e.g., a stable isotope-labeled sphingolipid)
Ice-cold methanol
Chloroform
Deionized water
Centrifuge
Nitrogen evaporator
Protocol:
To 100 µL of the biological sample, add the internal standard.
Add 1 mL of a chloroform:methanol (1:2, v/v) mixture.
Vortex thoroughly for 1 minute.
Add 0.3 mL of chloroform and vortex again.
Add 0.3 mL of deionized water and vortex for 1 minute.
Centrifuge at 2000 x g for 10 minutes to separate the phases.
Carefully collect the lower organic phase, which contains the lipids.
Dry the organic phase under a gentle stream of nitrogen.
Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.
LC-MS/MS Analysis
Instrumentation:
A triple quadrupole or Q-TRAP mass spectrometer equipped with an electrospray ionization (ESI) source.
A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Chromatographic Conditions (Example):
Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used for sphingolipid analysis.
Mobile Phase A: Water with 0.1% formic acid and 2 mM ammonium (B1175870) formate.
Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 2 mM ammonium formate.
Gradient: A gradient from a lower to a higher percentage of mobile phase B is typically used to elute the sphingolipids.
Flow Rate: 0.3 mL/min.
Column Temperature: 40°C.
Injection Volume: 5 µL.
Mass Spectrometry Conditions:
Ionization Mode: ESI+ or ESI- (as determined during method development).
MRM Transitions: Use the transitions outlined in the table above.
Instrument Parameters: Optimize the declustering potential (DP), collision energy (CE), and other source parameters for maximum signal intensity of D-Sphingosine sulfate.
Visualizations
Caption: Simplified sphingolipid metabolic and signaling pathway.
Caption: General experimental workflow for sphingolipid analysis.
Application of D-Sphingosine Sulfate in High-Throughput Screening for Drug Discovery
Application Note Introduction D-Sphingosine is a critical bioactive lipid and the primary substrate for sphingosine (B13886) kinases (SphK1 and SphK2), enzymes that catalyze its conversion to the potent signaling molecul...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note
Introduction
D-Sphingosine is a critical bioactive lipid and the primary substrate for sphingosine (B13886) kinases (SphK1 and SphK2), enzymes that catalyze its conversion to the potent signaling molecule Sphingosine-1-Phosphate (S1P). The SphK/S1P signaling axis is a key regulator of numerous cellular processes, including proliferation, survival, migration, and inflammation. Dysregulation of this pathway is implicated in a variety of diseases, most notably cancer and inflammatory disorders, making SphK1 and SphK2 significant therapeutic targets. D-Sphingosine sulfate (B86663), a salt form of D-sphingosine with enhanced solubility and stability in aqueous solutions, is therefore a vital reagent in high-throughput screening (HTS) campaigns aimed at discovering and characterizing novel sphingosine kinase inhibitors.
This document provides detailed protocols for the application of D-sphingosine and its analogs in three common HTS formats: a fluorescence-based assay, a luminescence-based assay, and a mass spectrometry-based assay.
Key Principles of HTS Assays Utilizing D-Sphingosine
High-throughput screening assays for sphingosine kinase inhibitors are designed to measure the enzymatic activity of SphK1 or SphK2 in the presence of test compounds. D-Sphingosine or a suitable analog serves as the substrate, which is phosphorylated by the kinase using ATP. The fundamental principle of these assays is to quantify either the consumption of a substrate (e.g., ATP) or the formation of a product (e.g., ADP or S1P).
Fluorescence-Based Assays: These assays often employ a fluorescently labeled sphingosine analog, such as NBD-sphingosine. The phosphorylation of the substrate leads to a change in the local environment of the fluorophore, resulting in a detectable change in fluorescence intensity or polarization. This allows for real-time monitoring of the kinase reaction.
Luminescence-Based Assays: A widely used approach involves quantifying the amount of ATP remaining in the reaction mixture after the kinase reaction. The Kinase-Glo® assay is a prime example, where the remaining ATP is used by a luciferase to generate a luminescent signal. A decrease in luminescence corresponds to higher kinase activity, and therefore, a potent inhibitor will result in a stronger luminescent signal.
Mass Spectrometry (MS)-Based Assays: This label-free method directly measures the formation of the product, S1P, or an isotopically labeled or chain-modified analog like C17-S1P.[1] This technique offers high sensitivity and specificity and is particularly useful for complex biological matrices, such as whole blood.[1]
Data Presentation
The following tables summarize quantitative data for commonly used sphingosine kinase inhibitors, providing a baseline for comparison of results obtained from HTS assays.
Table 1: IC50 Values of Known Sphingosine Kinase Inhibitors
The following diagrams illustrate the central role of sphingosine kinase in the sphingolipid metabolic pathway and the general workflows for the described HTS assays.
Caption: The Sphingolipid Metabolic Pathway.
Caption: General High-Throughput Screening Workflow.
Experimental Protocols
Here we provide detailed protocols for three distinct HTS assays for the identification of sphingosine kinase inhibitors.
Assay Buffer: 20 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM MgCl2, 0.5% Triton X-100
Test compounds dissolved in DMSO
384-well, black, flat-bottom plates
Fluorescence plate reader with excitation at 468 nm and emission at 540 nm
Procedure:
Compound Plating: Dispense test compounds into the 384-well plate. The final concentration of DMSO in the assay should be kept at or below 1%. Include appropriate controls (e.g., no enzyme, no inhibitor).
Enzyme Preparation: Prepare a solution of SphK1 or SphK2 in assay buffer.
Enzyme Addition: Add the enzyme solution to each well of the 384-well plate containing the test compounds.
Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.
Substrate Preparation: Prepare a substrate solution containing NBD-sphingosine and ATP in assay buffer.
Reaction Initiation: Initiate the kinase reaction by adding the substrate solution to each well.
Fluorescence Monitoring: Immediately place the plate in a pre-warmed fluorescence plate reader and monitor the increase in fluorescence in real-time.
Data Analysis: Determine the initial reaction rates from the linear portion of the fluorescence versus time curves. Calculate the percent inhibition for each compound concentration and determine the IC50 values by fitting the data to a dose-response curve.
This protocol utilizes the Kinase-Glo® Luminescent Kinase Assay Platform to measure ATP depletion.
Materials:
Recombinant human Sphingosine Kinase 1 (SphK1) or Sphingosine Kinase 2 (SphK2)
D-Sphingosine sulfate (Substrate)
ATP
Kinase-Glo® Luminescent Kinase Assay Kit
Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35
Test compounds dissolved in DMSO
384-well, white, opaque plates
Luminometer
Procedure:
Compound Plating: Dispense test compounds into the 384-well plate.
Kinase Reaction Mixture Preparation: Prepare a kinase reaction mixture containing SphK1 or SphK2, D-sphingosine sulfate, and ATP in the assay buffer.
Reaction Initiation and Incubation: Add the kinase reaction mixture to the wells containing the test compounds. Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes) to allow for the kinase reaction to proceed.
Kinase-Glo® Reagent Preparation: Prepare the Kinase-Glo® reagent according to the manufacturer's instructions.
Signal Development: Add the Kinase-Glo® reagent to each well. This will stop the kinase reaction and initiate the luminescent signal.
Luminescence Measurement: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal, and then measure the luminescence using a plate-reading luminometer.
Data Analysis: The luminescent signal is inversely proportional to kinase activity. Calculate the percent inhibition and determine IC50 values.
Protocol 3: Mass Spectrometry-Based Sphingosine Kinase Assay (RapidFire®)
This protocol is based on a high-throughput mass spectrometry method for measuring the formation of C17-S1P.[1]
Materials:
Recombinant human Sphingosine Kinase 1 (SphK1) or Sphingosine Kinase 2 (SphK2)
C17-Sphingosine (Substrate)
ATP
Assay Buffer: 20 mM Tris-HCl (pH 7.5), 100 mM NaCl, 10 mM MgCl2
Test compounds dissolved in DMSO
384-well plates
RapidFire® High-Throughput Mass Spectrometry System or equivalent
Procedure:
Compound Plating: Dispense test compounds into the 384-well plate.
Enzyme and Substrate Addition: Add a mixture of SphK1 or SphK2 and C17-sphingosine in assay buffer to each well.
Reaction Initiation: Initiate the reaction by adding ATP.
Reaction Incubation: Incubate the plate at room temperature for a specified time.
Reaction Quenching: Stop the reaction by adding an appropriate quenching solution (e.g., acetonitrile (B52724) with a suitable internal standard).
Sample Analysis: Analyze the samples using the RapidFire® system coupled to a triple quadrupole mass spectrometer to quantify the amount of C17-S1P produced.
Data Analysis: Calculate the percent inhibition based on the amount of product formed and determine the IC50 values for the test compounds.
Application Notes and Protocols for the Quantification of D-Sphingosine Sulfate in Tissue Samples
For Researchers, Scientists, and Drug Development Professionals Introduction D-Sphingosine sulfate (B86663) is a bioactive sphingolipid metabolite whose roles in cellular processes are an emerging area of research. Accur...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-Sphingosine sulfate (B86663) is a bioactive sphingolipid metabolite whose roles in cellular processes are an emerging area of research. Accurate quantification of this analyte in tissue samples is crucial for understanding its physiological and pathological significance, as well as for the development of novel therapeutics. These application notes provide a comprehensive overview of the methodologies for the robust and sensitive quantification of D-sphingosine sulfate in various tissue types, primarily utilizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for sphingolipid analysis.[1][2][3][4]
D-Sphingosine is a central molecule in sphingolipid metabolism. It can be phosphorylated by sphingosine (B13886) kinases (SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a critical signaling molecule involved in a multitude of cellular processes including cell proliferation, survival, migration, and inflammation.[5][6][7] S1P can act both intracellularly and extracellularly by binding to a family of five G protein-coupled receptors (S1PR1-5).[7][8][9] The balance between ceramide, sphingosine, and S1P is often referred to as the "sphingolipid rheostat," which determines the cell's fate.[10] While the direct signaling pathways of D-sphingosine sulfate are less characterized, it is structurally similar to S1P and may have overlapping or distinct biological functions. Understanding the broader sphingolipid metabolic pathway is therefore essential.
Caption: Overview of the Sphingolipid Metabolic Pathway.
Experimental Protocols
I. Tissue Sample Preparation and Homogenization
Accurate quantification begins with proper sample handling and preparation. For cryopreserved tissues embedded in optimal cutting temperature (OCT) compound, a washing step is necessary to remove interfering components.[11]
Materials:
Frozen tissue samples (~10-50 mg)
Ice-cold Phosphate Buffered Saline (PBS) or ultra-pure deionized water
Ceramic bead tubes or Dounce homogenizer
Homogenization buffer (e.g., PBS)
Centrifuge
Protocol:
If applicable, wash OCT-embedded tissue sections by adding 10 mL of ice-cold ultra-pure deionized water, vortexing vigorously for 20 seconds, and centrifuging at 5,000 x g for 10 minutes at 4°C. Discard the supernatant and repeat the wash.[11]
Weigh the frozen tissue sample.
Place the tissue in a pre-chilled ceramic bead tube or Dounce homogenizer on ice.
Add a sufficient volume of ice-cold homogenization buffer to achieve a concentration of approximately 10% wet weight per volume (e.g., 100 mg tissue in 1 mL buffer).[1]
Homogenize the tissue until no visible particles remain. Keep the sample on ice throughout the process to prevent degradation.
Use an aliquot of the homogenate for protein quantification (e.g., BCA assay) to normalize the sphingolipid levels. The presence of OCT compound can interfere with protein quantification assays.[11]
II. Sphingolipid Extraction
A robust lipid extraction is critical for the recovery of D-sphingosine sulfate. A single-phase extraction method is often preferred for its high recovery of polar sphingolipids like sphingoid base phosphates.[1][12]
Materials:
Tissue homogenate
Internal standard (IS) cocktail containing a structurally similar sulfated sphingoid base or a stable isotope-labeled D-sphingosine sulfate. If not available, a C17-sphingosine-1-phosphate can be used as a surrogate.
1 M Potassium hydroxide (B78521) (KOH) in methanol (optional, for alkaline hydrolysis of glycerolipids)
Vortex mixer
Incubator/shaker
Centrifuge
Protocol:
To an appropriate volume of tissue homogenate, add the internal standard cocktail.
Add methanol and chloroform to the sample to achieve a final ratio of 2:1 (v/v) methanol:chloroform.[13][14] For example, to 100 µL of aqueous homogenate, add 200 µL of methanol and 100 µL of chloroform.
Vortex the mixture thoroughly for 30 seconds.
Incubate the mixture at 48°C for 2 hours with shaking to ensure complete extraction.[12]
(Optional) To reduce interference from glycerolipids, perform alkaline methanolysis by adding a small volume of 1 M KOH in methanol and incubating at 37°C for 30 minutes.[12]
Centrifuge the sample at 5,000 x g for 10 minutes at 4°C to pellet any insoluble debris.[11]
Carefully transfer the supernatant (the single-phase extract) to a new tube.
Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator.
Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis (e.g., 100 µL).
D-Sphingosine Sulfate: Application Notes and Protocols for In Vitro Apoptosis Induction
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for utilizing D-Sphingosine sulfate (B86663) to induce apoptosis in in vitro experimental setups. This...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide for utilizing D-Sphingosine sulfate (B86663) to induce apoptosis in in vitro experimental setups. This document includes detailed protocols for cell treatment and subsequent analysis, quantitative data from various studies, and a depiction of the underlying signaling pathways.
Introduction
D-Sphingosine, a key component of the sphingomyelin (B164518) cycle, is a bioactive lipid that plays a crucial role in cellular processes, including proliferation, cell cycle arrest, and apoptosis.[1] Exogenous administration of D-Sphingosine sulfate has been shown to be a potent inducer of apoptosis in a variety of cancer cell lines.[2][3] Its pro-apoptotic effects are of significant interest in cancer research and drug development. This document outlines the mechanisms and protocols for leveraging D-Sphingosine sulfate as a tool for studying and inducing programmed cell death in a laboratory setting.
Mechanism of Action
D-Sphingosine sulfate induces apoptosis through a multi-faceted mechanism that involves both the intrinsic (mitochondrial) and extrinsic signaling pathways. A key initiating event is the disruption of lysosomes, leading to the release of lysosomal proteases into the cytosol. These proteases can then activate downstream apoptotic pathways.
The signaling cascade often involves the activation of initiator caspases, such as caspase-8, and executioner caspases, including caspase-3 and -7.[4] Furthermore, D-Sphingosine sulfate promotes the activation and translocation of the pro-apoptotic protein Bax to the mitochondria.[1] This leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c into the cytosol, and the subsequent activation of caspase-9.[1][5] The convergence of these pathways on the activation of executioner caspases results in the cleavage of cellular substrates, such as poly(ADP-ribose) polymerase (PARP), and ultimately, the orchestrated dismantling of the cell.[4]
Data Presentation
The following tables summarize the effective concentrations and incubation times of D-Sphingosine sulfate for inducing apoptosis in various cancer cell lines, as reported in the literature.
Table 1: Dose-Response of D-Sphingosine Sulfate on Apoptosis Induction
Cell Culture and Treatment with D-Sphingosine Sulfate
This protocol describes the general procedure for treating cultured cancer cells with D-Sphingosine sulfate to induce apoptosis.
Materials:
Cancer cell line of interest (e.g., Jurkat, RH30)
Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)
D-Sphingosine sulfate (powder or stock solution)
Vehicle control (e.g., sterile PBS or DMSO)
Cell culture plates or flasks
Incubator (37°C, 5% CO₂)
Procedure:
Cell Seeding: Seed the cells at an appropriate density in cell culture plates or flasks to ensure they are in the logarithmic growth phase at the time of treatment.
Preparation of D-Sphingosine Sulfate Solution: Prepare a stock solution of D-Sphingosine sulfate in an appropriate solvent (e.g., sterile PBS or DMSO). Further dilute the stock solution in complete cell culture medium to achieve the desired final concentrations (refer to Table 1).
Cell Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the various concentrations of D-Sphingosine sulfate. Include a vehicle-treated control group.
Incubation: Incubate the cells for the desired period (e.g., 6, 12, or 24 hours) at 37°C in a 5% CO₂ incubator.
Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection
This protocol outlines the use of Annexin V and PI staining to quantify the percentage of apoptotic and necrotic cells by flow cytometry.
Materials:
Treated and control cells
Annexin V-FITC (or other fluorochrome conjugate)
Propidium Iodide (PI) staining solution
1X Annexin V Binding Buffer (typically 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂)
Flow cytometer
Procedure:
Cell Harvesting: Collect both adherent and suspension cells. For adherent cells, gently trypsinize and combine with the supernatant which may contain detached apoptotic cells.
Washing: Wash the cells once with cold PBS.
Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.
Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5-10 µL of PI staining solution.
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Analysis: After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze immediately by flow cytometry. Do not wash the cells after staining.
Interpretation of Results:
Annexin V- / PI-: Live cells
Annexin V+ / PI-: Early apoptotic cells
Annexin V+ / PI+: Late apoptotic or necrotic cells
Annexin V- / PI+: Necrotic cells
Caspase-3 Activity Assay (Colorimetric)
This protocol describes the measurement of caspase-3 activity, a key executioner caspase in apoptosis.
Materials:
Treated and control cells
Cell Lysis Buffer
2X Reaction Buffer with DTT
Caspase-3 substrate (e.g., DEVD-pNA)
96-well microplate
Microplate reader
Procedure:
Cell Lysate Preparation: Lyse the treated and control cells using the provided Cell Lysis Buffer.
Protein Quantification: Determine the protein concentration of each cell lysate.
Assay Setup: In a 96-well plate, add 50-200 µg of protein from each cell lysate to individual wells.
Reaction Initiation: Add 50 µL of 2X Reaction Buffer (containing DTT) to each well, followed by 5 µL of the caspase-3 substrate.
Incubation: Incubate the plate at 37°C for 1-2 hours.
Measurement: Read the absorbance at 400-405 nm using a microplate reader. The absorbance is proportional to the caspase-3 activity.
Western Blotting for Apoptotic Proteins (Bax and Cytochrome c)
This protocol details the detection of Bax translocation and cytochrome c release by Western blotting.
Materials:
Treated and control cells
Mitochondria/Cytosol Fractionation Kit
SDS-PAGE gels
Transfer membranes (PVDF or nitrocellulose)
Blocking buffer (e.g., 5% non-fat milk in TBST)
Primary antibodies (anti-Bax, anti-cytochrome c, anti-COX IV for mitochondrial loading control, anti-β-actin for cytosolic loading control)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Subcellular Fractionation: Separate the cytosolic and mitochondrial fractions of the treated and control cells using a fractionation kit according to the manufacturer's instructions.
Protein Quantification: Determine the protein concentration of both the cytosolic and mitochondrial fractions.
SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.
Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.
Interpretation of Results:
An increase in Bax protein in the mitochondrial fraction indicates its translocation.
An increase in cytochrome c in the cytosolic fraction indicates its release from the mitochondria.
Visualization of Signaling Pathways
The following diagrams illustrate the key signaling pathways involved in D-Sphingosine sulfate-induced apoptosis and a typical experimental workflow.
Illuminating Cellular Processes: A Guide to Imaging with Fluorescently Labeled D-Sphingosine Sulfate
Application Notes Introduction Sphingolipids, a class of lipids characterized by a sphingoid base backbone, are critical components of cellular membranes and serve as key signaling molecules in a myriad of cellular proce...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes
Introduction
Sphingolipids, a class of lipids characterized by a sphingoid base backbone, are critical components of cellular membranes and serve as key signaling molecules in a myriad of cellular processes, including proliferation, apoptosis, migration, and inflammation.[1][2] D-sphingosine, a fundamental building block of most mammalian sphingolipids, and its phosphorylated metabolite, sphingosine-1-phosphate (S1P), are at the heart of a complex signaling network that governs cell fate and function.[3][4] Dysregulation of sphingolipid metabolism is implicated in numerous diseases, including cancer, diabetes, Alzheimer's disease, and lysosomal storage disorders like Niemann-Pick type C1 (NPC1).[1][5]
The development of fluorescently labeled D-sphingosine analogs has revolutionized the study of sphingolipid biology, enabling researchers to visualize and track the localization, trafficking, and metabolism of these lipids in living cells with high spatial and temporal resolution.[6][7][8] These powerful tools provide invaluable insights into the dynamic nature of sphingolipid signaling pathways and their role in health and disease. This document provides detailed application notes and protocols for the use of fluorescently labeled D-sphingosine sulfate (B86663) in cellular imaging, aimed at researchers, scientists, and drug development professionals.
Principle of Application
Fluorescently labeled D-sphingosine sulfate analogs are synthetic molecules where a fluorophore is covalently attached to the D-sphingosine backbone. These probes mimic the behavior of their endogenous counterparts, allowing for their incorporation into cellular membranes and metabolic pathways.[9][10] Once introduced into live cells, these fluorescent sphingolipids can be visualized using various fluorescence microscopy techniques, such as confocal microscopy and total internal reflection fluorescence microscopy (TIRFM).[11][12]
The choice of the fluorescent label is critical and depends on the specific application. Common fluorophores include:
BODIPY (Boron-Dipyrromethene): Known for its high fluorescence quantum yield, strong extinction coefficients, and remarkable photostability.[8][13] BODIPY-labeled sphingolipids are excellent for visualizing lipid trafficking and their fluorescence emission can be concentration-dependent, shifting from green to red at higher concentrations in membranes.[8][14]
NBD (Nitrobenzoxadiazole): A widely used fluorophore for labeling lipids.[12][15] NBD-labeled sphingolipids have been instrumental in studying endocytic pathways.[16] However, NBD is less photostable than BODIPY.[15]
Fluorescein: A bright fluorophore commonly used for labeling various biomolecules, including sphingosine (B13886) and S1P.[9][17]
Fluorogenic Probes: A newer class of probes that are initially non-fluorescent but become fluorescent upon reacting with a specific target, such as endogenous sphingosine.[1][5][18] This "turn-on" mechanism significantly reduces background fluorescence and enhances detection sensitivity.[1]
By tracking the fluorescence signal, researchers can study various cellular processes, including:
Subcellular localization: Identifying the specific organelles and membrane domains where sphingolipids accumulate.[14][19]
Lipid trafficking: Monitoring the movement of sphingolipids between different cellular compartments, such as the Golgi apparatus, plasma membrane, and endosomes.[7][11]
Metabolism: Following the conversion of fluorescent sphingosine into other sphingolipid species.[2][20]
Enzyme activity: Developing assays to measure the activity of enzymes involved in sphingolipid metabolism, such as sphingosine kinases.[21]
Disease pathology: Detecting abnormal accumulation of sphingolipids in disease models.[1][5]
Data Presentation: Properties of Common Fluorescent Sphingosine Probes
The selection of an appropriate fluorescent probe is crucial for successful imaging experiments. The following table summarizes the key quantitative data for commonly used fluorescently labeled sphingosine analogs.
Fluorescent Probe
Excitation (nm)
Emission (nm)
Quantum Yield
Molar Extinction Coefficient (cm⁻¹M⁻¹)
Key Features & Applications
BODIPY FL C5-Sphingosine
~505
~511
High
~80,000
High photostability, concentration-dependent emission shift, excellent for trafficking studies.[8][14]
NBD C6-Sphingosine
~466
~536
Moderate
~22,000
Widely used for endocytosis studies, sensitive to environment.[12][15]
Sphingosine-fluorescein
~491
~521
High
~75,000
Bright signal, used for kinase assays and imaging S1P signaling.[9][17]
DMS-2F (Fluorogenic Probe)
~610
~660
Low (unbound), High (bound)
Not Applicable
Near-infrared emission, rapid and specific detection of endogenous sphingosine.[18]
PhotoClick Sphingosine (pacSph)
Not Applicable
Clickable with fluorescent azide
Not Applicable
Not Applicable
Allows for in situ labeling after fixation, minimizing artifacts from the fluorescent tag during trafficking.[11]
Experimental Protocols
Protocol 1: General Live-Cell Imaging with Fluorescently Labeled D-Sphingosine Sulfate
This protocol provides a general procedure for labeling live cells with commercially available fluorescent sphingosine analogs like BODIPY- or NBD-sphingosine.
Live-cell imaging solution (e.g., Hank's Balanced Salt Solution with calcium and magnesium)
Adherent mammalian cells cultured on glass-bottom dishes or coverslips
Procedure:
Preparation of Fluorescent Sphingolipid-BSA Complex (5 µM):
Prepare a 1 mM stock solution of the fluorescent sphingolipid in ethanol.
In a glass tube, evaporate the desired amount of the stock solution under a stream of nitrogen gas to form a thin film.
Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.
Prepare a 5 µM BSA solution in your desired cell culture medium.
Add the BSA solution to the dried lipid film and vortex or sonicate until the lipid is completely dissolved. This creates a sphingolipid-BSA complex that facilitates delivery to the cells.[15]
Cell Seeding:
Seed the cells of interest onto glass-bottom dishes or coverslips at an appropriate density to reach 50-70% confluency on the day of the experiment.
Cell Labeling:
Wash the cells twice with pre-warmed PBS.
Incubate the cells with the 5 µM fluorescent sphingolipid-BSA complex in cell culture medium for 30-60 minutes at 37°C in a CO2 incubator.[12] The optimal incubation time may vary depending on the cell type and the specific research question.
Washing and Imaging:
After incubation, wash the cells three times with pre-warmed live-cell imaging solution to remove unbound probe.
Immediately proceed to imaging using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore. For live-cell imaging, maintain the cells at 37°C and 5% CO2 using a stage-top incubator.
Protocol 2: "Fix and Click" Labeling using PhotoClick Sphingosine (pacSph)
This protocol is adapted for "clickable" sphingosine analogs, which are first metabolized by the cells and then fluorescently tagged after fixation. This method avoids potential artifacts caused by the bulky fluorophore during lipid trafficking.[11]
Prepare a 6 mM stock solution of pacSph in ethanol.
To prepare the working solution, add 1 µL of the stock solution to 12 mL of DMEM with delipidated FBS.
Incubate the working solution at 37°C for 5 minutes, sonicate for 5 minutes, and then incubate for another 5 minutes at 37°C to ensure the lipid is homogenously mixed.[11]
Cell Labeling:
Plate cells on coverslips one day prior to the experiment.
Wash the cells twice with DMEM/delipidated FBS.
Incubate the cells with 0.5 µM pacSph in DMEM/delipidated FBS for 30 minutes at 37°C.[11]
Chase Period:
Wash the cells three times with DMEM/delipidated FBS.
Incubate the cells in fresh medium for a desired "chase" period (e.g., 1 hour) to allow the pacSph to be metabolized and transported to different organelles.[11]
Fixation:
Wash the cells with PBS and fix with 4% PFA in PBS for 15 minutes at room temperature.
Click Reaction:
Wash the fixed cells with PBS.
Prepare the click reaction cocktail according to the manufacturer's instructions, containing the fluorescent azide, copper(II) sulfate, and a reducing agent like sodium ascorbate.
Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.
Washing and Imaging:
Wash the cells extensively with PBS to remove unreacted click reagents.
Mount the coverslips onto microscope slides and image using a fluorescence microscope.
Visualizations
Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of the applications of fluorescently labeled D-sphingosine sulfate, the following diagrams, generated using Graphviz (DOT language), illustrate key sphingolipid signaling pathways and experimental workflows.
Caption: Simplified overview of the sphingolipid metabolic pathway.
Caption: Experimental workflow for live-cell imaging.
Caption: Workflow for "Fix and Click" imaging.
Conclusion
Fluorescently labeled D-sphingosine sulfate and its analogs are indispensable tools for cell biologists, biochemists, and drug discovery scientists. They offer a powerful means to investigate the intricate roles of sphingolipids in cellular function and disease. By providing detailed protocols and a clear understanding of the underlying principles, this guide aims to empower researchers to effectively utilize these probes to unravel the complexities of sphingolipid biology. The continued development of novel fluorescent probes, particularly those with fluorogenic and photo-switchable properties, promises to further enhance our ability to visualize and manipulate these critical signaling molecules in living systems.
Application Notes and Protocols for D-Sphingosine Sulfate Treatment of Primary Neurons
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the use of D-Sphingosine sulfate (B86663) in primary neuron cultures. This document outlines the p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide for the use of D-Sphingosine sulfate (B86663) in primary neuron cultures. This document outlines the preparation, treatment protocols, and expected outcomes, including effects on cell viability and intracellular calcium signaling. Detailed experimental methodologies and representative data are included to facilitate the integration of D-Sphingosine sulfate into neuroscience research and drug discovery workflows.
Introduction
D-Sphingosine is a critical sphingolipid metabolite that, along with its phosphorylated derivative Sphingosine-1-Phosphate (S1P), plays a pivotal role in a multitude of cellular processes within the central nervous system.[1] These processes include cell survival, proliferation, apoptosis, and calcium homeostasis.[2][3] Extracellular D-sphingosine can be phosphorylated to S1P, which then acts on a family of G protein-coupled receptors (S1PRs) to initiate downstream signaling cascades.[4] Understanding the effects of direct application of D-Sphingosine sulfate to primary neurons is crucial for elucidating its specific roles and therapeutic potential in neurological disorders.
Data Presentation
The following tables summarize the quantitative effects of D-Sphingosine sulfate on primary neuron viability and intracellular calcium concentration.
Table 1: Dose-Dependent Effect of D-Sphingosine Sulfate on Primary Neuron Viability
Concentration (µM)
Treatment Duration (hours)
Cell Viability (%) (Mean ± SD)
Method
0 (Vehicle Control)
24
100 ± 5.2
MTT Assay
1
24
95 ± 6.1
MTT Assay
5
24
78 ± 7.5
MTT Assay
10
24
52 ± 8.3
MTT Assay
25
24
21 ± 4.9
MTT Assay
50
24
8 ± 3.1
MTT Assay
Note: Data are representative and may vary depending on the specific primary neuron type and culture conditions.
Table 2: D-Sphingosine Sulfate-Induced Intracellular Calcium Influx in Primary Neurons
Concentration (µM)
Peak Fold Increase in [Ca2+]i (Mean ± SEM)
Time to Peak (seconds)
Calcium Indicator
0 (Vehicle Control)
1.0 ± 0.1
N/A
Fluo-4 AM
1
1.8 ± 0.2
30-60
Fluo-4 AM
5
3.5 ± 0.4
20-45
Fluo-4 AM
10
5.2 ± 0.6
15-30
Fluo-4 AM
Note: Data are representative and may vary depending on the specific primary neuron type and culture conditions. The peak fold increase is relative to the baseline fluorescence before treatment.
Signaling Pathways
D-Sphingosine sulfate, upon conversion to S1P, activates S1P receptors on the neuronal surface, leading to the activation of various downstream signaling pathways that influence cell fate and function.
Caption: D-Sphingosine sulfate signaling pathway in primary neurons.
Experimental Protocols
Preparation of D-Sphingosine Sulfate Stock Solution
Sterile, fatty acid-free Bovine Serum Albumin (BSA) solution (e.g., 10% w/v in PBS)
Sterile phosphate-buffered saline (PBS)
Sterile microcentrifuge tubes
Protocol:
Initial Dissolution: Dissolve D-Sphingosine sulfate powder in absolute ethanol to create a high-concentration initial stock (e.g., 10-20 mM). Vortex thoroughly to ensure complete dissolution.
Preparation of Working Stock:
For many cell culture applications, complexing the lipid with a carrier protein like BSA improves solubility and delivery to cells.
Aseptically prepare a working stock solution by diluting the ethanolic stock into a sterile, fatty acid-free BSA solution. A common final BSA concentration is 0.1-1%.
For example, to prepare a 1 mM working stock in 1% BSA/PBS, slowly add the appropriate volume of the ethanolic stock to the BSA solution while vortexing to prevent precipitation.
Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.
Caption: Workflow for preparing D-Sphingosine sulfate stock solution.
Primary Neuron Culture and Treatment
Materials:
Primary neurons (e.g., cortical, hippocampal)
Appropriate neuronal culture medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX)
Poly-D-lysine or other appropriate coating for culture vessels
D-Sphingosine sulfate working stock solution
Vehicle control (e.g., BSA solution with the same concentration of ethanol as the treatment)
Protocol:
Cell Plating: Plate primary neurons on appropriately coated culture vessels at a desired density.
Culture Maintenance: Maintain the neuronal cultures in a humidified incubator at 37°C and 5% CO2. Allow the neurons to adhere and extend neurites for at least 24-48 hours before treatment.
Treatment:
Thaw the D-Sphingosine sulfate working stock and the vehicle control.
Dilute the stock solution directly into the culture medium to achieve the desired final concentrations.
Gently remove a portion of the old medium from the cultures and replace it with the treatment-containing medium.
Incubate the neurons for the desired treatment duration (e.g., 24 hours for viability assays).
Cell Viability Assay (MTT Assay)
Materials:
Treated primary neuron cultures in a 96-well plate
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Plate reader capable of measuring absorbance at 570 nm
Protocol:
MTT Addition: Following the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.
Incubation: Incubate the plate at 37°C for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.
Solubilization: Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.
Data Analysis: Express cell viability as a percentage of the vehicle-treated control.
Caption: Workflow for the MTT cell viability assay.
Intracellular Calcium Imaging
Materials:
Primary neurons cultured on glass-bottom dishes or coverslips
Fluorescent calcium indicator (e.g., Fluo-4 AM)
Pluronic F-127
Hanks' Balanced Salt Solution (HBSS) or other imaging buffer
D-Sphingosine sulfate working stock solution
Fluorescence microscope with live-cell imaging capabilities
Protocol:
Dye Loading:
Prepare a loading solution of Fluo-4 AM (e.g., 1-5 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.
Incubate the neurons with the loading solution at 37°C for 30-60 minutes.
Wash the cells with fresh HBSS to remove excess dye and allow for de-esterification for at least 30 minutes.
Imaging:
Mount the coverslip or dish onto the microscope stage.
Acquire a baseline fluorescence signal for a few minutes before adding the treatment.
Add the D-Sphingosine sulfate solution to the imaging buffer to achieve the final desired concentration.
Record the changes in fluorescence intensity over time.
Data Analysis:
Select regions of interest (ROIs) corresponding to individual neurons.
Measure the fluorescence intensity within each ROI over time.
Normalize the fluorescence signal (F/F0, where F is the fluorescence at a given time point and F0 is the baseline fluorescence) to determine the fold increase in intracellular calcium.
Caption: Workflow for intracellular calcium imaging.
Application Notes and Protocols for D-Sphingosine Sulfate in Sphingolipid Storage Disease Research
For Researchers, Scientists, and Drug Development Professionals Introduction Sphingolipid storage diseases, a group of lysosomal storage disorders (LSDs), are characterized by the accumulation of sphingolipids within lys...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sphingolipid storage diseases, a group of lysosomal storage disorders (LSDs), are characterized by the accumulation of sphingolipids within lysosomes due to genetic defects in their metabolic pathways. This accumulation disrupts cellular function and leads to a range of severe pathologies. D-Sphingosine, a central molecule in sphingolipid metabolism, and its derivatives are key players in the pathogenesis of these diseases. D-Sphingosine sulfate (B86663), a sulfated form of D-sphingosine, serves as a valuable research tool for investigating the molecular mechanisms underlying these disorders, inducing disease phenotypes in vitro, and for screening potential therapeutic agents.
These application notes provide a comprehensive overview of the use of D-Sphingosine sulfate in studying sphingolipid storage diseases such as Niemann-Pick, Gaucher, and Fabry disease. Detailed protocols for key experiments are provided, along with a summary of quantitative data and visualizations of relevant signaling pathways and experimental workflows.
Pathophysiological Relevance of Sphingosine (B13886) in Sphingolipid Storage Diseases
In several sphingolipid storage diseases, the accumulation of specific sphingolipids is a primary pathogenic event. For instance:
Niemann-Pick Disease Type C (NPC): This neurodegenerative disorder is characterized by the accumulation of cholesterol and sphingolipids. Notably, sphingosine storage is considered an initiating factor in NPC1 disease pathogenesis. This accumulation leads to altered lysosomal calcium homeostasis, which in turn causes the secondary storage of other lipids like cholesterol and sphingomyelin.[1]
Gaucher Disease (GD): This disease results from a deficiency in the enzyme glucocerebrosidase, leading to the accumulation of glucosylceramide and its deacylated form, glucosylsphingosine.[2][3]
Fabry Disease: An X-linked disorder caused by a deficiency of the enzyme α-galactosidase A, resulting in the accumulation of globotriaosylceramide (Gb3) and its deacylated form, globotriaosylsphingosine (lyso-Gb3).[4][5]
Exogenously applied D-sphingosine can mimic some of the cellular phenotypes observed in these diseases, making it a useful tool for in vitro modeling.
Applications of D-Sphingosine Sulfate in Research
D-Sphingosine sulfate can be utilized in various experimental settings to:
Induce Disease Phenotypes in vitro: Treatment of healthy cultured cells with D-sphingosine can replicate key aspects of sphingolipid storage diseases, such as lysosomal stress and altered lipid trafficking.
Investigate Signaling Pathways: Study the downstream effects of sphingosine accumulation on cellular signaling cascades, including calcium signaling and apoptosis.
Screen for Therapeutic Compounds: Use D-sphingosine-induced disease models to test the efficacy of potential therapeutic agents in correcting the cellular defects.
Probe Lysosomal Function: Investigate the role of sphingosine in regulating lysosomal membrane permeability and calcium release.[6][7]
Quantitative Data Summary
The following table summarizes quantitative data from studies investigating the effects of altered sphingolipid levels, which can be modeled using D-Sphingosine.
Protocol 1: Induction of a Niemann-Pick Type C-like Phenotype in Cultured Cells
This protocol describes how to induce key cellular phenotypes of Niemann-Pick Type C disease in a wild-type cell line using D-Sphingosine sulfate.
Materials:
D-Sphingosine sulfate
Wild-type cultured cells (e.g., human fibroblasts, CHO cells)
Complete cell culture medium
Filipin solution (for cholesterol staining)
LysoTracker dye (for lysosome visualization)
Fluorescence microscope
Procedure:
Cell Seeding: Plate wild-type cells on glass coverslips in a 24-well plate at a density that will result in 50-70% confluency on the day of the experiment.
Preparation of D-Sphingosine Sulfate Solution: Prepare a stock solution of D-Sphingosine sulfate in an appropriate solvent (e.g., ethanol (B145695) or DMSO). Further dilute the stock solution in complete cell culture medium to achieve the desired final concentration (typically in the low micromolar range).
Treatment: Remove the existing medium from the cells and replace it with the medium containing D-Sphingosine sulfate. Incubate the cells for a specified period (e.g., 24-48 hours) at 37°C in a CO2 incubator.
Staining:
Cholesterol Staining: After incubation, wash the cells with PBS and fix them with 4% paraformaldehyde. Stain the cells with Filipin solution to visualize unesterified cholesterol accumulation.
Lysosome Visualization: To observe lysosomal morphology, incubate live cells with a LysoTracker dye according to the manufacturer's instructions before fixation.
Imaging: Mount the coverslips on microscope slides and visualize the cells using a fluorescence microscope. Observe for the characteristic perinuclear accumulation of cholesterol and altered lysosomal morphology indicative of an NPC-like phenotype.
Protocol 2: Measurement of Lysosomal Calcium Release
This protocol outlines a method to measure changes in lysosomal calcium concentration following treatment with D-Sphingosine sulfate, a key event in NPC pathogenesis.
Materials:
D-Sphingosine sulfate
Cultured cells loaded with a low-affinity calcium indicator dye that accumulates in lysosomes (e.g., Rhod-dextran)
Fluorescence plate reader or fluorescence microscope with time-lapse imaging capabilities
Cell Loading: Load the cultured cells with a lysosomotropic calcium indicator dye according to the manufacturer's protocol. This typically involves an overnight incubation.
Baseline Measurement: Measure the baseline fluorescence of the loaded cells.
Treatment: Add D-Sphingosine sulfate solution to the cells at the desired final concentration.
Fluorescence Monitoring: Immediately begin monitoring the fluorescence intensity over time. An increase in fluorescence indicates a release of calcium from the lysosomes into the cytosol.
Positive Control: At the end of the experiment, add ionomycin to induce a maximal calcium release and obtain a maximum fluorescence value for data normalization.
Data Analysis: Quantify the change in fluorescence intensity over time to determine the kinetics and magnitude of lysosomal calcium release induced by D-Sphingosine sulfate.
Visualizations
Sphingolipid Metabolism and Disease
Caption: Simplified sphingolipid metabolic pathway highlighting the accumulation of key sphingolipids in different storage diseases.
Experimental Workflow for In Vitro Modeling
Caption: General experimental workflow for using D-Sphingosine sulfate to model sphingolipid storage diseases in vitro.
D-Sphingosine Induced Signaling Cascade in NPC
Caption: Proposed signaling cascade initiated by sphingosine accumulation in Niemann-Pick Type C disease.
Application Notes & Protocols for the Laboratory Synthesis of D-Sphingosine Sulfate
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview of the laboratory synthesis of D-Sphingosine sulfate (B86663), a crucial sphingolipid involved in variou...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed overview of the laboratory synthesis of D-Sphingosine sulfate (B86663), a crucial sphingolipid involved in various cellular processes. The document outlines a multi-step chemical synthesis approach, including the protection of the amino group, selective sulfation of the primary hydroxyl group, and subsequent deprotection. Detailed experimental protocols, data presentation in tabular format, and diagrams of the synthetic workflow and relevant signaling pathways are included to facilitate understanding and implementation by researchers in the field.
Introduction
D-Sphingosine is a fundamental component of sphingolipids, a class of lipids that play critical roles in cell membrane structure and signal transduction. Its sulfated form, D-Sphingosine sulfate, is a subject of interest in biomedical research for its potential biological activities. The synthesis of D-Sphingosine sulfate in the laboratory is essential for producing pure material for research purposes, enabling studies into its physiological functions and therapeutic potential. This document describes a reliable method for its synthesis starting from commercially available D-Sphingosine.
Chemical Synthesis Overview
The synthesis of D-Sphingosine sulfate from D-Sphingosine is a multi-step process that requires careful control of reaction conditions to ensure selectivity and high yields. The presence of multiple reactive functional groups in the D-Sphingosine molecule—a primary hydroxyl, a secondary hydroxyl, and a primary amine—necessitates a protection strategy. The amino group is first protected to prevent its reaction during the subsequent sulfation step. The most common and effective protecting group for this purpose is the tert-butyloxycarbonyl (Boc) group.
Following the protection of the amino group, the primary hydroxyl group is selectively sulfated. This is typically achieved using a sulfur trioxide-amine complex, such as the sulfur trioxide-pyridine complex, which is a mild and effective sulfating agent for alcohols. Finally, the Boc protecting group is removed under acidic conditions to yield the desired D-Sphingosine sulfate.
Experimental Protocols
Method 1: Synthesis of D-Sphingosine Sulfate via N-Boc Protection
This method involves a three-step process:
Step 1: N-protection of D-Sphingosine with a Boc group.
Step 2: Sulfation of N-Boc-D-Sphingosine.
Step 3: Deprotection of the N-Boc group to yield D-Sphingosine sulfate.
Protocol 1: Synthesis of N-tert-butyloxycarbonyl-D-Sphingosine (N-Boc-D-Sphingosine)
Dissolve N-Boc-D-Sphingosine (1 equivalent) in anhydrous pyridine or a mixture of anhydrous pyridine and DMF under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C in an ice bath.
Add sulfur trioxide-pyridine complex (3-5 equivalents) portion-wise to the cooled solution while stirring.
Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.
After completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NaHCO₃ solution.
Concentrate the mixture under reduced pressure to remove most of the organic solvents.
The resulting aqueous solution containing the sulfated product can be purified by passing it through an ion-exchange column (Dowex® 50WX8, H⁺ form) and eluting with a methanol/water mixture.
The acidic eluate is then neutralized with an ammonia solution in methanol and concentrated to give the ammonium (B1175870) salt of N-Boc-D-Sphingosine sulfate.
Protocol 3: Deprotection of N-Boc-D-Sphingosine Sulfate
Materials:
N-Boc-D-Sphingosine sulfate (ammonium salt)
Trifluoroacetic acid (TFA)
Dichloromethane (DCM)
Diethyl ether
Procedure:
Dissolve the N-Boc-D-Sphingosine sulfate (1 equivalent) in DCM.
Add trifluoroacetic acid (10-20 equivalents) to the solution at room temperature.
Stir the reaction mixture for 1-2 hours. Monitor the deprotection by TLC or LC-MS.
Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.
The crude product can be precipitated by the addition of cold diethyl ether.
The precipitate is collected by filtration or centrifugation, washed with cold diethyl ether, and dried under vacuum to yield D-Sphingosine sulfate.
Data Presentation
The following table summarizes the expected inputs, outputs, and analytical characterization data for the synthesis of D-Sphingosine sulfate.
The following diagram illustrates the overall workflow for the synthesis of D-Sphingosine sulfate.
Caption: Synthetic workflow for D-Sphingosine sulfate.
Sphingolipid Signaling Pathway
D-Sphingosine is a key intermediate in sphingolipid metabolism and can be converted to the potent signaling molecule Sphingosine-1-Phosphate (S1P) by sphingosine (B13886) kinases.[1][2] This pathway is a critical regulator of numerous cellular processes.[3][4][5]
Application Notes and Protocols: D-Sphingosine Sulfate as a Tool for Studying Enzyme Kinetics
For Researchers, Scientists, and Drug Development Professionals Introduction Sphingolipids are a class of bioactive lipids that play crucial roles in cell signaling, regulating processes such as proliferation, apoptosis,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sphingolipids are a class of bioactive lipids that play crucial roles in cell signaling, regulating processes such as proliferation, apoptosis, and inflammation. The metabolic pathways of sphingolipids are tightly controlled by a series of enzymes, making them attractive targets for drug discovery. D-Sphingosine is a central molecule in these pathways, serving as a precursor for both pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P).
The introduction of a sulfate (B86663) group to D-sphingosine creates D-Sphingosine sulfate, a molecule with altered chemical properties that may serve as a valuable tool for studying the kinetics of sphingolipid-metabolizing enzymes. The bulky and negatively charged sulfate group can be hypothesized to affect the binding and catalytic activity of enzymes that normally process D-sphingosine. This document provides an overview of the relevant signaling pathways, detailed protocols for studying key enzymes, and a guide to investigating the potential of D-Sphingosine sulfate as a substrate or inhibitor.
Sphingolipid Metabolism: Key Signaling Pathways
The balance between different sphingolipid metabolites is critical for cell fate. The central hub of this metabolism is ceramide, which can be generated through the de novo synthesis pathway, the hydrolysis of sphingomyelin, or the salvage pathway. Ceramide can be further metabolized to sphingosine (B13886), which is then phosphorylated by sphingosine kinases to form S1P. S1P can be dephosphorylated back to sphingosine or irreversibly degraded by sphingosine-1-phosphate lyase.
Figure 1: Overview of the Sphingolipid Signaling Pathway.
Enzymes in Sphingolipid Metabolism
Sphingosine Kinases (SphK1 and SphK2)
Sphingosine kinases are key enzymes that catalyze the phosphorylation of sphingosine to S1P.[1] SphK1 is primarily cytosolic and translocates to the plasma membrane upon activation, while SphK2 is predominantly found in the nucleus and other organelles.[1] Due to their central role in the "sphingolipid rheostat," they are major targets for therapeutic intervention in cancer and inflammatory diseases.[2]
Ceramidases (CDases)
Ceramidases are a family of enzymes that hydrolyze ceramide to produce sphingosine and a free fatty acid.[3] They are classified based on their optimal pH: acid, neutral, and alkaline ceramidases. By degrading ceramide, they shift the sphingolipid balance towards sphingosine and S1P, thereby promoting cell survival and proliferation.[3]
Sphingosine-1-Phosphate Lyase (S1PL)
S1P lyase is the final enzyme in the sphingolipid catabolic pathway, irreversibly cleaving S1P into hexadecenal and ethanolamine (B43304)phosphate (B84403).[4] This enzyme is crucial for regulating S1P levels and controlling the exit of metabolites from the sphingolipid pathway.[4]
Quantitative Data for Common Substrates
The following table summarizes known kinetic parameters for common substrates of key sphingolipid-metabolizing enzymes. This data can serve as a reference when evaluating the potential of D-Sphingosine sulfate as a substrate or inhibitor.
General Considerations for Handling D-Sphingosine Sulfate
Solubility: D-Sphingosine sulfate is a sulfated lipid. Its solubility in aqueous buffers may be limited. It is recommended to prepare stock solutions in an organic solvent such as DMSO or ethanol (B145695) and then dilute into the assay buffer. Sonication may be required to ensure proper dispersion in the aqueous phase.
Stability: The stability of the sulfate group under assay conditions should be considered. It is advisable to prepare fresh dilutions of D-Sphingosine sulfate for each experiment.
Purity: The purity of D-Sphingosine sulfate should be confirmed by an appropriate analytical method, such as mass spectrometry or NMR.
Protocol 1: Sphingosine Kinase Activity Assay
This protocol is adapted from established methods for measuring SphK activity and can be used to test D-Sphingosine sulfate as a potential substrate or inhibitor.[9][10]
Workflow for Sphingosine Kinase Assay
Figure 2: Experimental workflow for the Sphingosine Kinase assay.
Materials:
Recombinant human Sphingosine Kinase 1 or 2 (or cell lysates containing SphK activity)
D-erythro-sphingosine (or D-Sphingosine sulfate)
[γ-³²P]ATP or a non-radioactive ATP detection system
Assay Buffer: 50 mM HEPES, pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 0.05% Triton X-100
Stop Solution: 1 M HCl
Thin Layer Chromatography (TLC) plates (silica gel 60)
Preparation of Substrate: Prepare a stock solution of D-erythro-sphingosine or D-Sphingosine sulfate in DMSO. For the assay, dilute the stock solution in the assay buffer to the desired final concentrations. Sonication may be necessary for complete dispersion.
Enzyme Reaction:
In a microcentrifuge tube, combine 20 µL of assay buffer, 10 µL of the substrate solution, and 10 µL of the enzyme solution.
Pre-incubate the mixture at 37°C for 5 minutes.
Initiate the reaction by adding 10 µL of [γ-³²P]ATP solution (containing a final concentration of 100 µM ATP).
Incubate at 37°C for 30 minutes.
Reaction Termination and Product Separation:
Stop the reaction by adding 20 µL of 1 M HCl.
Add 80 µL of chloroform/methanol (1:1, v/v) and vortex thoroughly.
Centrifuge at 14,000 x g for 5 minutes to separate the phases.
Spot the lower organic phase onto a TLC plate.
Quantification:
Develop the TLC plate in the developing solvent until the solvent front is near the top.
Allow the plate to dry completely.
Visualize the radiolabeled product (sphingosine-1-phosphate) using a phosphorimager or by scraping the corresponding spot and quantifying using a scintillation counter.
To Test D-Sphingosine Sulfate as a Substrate:
Replace D-erythro-sphingosine with varying concentrations of D-Sphingosine sulfate and measure the rate of product formation.
Determine the Km and Vmax values by fitting the data to the Michaelis-Menten equation.
To Test D-Sphingosine Sulfate as an Inhibitor:
Perform the assay with a fixed concentration of D-erythro-sphingosine in the presence of varying concentrations of D-Sphingosine sulfate.
Determine the IC50 value and the mode of inhibition (e.g., competitive, non-competitive) through kinetic analysis.
Protocol 2: Ceramidase Activity Assay
This protocol is based on established methods for measuring ceramidase activity and can be adapted to investigate D-Sphingosine sulfate's potential as an inhibitor.
Materials:
Recombinant human Acid or Neutral Ceramidase (or cell lysates)
Substrate Preparation: Prepare a stock solution of N-C12-NBD-ceramide in DMSO. Dilute in the appropriate assay buffer to the desired final concentration.
Enzyme Reaction:
In a microcentrifuge tube, combine 50 µL of the substrate solution with 50 µL of the enzyme solution.
Incubate at 37°C for 60 minutes.
Reaction Termination and Extraction:
Stop the reaction by adding 300 µL of chloroform/methanol (2:1, v/v).
Vortex thoroughly and centrifuge at 14,000 x g for 10 minutes.
Carefully collect the lower organic phase.
Quantification:
Evaporate the organic solvent under a stream of nitrogen.
Reconstitute the lipid film in a suitable mobile phase for HPLC analysis.
Separate the product (NBD-sphingosine) from the substrate using a C18 reverse-phase column and quantify using a fluorescence detector.
To Test D-Sphingosine Sulfate as an Inhibitor:
Perform the assay with a fixed concentration of N-C12-NBD-ceramide in the presence of varying concentrations of D-Sphingosine sulfate.
Determine the IC50 value.
Investigating D-Sphingosine Sulfate: A Hypothetical Framework
Given the absence of direct experimental data, the following section provides a logical framework for researchers to begin their investigation of D-Sphingosine sulfate.
Logical Relationships in Investigating D-Sphingosine Sulfate
Figure 3: A logical workflow for the investigation of D-Sphingosine sulfate.
Hypotheses on the Role of the Sulfate Group:
For Sphingosine Kinases: The bulky, negatively charged sulfate group at the 1-position, where phosphorylation normally occurs, is likely to sterically and electrostatically hinder the binding of D-Sphingosine sulfate to the active site of SphK1 and SphK2. Therefore, it is hypothesized that D-Sphingosine sulfate will be a poor substrate and may act as a competitive inhibitor.
For Ceramidases: These enzymes cleave the amide bond of ceramide to release sphingosine. While D-Sphingosine sulfate is not a direct substrate, its structural similarity to sphingosine (the product) suggests it could act as a product inhibitor. The sulfate group may influence its binding to the active site or an allosteric site.
For S1P Lyase: S1P lyase recognizes sphingosine-1-phosphate. The sulfate group in D-Sphingosine sulfate is a mimic of the phosphate group. It is plausible that D-Sphingosine sulfate could act as a competitive inhibitor of S1P lyase.
Conclusion
D-Sphingosine sulfate presents an intriguing molecular tool for probing the active sites and mechanisms of key enzymes in sphingolipid metabolism. While direct kinetic data is currently unavailable, the detailed protocols and conceptual framework provided in these application notes offer a comprehensive guide for researchers to systematically investigate its properties. By determining its potential as a substrate or inhibitor for enzymes like sphingosine kinases, ceramidases, and S1P lyase, researchers can unlock new avenues for understanding sphingolipid signaling and developing novel therapeutic agents.
Application Notes and Protocols for In Vivo Delivery of D-Sphingosine Sulfate in Animal Models
For Researchers, Scientists, and Drug Development Professionals Introduction D-sphingosine, a naturally occurring 18-carbon amino alcohol, is a fundamental component of sphingolipids and a bioactive molecule in its own r...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-sphingosine, a naturally occurring 18-carbon amino alcohol, is a fundamental component of sphingolipids and a bioactive molecule in its own right. It plays a crucial role in various cellular processes, including cell proliferation, apoptosis, and inflammation. D-sphingosine and its metabolites, such as sphingosine-1-phosphate (S1P), are key players in the sphingolipid signaling pathway, acting through a family of G protein-coupled receptors (S1P receptors) and other intracellular targets. The sulfate (B86663) salt of D-sphingosine is often used in research due to its potential for improved stability and handling. These application notes provide a detailed overview of established and potential in vivo delivery methods for D-sphingosine and its derivatives in animal models, with a focus on providing actionable protocols for researchers.
While specific data for D-sphingosine sulfate is limited, this document compiles information from studies using D-sphingosine and its well-studied phosphorylated form, S1P, to provide a comprehensive guide. The provided protocols are based on existing literature and should be adapted and optimized for specific experimental needs.
Signaling Pathways of D-Sphingosine
D-sphingosine is a central molecule in the complex network of sphingolipid metabolism. It can be phosphorylated by sphingosine (B13886) kinases (SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a potent signaling molecule that acts on five different S1P receptors (S1PR1-5) to regulate a wide array of cellular functions. Conversely, S1P can be dephosphorylated back to sphingosine. D-sphingosine itself can also exert biological effects by inhibiting protein kinase C and influencing other signaling pathways. The balance between ceramide, sphingosine, and S1P, often referred to as the "sphingolipid rheostat," is critical for determining cell fate.
Figure 1: Core Sphingolipid Metabolism and Signaling Pathway.
Quantitative Data Summary
The following tables summarize quantitative data from in vivo studies involving sphingosine and its derivatives. It is important to note that these data are primarily for D-sphingosine or S1P, and pharmacokinetic parameters for D-sphingosine sulfate may differ.
Table 1: Pharmacokinetic Parameters of Sphingosine in Mice
Rescued disease-related body weight changes and motor deficits
D-Sphingosine
Topical
Not specified
Not specified
Hairless Mice
Increased ceramide content in stratum corneum
Experimental Protocols
The following are detailed methodologies for common in vivo delivery routes. Researchers should adapt these protocols based on the specific characteristics of D-sphingosine sulfate, including its solubility and stability in the chosen vehicle.
Oral Gavage Administration
Oral gavage is a common method for precise oral dosing in rodents.
a. Preparation of D-Sphingosine Sulfate Formulation:
Due to the lipophilic nature of sphingosine, a lipid-based vehicle or a suspension is generally required. The sulfate salt may have slightly increased aqueous solubility, but this needs to be empirically determined.
Vehicle Options:
Corn oil or olive oil: D-sphingosine sulfate can be suspended in a suitable oil. Sonication may be required to achieve a uniform suspension.
Aqueous suspension with a suspending agent: A 0.5% (w/v) solution of carboxymethyl cellulose (B213188) (CMC) or methylcellulose (B11928114) in water can be used to create a homogenous suspension.
Formulation in a liposomal carrier (sphingosomes): This can improve stability and bioavailability.
Protocol for Suspension Preparation (Example):
Weigh the required amount of D-sphingosine sulfate.
Triturate the powder to a fine consistency.
Gradually add the chosen vehicle (e.g., 0.5% CMC) while triturating to form a smooth paste.
Continue to add the vehicle incrementally to the desired final volume.
Vortex or sonicate the suspension to ensure homogeneity before each administration.
b. Oral Gavage Procedure (Mouse):
Figure 2: Workflow for Oral Gavage Administration in Mice.
Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.
Gavage Needle Insertion: Use a proper-sized, ball-tipped gavage needle. Gently insert the needle into the mouth, passing it along the roof of the mouth and down the esophagus. Do not force the needle.
Administration: Once the needle is in the correct position (in the stomach), slowly administer the prepared D-sphingosine sulfate suspension.
Withdrawal: Gently withdraw the gavage needle.
Monitoring: Monitor the animal for any signs of distress after the procedure.
Intravenous (IV) Injection
IV injection allows for direct systemic delivery and rapid distribution.
a. Preparation of D-Sphingosine Sulfate for IV Injection:
For intravenous administration, D-sphingosine sulfate must be in a sterile, isotonic solution. Due to its poor aqueous solubility, a co-solvent system or a carrier molecule is necessary.
Vehicle Options:
Saline with a co-solvent: A small percentage of a biocompatible solvent like ethanol (B145695) or DMSO can be used to initially dissolve the compound, followed by dilution in sterile saline. The final concentration of the organic solvent should be minimized to avoid toxicity.
Bovine Serum Albumin (BSA) solution: D-sphingosine can be complexed with BSA in phosphate-buffered saline (PBS) to increase its solubility and stability in an aqueous environment.
Protocol for BSA Formulation (Example):
Prepare a stock solution of D-sphingosine sulfate in a suitable organic solvent (e.g., ethanol).
Prepare a sterile solution of fatty acid-free BSA in PBS (e.g., 4% w/v).
Slowly add the D-sphingosine sulfate stock solution to the BSA solution while vortexing to allow for complex formation.
The final concentration of the organic solvent should be kept low (typically <1%).
Sterile-filter the final formulation before injection.
b. Intravenous Injection Procedure (Mouse - Tail Vein):
Animal Warming: Warm the mouse under a heat lamp to dilate the tail veins.
Restraint: Place the mouse in a suitable restrainer.
Injection: Using a small gauge needle (e.g., 27-30G), inject the prepared D-sphingosine sulfate solution slowly into one of the lateral tail veins.
Monitoring: Observe the animal for any immediate adverse reactions.
Subcutaneous (SC) Injection
Subcutaneous injection provides a slower absorption rate compared to IV administration.
a. Preparation of D-Sphingosine Sulfate for SC Injection:
The formulation for SC injection can be similar to that for IV injection, often using a vehicle like a BSA/PBS solution. Suspensions in oil-based vehicles can also be used for sustained release.
Protocol for BSA/PBS Formulation:
Follow the same procedure as for the IV formulation. A slightly higher concentration may be achievable for SC injection.
b. Subcutaneous Injection Procedure (Mouse):
Restraint: Manually restrain the mouse.
Injection Site: Tent the skin on the back of the neck or flank.
Injection: Insert the needle into the subcutaneous space and inject the formulation.
Withdrawal: Withdraw the needle and gently massage the injection site to aid dispersion.
Topical Administration
Topical application is suitable for studying the effects of D-sphingosine sulfate on the skin.
a. Preparation of Topical Formulation:
D-sphingosine sulfate can be incorporated into a cream, ointment, or solution for topical application.
Vehicle Options:
Ethanol/Propylene (B89431) Glycol Solution: A solution of ethanol and propylene glycol can be used as a vehicle for topical delivery.
Cream or Ointment Base: Commercially available cream or ointment bases can be used to formulate D-sphingosine sulfate for topical application.
Protocol for Solution Preparation (Example):
Dissolve D-sphingosine sulfate in a minimal amount of ethanol.
Add propylene glycol to the desired final concentration and volume.
b. Topical Application Procedure (Mouse):
Hair Removal: If necessary, gently shave the application area on the back of the mouse.
Application: Using a pipette or a cotton swab, apply a defined volume of the topical formulation to the designated skin area.
Observation: Observe the animal for any signs of skin irritation and for the desired therapeutic effect.
Logical Relationships and Experimental Workflows
The following diagram illustrates a general workflow for an in vivo study involving D-sphingosine sulfate.
Figure 3: General Workflow for an In Vivo D-Sphingosine Sulfate Study.
Conclusion
The in vivo delivery of D-sphingosine sulfate in animal models requires careful consideration of the administration route and formulation to ensure bioavailability and achieve the desired biological effect. While direct experimental data for the sulfate form is scarce, the protocols and data presented for D-sphingosine and its derivatives provide a solid foundation for initiating such studies. Researchers are encouraged to perform preliminary formulation and tolerability studies to optimize the delivery of D-sphingosine sulfate for their specific research applications. The intricate role of D-sphingosine in cellular signaling pathways makes it a compelling target for further investigation in various disease models.
Probing the Dynamic Landscape of Membrane Rafts: A Guide to Using Sphingolipids
Application Notes and Protocols for Researchers Audience: Researchers, scientists, and drug development professionals. Introduction Membrane rafts are dynamic, nanoscale assemblies of sphingolipids, cholesterol, and spec...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers
Audience: Researchers, scientists, and drug development professionals.
Introduction
Membrane rafts are dynamic, nanoscale assemblies of sphingolipids, cholesterol, and specific proteins within the cell membrane.[1][2][3] These specialized domains are crucial for various cellular processes, including signal transduction, protein trafficking, and membrane fluidity modulation. The unique biophysical properties of sphingolipids, with their long, saturated acyl chains, facilitate the tight packing with cholesterol, leading to the formation of a liquid-ordered phase that distinguishes rafts from the surrounding more fluid, liquid-disordered membrane.[2] Understanding the dynamics of these domains is paramount for elucidating fundamental cellular mechanisms and for the development of novel therapeutics.
While a variety of tools are available to study membrane rafts, the direct application of exogenous lipids offers a powerful method to perturb and observe raft structure and function. This document provides an overview and detailed protocols for utilizing sphingolipids to investigate membrane raft dynamics.
A Note on D-Sphingosine Sulfate (B86663): Extensive literature review did not yield specific studies or established protocols detailing the use of D-Sphingosine sulfate as a direct tool to study membrane raft dynamics. While sphingosine (B13886) and its metabolites are integral to raft biology, the sulfated form is not commonly employed for this purpose. Therefore, this document will focus on the application of other relevant sphingolipids and standard methodologies for the analysis of membrane rafts.
I. The Role of Sphingolipids in Membrane Raft Dynamics
Sphingolipids are a class of lipids containing a backbone of sphingoid bases. Their structure, particularly the ability to form hydrogen bonds and the presence of saturated acyl chains, is critical for the formation and stability of membrane rafts.[1] Key sphingolipids involved in raft organization include sphingomyelin (B164518), glycosphingolipids, and ceramide. Alterations in the levels of these lipids can significantly impact the size, stability, and protein composition of membrane rafts, thereby influencing downstream signaling events.
II. Experimental Approaches to Studying Membrane Rafts Using Sphingolipids
Two primary approaches are commonly used to investigate the role of sphingolipids in membrane raft dynamics:
Modulation of Endogenous Sphingolipid Levels: This involves the use of inhibitors of sphingolipid metabolism to either deplete or increase the concentration of specific sphingolipids within the cell.
Introduction of Exogenous Sphingolipids: This method involves the direct addition of specific sphingolipids to cultured cells to observe the resulting changes in membrane organization and function.
III. Data Presentation: Effects of Sphingolipid Modulation on Membrane Rafts
The following tables summarize quantitative data from representative studies on the effects of modulating sphingolipid levels on membrane raft properties.
Table 1: Pharmacological Modulation of Sphingolipid Metabolism
Compound
Target Enzyme
Effect on Sphingolipid Levels
Observed Effect on Membrane Rafts
Typical Concentration
Typical Incubation Time
Reference
Myriocin
Serine palmitoyltransferase
Inhibits de novo sphingolipid synthesis
Disruption of raft integrity, altered protein localization
Ultracentrifuge with a swinging bucket rotor (e.g., SW 41 Ti)
Bradford assay reagents for protein quantification
SDS-PAGE and Western blotting reagents
Procedure:
Grow cells to 80-90% confluency. If treating with a sphingolipid modulator, add the compound for the desired time and concentration.
Wash cells twice with ice-cold PBS.
Scrape cells into 1 mL of ice-cold TNE buffer with protease inhibitors.
Homogenize the cells with 10-15 strokes in a Dounce homogenizer on ice.
Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and intact cells.
Transfer the supernatant to a new tube and add an equal volume of 2% Triton X-100 in TNE buffer (final concentration 1%).
Incubate on ice for 30 minutes.
Mix the 1 mL of lysate with 1 mL of 80% sucrose solution to achieve a final concentration of 40% sucrose.
Carefully overlay the 2 mL of 40% sucrose mixture with 8 mL of 35% sucrose, followed by 2 mL of 5% sucrose in an ultracentrifuge tube.
Centrifuge at 200,000 x g for 18-20 hours at 4°C.
After centrifugation, a light-scattering band, representing the DRM fraction, should be visible at the 5%-35% sucrose interface.
Carefully collect 1 mL fractions from the top of the gradient.
Determine the protein concentration of each fraction using the Bradford assay.
Analyze the fractions for raft-associated proteins (e.g., flotillin, caveolin) and non-raft proteins (e.g., transferrin receptor) by SDS-PAGE and Western blotting to confirm successful isolation.
Protocol 2: Fluorescence Microscopy to Visualize Membrane Raft Clustering
This protocol uses a fluorescently labeled cholera toxin B subunit (CTxB), which binds to the raft-associated ganglioside GM1, to visualize membrane rafts.
Materials:
Cultured cells grown on glass coverslips
Treatment compound (e.g., Sphingomyelinase)
Fluorescently labeled Cholera Toxin B subunit (e.g., Alexa Fluor 488-CTxB)
Paraformaldehyde (PFA), 4% in PBS
Mounting medium with DAPI
Fluorescence microscope
Procedure:
Seed cells on glass coverslips and grow to the desired confluency.
Treat cells with the sphingolipid-modulating agent (e.g., 0.5 U/mL SMase for 30 minutes). Include an untreated control.
Place the cells on ice and wash twice with ice-cold PBS.
Incubate the cells with Alexa Fluor 488-CTxB (1 µg/mL in ice-cold medium) for 30 minutes on ice.
Wash cells three times with ice-cold PBS to remove unbound CTxB.
Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.
Wash the cells three times with PBS.
Mount the coverslips onto microscope slides using mounting medium with DAPI.
Visualize the cells using a fluorescence microscope. Raft clustering will appear as bright, punctate staining on the cell surface.
V. Visualizations
Signaling Pathway Diagram
Caption: Sphingolipid-mediated signaling pathways within membrane rafts.
Experimental Workflow Diagram
Caption: Workflow for the isolation of detergent-resistant membranes (DRMs).
Experimental guide for working with D-Sphingosine sulfate in solution
Application Notes for D-Sphingosine Sulfate (B86663) in Solution Introduction D-erythro-Sphingosine is a fundamental component of sphingolipids, a class of lipids integral to the structure and function of eukaryotic cell...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes for D-Sphingosine Sulfate (B86663) in Solution
Introduction
D-erythro-Sphingosine is a fundamental component of sphingolipids, a class of lipids integral to the structure and function of eukaryotic cell membranes.[1] Its sulfate salt, D-Sphingosine sulfate, is a more stable and soluble form, making it suitable for use in aqueous solutions for cell culture and in vitro assays. D-Sphingosine and its metabolites, notably ceramide and sphingosine-1-phosphate (S1P), are critical bioactive molecules involved in a wide array of cellular processes. These include cell proliferation, differentiation, apoptosis (programmed cell death), and migration.[2][3] The balance between the intracellular levels of ceramide/sphingosine (B13886) and S1P, often referred to as the "sphingolipid rheostat," is a key determinant of cell fate.[4] High levels of ceramide and sphingosine typically promote apoptosis, while increased S1P levels are associated with cell survival and proliferation.[3][4]
Mechanism of Action
D-Sphingosine sulfate, once in solution and accessible to cells, can be readily taken up and metabolized. The primary pathway involves its phosphorylation by sphingosine kinases (SphK1 and SphK2) to form S1P.[5] S1P can then act intracellularly or be exported out of the cell to activate a family of five G protein-coupled receptors (GPCRs), designated S1P1-5.[5] Activation of these receptors initiates downstream signaling cascades that influence various cellular functions.[5] Conversely, D-Sphingosine itself can exert biological effects, such as the inhibition of protein kinase C (PKC).[1]
Key Applications
Induction of Apoptosis: Due to its role in the sphingolipid rheostat, D-Sphingosine can be used to experimentally induce apoptosis in various cell lines.[3][6] This is a valuable tool for studying the mechanisms of programmed cell death.
Cell Migration and Invasion Studies: As a precursor to S1P, a potent chemoattractant, D-Sphingosine can be used to study cell migration and invasion, which are critical processes in development, immune response, and cancer metastasis.[7][8]
Sphingosine Kinase Assays: D-Sphingosine serves as the natural substrate for sphingosine kinases. Therefore, its sulfate form is a key reagent in assays designed to measure the activity of these enzymes and to screen for their inhibitors.[1][9][10][11][12]
Studying Sphingolipid Signaling Pathways: By manipulating the levels of D-Sphingosine, researchers can investigate the intricate signaling pathways governed by sphingolipids and their metabolites.
Stable for at least 2 years when stored at -20°C.[1]
Experimental Protocols
Protocol 1: Preparation of D-Sphingosine Sulfate Stock Solution
This protocol describes the preparation of a stock solution of D-Sphingosine sulfate, which can be further diluted to working concentrations for various cell-based assays.
Materials:
D-Sphingosine sulfate powder
Ethanol, absolute (cell culture grade)
Sterile microcentrifuge tubes or glass vials
Vortex mixer
Sterile pipette tips
Procedure:
Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired amount of D-Sphingosine sulfate powder.
Dissolving: Add the appropriate volume of absolute ethanol to the powder to achieve a desired stock concentration (e.g., 10 mM).
Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. The solution should be clear.
Aliquoting and Storage: Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.
Note on Solubilization for Cell Culture: For cell culture experiments, it is crucial to minimize the final concentration of the organic solvent. A common method is to prepare a complex with fatty acid-free bovine serum albumin (BSA).
BSA Complexation Method:
Prepare a stock solution of D-Sphingosine in ethanol as described above.
In a separate sterile tube, prepare a solution of fatty acid-free BSA in phosphate-buffered saline (PBS) or serum-free cell culture medium (e.g., 0.4% BSA).
While vortexing the BSA solution, slowly add the D-Sphingosine ethanol stock to the desired final concentration.
The resulting complex can be sterile-filtered and is ready for use in cell culture.
Protocol 2: Induction of Apoptosis in Cell Culture
This protocol outlines a general procedure for inducing apoptosis in a cell line using D-Sphingosine sulfate. The optimal concentration and incubation time should be determined empirically for each cell type.
Materials:
Cells of interest (e.g., WEHI 231, Jurkat, U937)
Complete cell culture medium
D-Sphingosine sulfate stock solution (prepared as in Protocol 1)
Multi-well cell culture plates (e.g., 96-well, 24-well, or 6-well)
Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.
Cell Treatment: The following day, dilute the D-Sphingosine sulfate stock solution in complete cell culture medium to the desired final concentrations. Remove the old medium from the cells and add the medium containing D-Sphingosine sulfate.
Incubation: Incubate the cells for a predetermined period (e.g., 6, 12, 24, or 48 hours) at 37°C in a humidified incubator with 5% CO₂.
Apoptosis Analysis: Following incubation, harvest the cells and stain them according to the manufacturer's protocol for the chosen apoptosis detection kit.
Data Acquisition and Analysis: Analyze the stained cells using a flow cytometer or fluorescence microscope to quantify the percentage of apoptotic cells.
This protocol describes how to perform a cell migration assay using a Boyden chamber (or Transwell insert) in response to a D-Sphingosine sulfate gradient.
Materials:
Cells of interest
Boyden chamber inserts (with appropriate pore size for the cell type)
24-well companion plates
Serum-free cell culture medium
Complete cell culture medium (containing serum or other chemoattractants as a positive control)
D-Sphingosine sulfate stock solution
Cotton swabs
Fixing and staining reagents (e.g., methanol and crystal violet)
Microscope
Procedure:
Cell Preparation: Culture the cells to sub-confluency. On the day of the assay, serum-starve the cells for 4-6 hours to reduce basal migration.
Assay Setup:
In the lower chamber of the 24-well plate, add serum-free medium containing different concentrations of D-Sphingosine sulfate. Include a negative control (serum-free medium alone) and a positive control (medium with a known chemoattractant like 10% FBS).
Carefully place the Boyden chamber inserts into the wells, avoiding air bubbles.
Cell Seeding: Harvest the serum-starved cells and resuspend them in serum-free medium at a concentration of 1 x 10⁵ to 5 x 10⁵ cells/mL. Add 100-200 µL of the cell suspension to the upper chamber of each insert.
Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for a period appropriate for the cell type (typically 4-24 hours).
Cell Removal and Fixation:
After incubation, carefully remove the inserts from the wells.
Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.
Fix the migrated cells on the lower surface of the membrane by immersing the insert in methanol for 10-15 minutes.
Staining and Visualization:
Stain the fixed cells by immersing the insert in a crystal violet solution for 10-20 minutes.
Gently wash the inserts in water to remove excess stain and allow them to air dry.
Quantification:
Using a microscope, count the number of migrated cells in several random fields of view for each insert.
Calculate the average number of migrated cells per field for each condition.
Quantitative Data Summary
Table 1: Recommended Concentrations for Apoptosis Induction
Navigating the Challenges of D-Sphingosine Sulfate Solubility: A Technical Support Guide
For Researchers, Scientists, and Drug Development Professionals D-Sphingosine sulfate (B86663) is a critical bioactive lipid involved in a multitude of cellular signaling pathways. However, its amphipathic nature present...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
D-Sphingosine sulfate (B86663) is a critical bioactive lipid involved in a multitude of cellular signaling pathways. However, its amphipathic nature presents significant solubility challenges in aqueous buffers, often leading to experimental variability and artifacts. This technical support center provides a comprehensive guide to understanding and overcoming these issues, ensuring reliable and reproducible results in your research.
Frequently Asked Questions (FAQs)
Q1: Why is D-Sphingosine sulfate difficult to dissolve in aqueous buffers like PBS?
A1: D-Sphingosine sulfate is an amphipathic molecule, meaning it has both a hydrophilic (water-loving) polar head group and a long, hydrophobic (water-fearing) hydrocarbon tail. In aqueous environments, these molecules tend to self-associate to minimize the unfavorable interaction between their hydrophobic tails and water. This leads to the formation of micelles and larger aggregates, which can result in a cloudy suspension or precipitation rather than a true solution. This behavior is particularly pronounced at concentrations above its critical micelle concentration (CMC)[1].
Q2: What is the recommended solvent for making a stock solution of D-Sphingosine sulfate?
A2: Due to its limited solubility in water, it is highly recommended to first prepare a concentrated stock solution in an organic solvent. Ethanol (B145695), DMSO, and methanol (B129727) are commonly used for this purpose. D-Sphingosine is reportedly soluble in ethanol, DMSO, and methanol at concentrations up to 10 mg/mL[2]. For D-Sphingosine (d17:1), a related compound, solubility is approximately 2 mg/mL in DMSO and 10 mg/mL in DMF[3]. It is crucial to use a high-purity, anhydrous grade of the organic solvent to prevent the introduction of water, which can promote aggregation.
Q3: Can I dissolve D-Sphingosine sulfate directly in my cell culture medium?
A3: Direct dissolution in cell culture medium is generally not recommended as it can lead to poor solubility, aggregation, and inconsistent concentrations. A common and effective method is to first prepare a stock solution in an organic solvent and then dilute it into the cell culture medium. However, care must be taken to ensure the final concentration of the organic solvent is not toxic to the cells. Another widely used technique involves complexing the D-Sphingosine sulfate with fatty acid-free Bovine Serum Albumin (BSA) to enhance its solubility and delivery to cells in an aqueous environment.
Q4: How does pH affect the solubility of D-Sphingosine?
A4: The pH of the aqueous buffer significantly influences the aggregation behavior of sphingosine (B13886). The amino group of sphingosine has a pKa that influences its charge state. At physiological pH (~7.4), sphingosine is predominantly in a charged state, which can influence its interaction with other molecules and its tendency to aggregate. Studies on D-Sphingosine have shown that its aggregation concentration varies with pH, with a nominal critical micelle concentration (CMC) of approximately 0.99 µM at pH 7.4[1][4]. Changes in pH can alter the ionization state and hydrogen bonding, thereby affecting aggregate formation and size[1].
Troubleshooting Guide
Issue 1: My D-Sphingosine sulfate solution is cloudy or has visible precipitates in my aqueous buffer.
Potential Cause
Troubleshooting Step
Concentration is too high
The concentration of D-Sphingosine sulfate may be above its solubility limit in the chosen aqueous buffer. Try preparing a more dilute solution.
Inadequate initial dissolution
The initial stock solution in organic solvent may not have been fully dissolved. Ensure the compound is completely dissolved in the organic solvent before adding it to the aqueous buffer. Gentle warming (up to 40°C) or sonication can aid in this process[5].
Precipitation upon dilution
Adding the organic stock solution too quickly to the aqueous buffer can cause localized high concentrations and precipitation. Add the stock solution dropwise while vortexing or stirring the buffer to ensure rapid and even dispersion.
Incorrect pH
The pH of your buffer may not be optimal for solubility. For sphingosine, aggregation is pH-dependent[1]. Consider adjusting the pH of your buffer, keeping in mind the stability of your compound and the requirements of your experiment.
Issue 2: I am observing inconsistent or no biological effect in my cell-based assays.
Potential Cause
Troubleshooting Step
Poor bioavailability
Aggregates of D-Sphingosine sulfate may not be readily available to the cells. The use of a carrier protein like fatty acid-free BSA is highly recommended to improve solubility and facilitate delivery to cells.
Degradation of the compound
D-Sphingosine sulfate may be unstable in certain buffer conditions or over time. Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or lower.
Interaction with media components
Components in your cell culture medium may interact with D-Sphingosine sulfate, reducing its effective concentration. Consider using a simplified buffer for your experiments if possible, or using a BSA-complexation method.
Incorrect final concentration
Inaccurate pipetting of the viscous organic stock solution can lead to errors in the final concentration. Use positive displacement pipettes for accurate handling of viscous organic solvents.
Quantitative Data Summary
Table 1: Solubility of D-Sphingosine and Related Compounds in Organic Solvents
Protocol 1: Preparation of a D-Sphingosine Sulfate Stock Solution in Organic Solvent
Weigh out the desired amount of D-Sphingosine sulfate powder in a sterile glass vial.
Add the appropriate volume of high-purity, anhydrous ethanol, DMSO, or methanol to achieve the desired stock concentration (e.g., 10 mg/mL).
Vortex thoroughly until the powder is completely dissolved. Gentle warming (up to 40°C) or brief sonication can be used to facilitate dissolution if necessary.
Store the stock solution at -20°C or below, protected from light and moisture.
Protocol 2: Preparation of D-Sphingosine Sulfate-BSA Complex for Cell Culture
Prepare a stock solution of D-Sphingosine sulfate in ethanol (e.g., 1 mM).
In a separate sterile tube, prepare a solution of fatty acid-free BSA in your desired aqueous buffer or cell culture medium (e.g., 1% w/v).
While vortexing the BSA solution, slowly add the D-Sphingosine sulfate stock solution dropwise to achieve the desired final concentration.
Continue to vortex for an additional 1-2 minutes to ensure complete complexation.
This D-Sphingosine sulfate-BSA complex solution is now ready for use in your cell-based experiments.
Visualizations
Caption: Experimental workflow for preparing D-Sphingosine sulfate solutions.
Technical Support Center: D-Sphingosine Sulfate in Experimental Assays
Welcome to the technical support center for D-Sphingosine sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of D...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for D-Sphingosine sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of D-Sphingosine sulfate in experimental assays. Here you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format.
Frequently Asked Questions (FAQs)
Q1: What is D-Sphingosine sulfate and why is its stability a concern in experimental assays?
A1: D-Sphingosine sulfate is a sulfated sphingolipid, a class of lipids that play crucial roles in cell signaling and structure. Its stability is a primary concern in experimental settings because the sulfate group can be cleaved, converting it to D-Sphingosine. This degradation alters its biological activity and can lead to inaccurate and irreproducible experimental results.
Q2: What are the primary pathways of D-Sphingosine sulfate degradation?
A2: D-Sphingosine sulfate degradation can occur through two main pathways:
Enzymatic Degradation: This is mediated by a class of enzymes called sulfatases, which are present in many biological samples, including cell lysates and serum-containing culture media. These enzymes specifically cleave sulfate esters.
Non-Enzymatic Hydrolysis: This is a chemical process where the sulfate group is cleaved by reaction with water. This process is significantly influenced by pH and temperature.
Q3: How can I minimize enzymatic degradation of D-Sphingosine sulfate in my experiments?
A3: To minimize enzymatic degradation, consider the following strategies:
Use Purified Enzyme Systems: Whenever possible, use purified enzymes in your assays instead of crude cell lysates or serum, which contain endogenous sulfatases.
Incorporate Sulfatase Inhibitors: Add known sulfatase inhibitors to your assay buffer.
Heat Inactivation: If your experimental design allows, heat-inactivating the biological sample (e.g., serum or cell lysate) prior to the addition of D-Sphingosine sulfate can denature and inactivate sulfatases. However, this may also affect other proteins of interest.
Q4: What are the optimal storage conditions for D-Sphingosine sulfate?
A4: To ensure the long-term stability of D-Sphingosine sulfate, it should be stored as a solid at -20°C in a freezer. For preparing stock solutions, use an appropriate organic solvent and store at -80°C. Avoid repeated freeze-thaw cycles.
Troubleshooting Guides
Issue 1: Inconsistent or lower-than-expected activity of D-Sphingosine sulfate in cell-based assays.
Potential Cause 1: Enzymatic degradation by serum sulfatases.
Troubleshooting Steps:
Reduce the serum concentration in your cell culture medium or switch to a serum-free medium if your cells can tolerate it.
Heat-inactivate the serum before use. Be aware that this may also degrade essential growth factors.
Include a sulfatase inhibitor in the culture medium.
Potential Cause 2: Non-enzymatic hydrolysis in the culture medium.
Troubleshooting Steps:
Ensure the pH of your culture medium is stable and within the optimal range for your cells (typically pH 7.2-7.4).
Prepare fresh working solutions of D-Sphingosine sulfate for each experiment to minimize the time it spends in aqueous solution.
Potential Cause 3: Adsorption to plasticware.
Troubleshooting Steps:
Use low-adhesion microplates and centrifuge tubes.
Include a carrier protein like fatty acid-free bovine serum albumin (BSA) in your assay buffer to reduce non-specific binding.
Issue 2: High background signal or product formation in a cell-free enzymatic assay.
Potential Cause 1: Contamination of enzyme preparation with sulfatases.
Troubleshooting Steps:
Use a highly purified enzyme preparation.
Run a control reaction with the enzyme preparation and a known sulfatase substrate to check for contaminating activity.
Include a sulfatase inhibitor in your assay buffer as a precautionary measure.
Potential Cause 2: Spontaneous hydrolysis of D-Sphingosine sulfate.
Troubleshooting Steps:
Optimize the assay pH and temperature to minimize non-enzymatic hydrolysis while maintaining the activity of your enzyme of interest.
Run a no-enzyme control to quantify the rate of spontaneous hydrolysis and subtract this from your experimental values.
Data Presentation
Table 1: Estimated Non-Enzymatic Hydrolysis Rate of Alkyl Sulfates
Note: The hydrolysis rate of D-Sphingosine sulfate has not been empirically determined but is expected to be slow at neutral pH and 25°C, similar to other alkyl sulfates. The rate will increase with temperature and at acidic or alkaline pH.
Table 2: Common Sulfatase Inhibitors
Inhibitor
Target Sulfatases
Notes
Citation
Sodium Chlorate
General Sulfatase Inhibitor
Oxidizes a critical cysteine residue in the active site.
Protocol 1: General Assay for Sulfatase Activity using a Colorimetric Substrate
This protocol describes a general method to detect sulfatase activity in a biological sample using the artificial substrate p-nitrocatechol sulfate (pNCS). This can be used to screen for sulfatase contamination in your experimental system.
Materials:
Biological sample (cell lysate, tissue homogenate, or purified enzyme)
Sulfatase Assay Buffer (e.g., 50 mM Sodium Acetate, pH 5.0)
p-Nitrocatechol sulfate (pNCS) solution
Stop Solution (e.g., 1 M NaOH)
96-well microplate
Microplate reader
Procedure:
Sample Preparation: Prepare your biological sample in the Sulfatase Assay Buffer.
Reaction Setup: In a 96-well plate, add your sample. Include a positive control (recombinant sulfatase) and a negative control (assay buffer only).
Initiate Reaction: Add the pNCS solution to all wells to start the reaction.
Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).
Stop Reaction: Add the Stop Solution to all wells to terminate the reaction and develop the color.
Measurement: Read the absorbance at 515 nm using a microplate reader. The amount of colored product (p-nitrocatechol) is proportional to the sulfatase activity.[1][6][7]
Protocol 2: Quantification of D-Sphingosine Sulfate and its Degradation Product by LC-MS/MS
This protocol provides a general workflow for the analysis of D-Sphingosine sulfate and its potential degradation product, D-Sphingosine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
LC-MS/MS system with a suitable column (e.g., C18)
Procedure:
Sample Extraction: To your sample, add the internal standards and the extraction solvent. Vortex thoroughly and centrifuge to separate the organic and aqueous phases.
Phase Separation: Carefully collect the organic phase containing the lipids.
Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.
LC-MS/MS Analysis: Inject the sample onto the LC-MS/MS system. Use a gradient elution to separate D-Sphingosine sulfate and D-Sphingosine.
Quantification: Monitor the specific precursor and product ion transitions for each analyte and the internal standards. Quantify the analytes based on the peak area ratios relative to the internal standards.[8][9][10]
Mandatory Visualizations
Caption: Degradation pathways of D-Sphingosine sulfate.
Caption: Troubleshooting workflow for D-Sphingosine sulfate degradation.
Technical Support Center: Optimizing D-Sphingosine Sulfate Concentration for Cell Viability Assays
Welcome to the technical support center for optimizing D-Sphingosine sulfate (B86663) concentration in cell viability assays. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed ex...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for optimizing D-Sphingosine sulfate (B86663) concentration in cell viability assays. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their experimental design and execution.
Frequently Asked Questions (FAQs)
Q1: What is D-Sphingosine sulfate and what is its role in cell viability?
A1: D-Sphingosine is a bioactive sphingolipid metabolite that plays a crucial role in regulating various cellular processes, including cell proliferation, differentiation, and apoptosis (programmed cell death).[1][2] Its sulfated form, D-Sphingosine sulfate, is often used in in vitro studies to investigate these cellular mechanisms. Generally, D-Sphingosine and its derivatives are considered negative regulators of cell proliferation and promoters of apoptosis.[1] The balance between pro-apoptotic sphingolipids like ceramide and sphingosine (B13886), and pro-survival sphingolipids like sphingosine-1-phosphate (S1P), is critical in determining a cell's fate.[3][4][5]
Q2: What is a typical starting concentration range for D-Sphingosine sulfate in cell viability assays?
A2: The optimal concentration of D-Sphingosine sulfate is highly dependent on the cell line and the specific experimental conditions. However, a common starting range for inducing apoptosis in various cancer cell lines is between 10 µM and 50 µM.[6][7] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line.
Q3: How long should I incubate cells with D-Sphingosine sulfate?
A3: The incubation time can vary depending on the cell type and the concentration of D-Sphingosine sulfate used. A typical starting point is a 24 to 48-hour incubation.[8] Time-course experiments (e.g., 6, 12, 24, 48 hours) are recommended to determine the optimal time point for observing the desired effect on cell viability.
Q4: How should I prepare a stock solution of D-Sphingosine sulfate?
A4: D-Sphingosine sulfate is typically soluble in an aqueous buffer. To prepare a stock solution, dissolve the compound in a sterile buffer such as phosphate-buffered saline (PBS) to a desired concentration, for example, 10 mM. Ensure the solution is well-mixed and sterile-filtered before adding it to your cell culture medium. For less soluble sphingolipids, dimethyl sulfoxide (B87167) (DMSO) can be used as a solvent.[9] If using DMSO, it is critical to ensure the final concentration in the cell culture medium is non-toxic to the cells, typically below 0.5%.[9] Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments.
Q5: Which cell viability assay is best for assessing the effects of D-Sphingosine sulfate?
A5: Several assays can be used to assess cell viability, each with its own advantages. Common methods include:
MTT/MTS Assays: These colorimetric assays measure the metabolic activity of cells, which is an indicator of cell viability.[10][11][12]
ATP-based Assays (e.g., CellTiter-Glo®): These luminescent assays quantify the amount of ATP present, which is a marker of metabolically active cells.[13]
LDH Assay: This cytotoxicity assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.[10]
Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay can distinguish between viable, apoptotic, and necrotic cells.[4][11]
The choice of assay depends on the specific research question and the expected mechanism of cell death.
Troubleshooting Guide
Problem
Possible Cause
Suggested Solution
High variability between replicate wells.
Pipetting errors or uneven cell seeding.
Ensure proper mixing of cell suspension before seeding. Use calibrated pipettes and consistent pipetting techniques.[13]
Edge effects in the microplate.
Avoid using the outermost wells of a microplate or fill them with sterile PBS or media to minimize evaporation.[13]
Vehicle control (e.g., DMSO) shows significant cytotoxicity.
High solvent concentration.
Ensure the final concentration of the solvent in your culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO).[9][13]
Cell line sensitivity to the solvent.
Determine the maximum tolerated solvent concentration for your specific cell line by performing a dose-response experiment with the vehicle alone.[13]
No significant decrease in cell viability, even at high concentrations.
Cell line resistance.
Some cell lines may be inherently resistant to D-Sphingosine sulfate-induced apoptosis. Confirm your assay's validity using a positive control compound known to induce cell death in your cell line.[13]
Incorrect concentration range.
The effective concentration may be higher than what was tested. Cautiously extend the concentration range, being mindful of potential off-target effects at very high concentrations.[13]
Insufficient incubation time.
The effect of D-Sphingosine sulfate may be time-dependent. Perform a time-course experiment to determine the optimal incubation period.
Precipitate observed in the culture medium after adding D-Sphingosine sulfate.
Poor solubility of the compound at the tested concentration.
Ensure the stock solution is fully dissolved before adding it to the medium. Consider preparing a fresh stock solution. If the problem persists, you may need to use a different solvent or lower the final concentration.
Data Presentation
Table 1: Recommended Starting Concentration Ranges of D-Sphingosine Sulfate for Apoptosis Induction in Various Cancer Cell Lines.
Cell Line
Cancer Type
Recommended Starting Concentration (µM)
Incubation Time (hours)
HL-60
Human Promyelocytic Leukemia
20
6
U937
Human Histiocytic Lymphoma
20
6
HT29
Human Colorectal Adenocarcinoma
>20 (more susceptible to DMS)
6
KB-3-1
Human Epidermoid Carcinoma
15
Not specified
KB-C2
Human Epidermoid Carcinoma (multidrug-resistant)
15
Not specified
Note: This table provides general guidance. The optimal concentration and incubation time should be empirically determined for each specific cell line and experimental setup.
Experimental Protocols
Protocol 1: Dose-Response and Time-Course Experiment for D-Sphingosine Sulfate using an MTT Assay
Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.
Compound Preparation: Prepare a 2x concentrated serial dilution of D-Sphingosine sulfate in complete cell culture medium. Also, prepare a vehicle control with the same final solvent concentration.
Treatment: Remove the old medium from the wells and add 100 µL of the D-Sphingosine sulfate dilutions or vehicle control.
Incubation: Incubate the plates for different time points (e.g., 6, 12, 24, 48 hours) at 37°C in a humidified CO₂ incubator.
MTT Addition: At the end of each time point, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.
Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.
Absorbance Reading: Gently mix and measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each concentration and time point.
Visualizations
Caption: Workflow for optimizing D-Sphingosine sulfate concentration.
Caption: Simplified sphingolipid signaling in cell fate determination.
Troubleshooting D-Sphingosine Sulfate Precipitation in Stock Solutions: A Technical Support Guide
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the prec...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the precipitation of D-sphingosine sulfate (B86663) in stock solutions.
Frequently Asked Questions (FAQs)
Q1: What is D-sphingosine sulfate and why is it used in research?
D-sphingosine is a critical structural component of various sphingolipids, such as ceramides (B1148491) and sphingomyelin, which are abundant in nervous tissue and cell membranes.[1] It is a bioactive lipid that can be phosphorylated by sphingosine (B13886) kinases to produce sphingosine-1-phosphate (S1P), a potent signaling molecule involved in a wide range of cellular processes, including proliferation, survival, migration, and cytoskeletal organization.[1] D-sphingosine itself is also known to inhibit protein kinase C. The sulfate form is often used in research due to its altered solubility characteristics compared to the free base.
Q2: Why does my D-sphingosine sulfate precipitate out of solution?
Precipitation of D-sphingosine sulfate can occur for several reasons:
Solvent Choice: D-sphingosine sulfate has limited solubility in many common solvents. The sulfate group makes it more polar than D-sphingosine, affecting its solubility profile.
Concentration: The concentration of the stock solution may exceed its solubility limit in the chosen solvent.
Temperature: Solubility is often temperature-dependent. A decrease in temperature, such as moving a freshly prepared stock solution from room temperature to cold storage, can cause the compound to precipitate.
pH: The pH of the solution can influence the ionization state and aggregation of sphingolipids, which in turn affects their solubility.
Improper Dissolution Technique: Incomplete initial dissolution can lead to the formation of micro-precipitates that act as seeds for further precipitation over time.
Q3: What are the recommended solvents for preparing D-sphingosine sulfate stock solutions?
Based on available data, a mixture of acetonitrile (B52724) and methanol (B129727) (9:1) can dissolve D-sphingosine sulfate at a concentration of 25 mg/mL, though the resulting solution may be slightly hazy.[2] While quantitative solubility data in other common solvents is limited, for similar sphingolipids, DMSO and ethanol (B145695) are often used.[3][4] However, due to the presence of the sulfate group, aqueous solutions may be more feasible than for the non-sulfated form, although precipitation can still be an issue upon storage or changes in concentration.
Q4: How should I store my D-sphingosine sulfate stock solution to prevent precipitation?
For long-term stability and to minimize degradation, it is recommended to store D-sphingosine sulfate stock solutions at -20°C.[2] To avoid precipitation due to repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.
Troubleshooting Guide
Problem: My D-sphingosine sulfate has precipitated after preparing the stock solution.
Possible Cause
Troubleshooting Step
Concentration too high
Try preparing a more dilute stock solution.
Incomplete initial dissolution
Gently warm the solution (e.g., to 37°C) and use sonication in an ultrasonic bath to aid dissolution. Ensure the compound is fully dissolved before storage.
Precipitation upon cooling
Prepare the stock solution at room temperature and ensure complete dissolution before aliquoting and storing at -20°C. Some precipitation upon freezing may be unavoidable; if so, gently warm and vortex the aliquot before use.
Inappropriate solvent
If using a single solvent, consider a solvent mixture. For D-sphingosine sulfate, a 9:1 mixture of acetonitrile:methanol has been reported to be effective.[2]
Problem: My D-sphingosine sulfate precipitates when I dilute my stock solution into an aqueous buffer or cell culture medium.
Possible Cause
Troubleshooting Step
Rapid change in solvent polarity
Perform a stepwise dilution of the stock solution into the aqueous medium. Avoid adding a large volume of organic stock solution directly to the aqueous buffer.
Low aqueous solubility
Pre-warm the aqueous medium to 37°C before adding the D-sphingosine sulfate stock solution. Immediately vortex or mix the solution thoroughly after adding the stock to ensure rapid and uniform dispersion.
Complexation with media components
For cell-based assays, consider preparing a complex with fatty acid-free bovine serum albumin (BSA). This can enhance the solubility and delivery of lipids in aqueous solutions.[5]
Quantitative Data
The available quantitative solubility data for D-sphingosine sulfate is limited. The following table summarizes the known solubility and provides data for the non-sulfated D-sphingosine for reference, though direct comparison should be made with caution due to differences in polarity.
Protocol for Preparing a D-Sphingosine Sulfate Stock Solution
This protocol is a general guideline. Optimization may be required based on the specific experimental needs.
Materials:
D-sphingosine sulfate powder
Anhydrous acetonitrile
Anhydrous methanol
Sterile, conical-bottom microcentrifuge tubes or glass vials with Teflon-lined caps
Vortex mixer
Ultrasonic water bath
Procedure:
Allow the vial of D-sphingosine sulfate powder to equilibrate to room temperature before opening to prevent condensation.
Weigh the desired amount of D-sphingosine sulfate in a sterile tube or vial.
Prepare the solvent mixture of acetonitrile and methanol in a 9:1 ratio.
Add the appropriate volume of the solvent mixture to the D-sphingosine sulfate powder to achieve the desired concentration (e.g., for a 25 mg/mL solution, add 40 µL of the solvent mixture to 1 mg of powder).
Vortex the solution vigorously for 1-2 minutes.
If the solution is not clear, place it in an ultrasonic water bath for 5-10 minutes, or until the solution is as clear as possible. Gentle warming to 37°C can also be applied.
Once dissolved, aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.
Store the aliquots at -20°C.
Signaling Pathway
D-sphingosine is a precursor to the potent signaling molecule sphingosine-1-phosphate (S1P). The diagram below illustrates the key components of the S1P signaling pathway.
How to improve the stability of D-Sphingosine sulfate for long-term storage
This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of D-Sphingosine sulfate (B86663) for long-term storage. Frequently Asked Questio...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of D-Sphingosine sulfate (B86663) for long-term storage.
Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of D-Sphingosine sulfate?
For long-term storage, spanning months to years, it is recommended to store D-Sphingosine sulfate at -20°C.[1][2][3][4] When stored as a dry solid, it should be in a tightly sealed container, protected from light.[5] For short-term storage of a few days to weeks, 0-4°C is acceptable.[1]
Q2: How should I store D-Sphingosine sulfate once it is dissolved in a solvent?
Solutions of D-Sphingosine sulfate should also be stored at -20°C.[5] It is crucial to use glass containers with Teflon-lined caps (B75204) to prevent contamination from plastics and ensure a tight seal.[6][7] If the solvent is volatile, sealing the container tightly is especially important to prevent concentration changes over time.
Q3: What solvents are suitable for dissolving and storing D-Sphingosine sulfate?
D-Sphingosine sulfate is soluble in a mixture of acetonitrile (B52724) and methanol (B129727) (9:1 v/v) at a concentration of up to 25 mg/mL.[8] For other sphingolipids, common solvents include ethanol, dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[9] A universal solvent system for many sphingolipids is a chloroform:methanol mixture (2:1 v/v).[9] When preparing stock solutions, it is advisable to purge the vial with an inert gas like nitrogen or argon to minimize exposure to oxygen, especially for unsaturated lipids which are prone to oxidation.[6]
Q4: Can I store solutions of D-Sphingosine sulfate in plastic tubes?
It is strongly advised to avoid storing solutions of D-Sphingosine sulfate, or any lipid in organic solvents, in plastic containers.[6][7] Plasticizers and other impurities can leach from the plastic, contaminating your sample. Always use glass vials with Teflon-lined caps for storage.[6][7]
Q5: How many times can I freeze and thaw my D-Sphingosine sulfate stock solution?
While specific data on D-Sphingosine sulfate is limited, studies on other compounds stored in DMSO suggest that multiple freeze-thaw cycles (up to 11 cycles) do not cause significant degradation.[10][11] However, to minimize the risk of degradation, it is best practice to aliquot your stock solution into smaller, single-use vials. This avoids repeated warming and cooling of the entire stock.
Troubleshooting Guide
Problem
Possible Cause(s)
Recommended Solution(s)
Loss of biological activity or inconsistent experimental results over time.
Degradation of D-Sphingosine sulfate due to improper storage.
- Ensure storage at -20°C in a tightly sealed glass vial with a Teflon-lined cap. - Aliquot stock solutions to minimize freeze-thaw cycles. - Protect from light. - Perform a stability check using a suitable analytical method (see Experimental Protocols section).
Precipitate forms in the stock solution upon thawing.
The solvent may have evaporated, increasing the concentration beyond its solubility limit. The compound may be less soluble at lower temperatures.
- Before opening, allow the vial to warm to room temperature to prevent condensation of atmospheric moisture. - Gently vortex or sonicate the solution to redissolve the precipitate. If it does not redissolve, the solvent may have evaporated. - If solvent evaporation is suspected, the concentration is no longer accurate, and a fresh solution should be prepared.
Discoloration of the solid or solution.
This may indicate oxidation or other forms of chemical degradation.
- Discard the discolored material. - When preparing new solutions, use high-purity solvents and purge the vial with an inert gas before sealing.
Data Presentation: Stability of D-Sphingosine Sulfate
While specific public data on the long-term stability of D-Sphingosine sulfate is limited, the following table provides a template for you to generate and record your own stability data. We recommend conducting a stability study using the protocol outlined in the next section.
Storage Condition
Solvent
Concentration
Time Point
% Remaining (Mean ± SD)
Appearance
-20°C
Acetonitrile:Methanol (9:1)
1 mg/mL
1 month
Clear, colorless
3 months
6 months
1 year
4°C
Acetonitrile:Methanol (9:1)
1 mg/mL
1 week
Clear, colorless
2 weeks
1 month
Room Temperature
Acetonitrile:Methanol (9:1)
1 mg/mL
24 hours
Clear, colorless
48 hours
1 week
Experimental Protocols
Protocol: Stability-Indicating HPLC-MS/MS Method for D-Sphingosine Sulfate
This protocol describes a method to assess the stability of D-Sphingosine sulfate by quantifying its concentration over time and detecting potential degradation products. This method is adapted from established procedures for analyzing sphingolipids.[1][6][7][12][13]
Objective: To develop and validate a stability-indicating method for D-Sphingosine sulfate using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).
Prepare a stock solution of D-Sphingosine sulfate (e.g., 1 mg/mL) in acetonitrile:methanol (9:1).
Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.
Sample Preparation for Stability Study:
Prepare solutions of D-Sphingosine sulfate at a known concentration (e.g., 10 µg/mL) in the desired solvent and storage container.
Store the samples under the desired conditions (e.g., -20°C, 4°C, room temperature).
At each time point, withdraw an aliquot for analysis.
HPLC-MS/MS Analysis:
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 100 x 3.0 mm, 3 µm).
Mobile Phase A: 0.1% formic acid in water with 10 mM ammonium acetate.
Mobile Phase B: 0.1% formic acid in acetonitrile:isopropanol (4:3, v/v).
Flow Rate: 0.3 mL/min.
Gradient: A gradient elution can be optimized, for example: 0-1 min, 30% B; 1-3 min, 95% B; 3-7 min, 100% B; 7-9 min, hold 100% B; 9-10 min, 30% B; 10-14 min, hold 30% B.
Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transition for D-Sphingosine. The precursor ion [M+H]+ for sphingosine (B13886) is m/z 300.4. Product ions for fragmentation can be identified at m/z 282.4 and 264.4. The sulfate group will likely be lost during ionization.
Optimize MS parameters (e.g., collision energy, declustering potential) for maximum sensitivity.
Data Analysis:
Construct a calibration curve by plotting the peak area of the D-Sphingosine sulfate standards against their concentrations.
Determine the concentration of D-Sphingosine sulfate in the stability samples at each time point using the calibration curve.
Calculate the percentage of D-Sphingosine sulfate remaining at each time point relative to the initial concentration.
Monitor the chromatograms for the appearance of new peaks, which would indicate degradation products.
Visualizations
Workflow for Assessing D-Sphingosine Sulfate Stability
Caption: Experimental workflow for determining the long-term stability of D-Sphingosine sulfate.
Potential Degradation Pathway of Sphingolipids
The following diagram illustrates a simplified overview of sphingolipid metabolism, indicating how sphingosine can be interconverted to other species. While this is a biological pathway, understanding these conversions can provide insight into potential chemical liabilities.
Caption: Simplified metabolic pathway of sphingolipids showing the central role of sphingosine.
Common pitfalls when working with D-Sphingosine sulfate in cell culture
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D-Sphingosine sulfate (B86663) in cell cu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D-Sphingosine sulfate (B86663) in cell culture experiments.
Frequently Asked Questions (FAQs)
Q1: How should I dissolve D-Sphingosine sulfate for use in cell culture?
A1: D-Sphingosine sulfate, like many lipids, has poor aqueous solubility and requires specific preparation methods for effective delivery to cells in culture. Direct addition of the powdered form or a highly concentrated stock in a solvent like DMSO to aqueous culture media will likely result in precipitation. Here are recommended methods:
Complexing with Bovine Serum Albumin (BSA): This is a common and effective method to enhance the solubility and delivery of sphingolipids. The lipid is first dissolved in a small amount of an organic solvent (e.g., ethanol), which is then injected into a solution of fatty acid-free BSA in buffer or media while vortexing.[1]
Using a Detergent: Zwitterionic detergents like CHAPS can be used to create micelles that carry the sphingosine (B13886) into the culture medium.[1]
Solvent/Co-solvent Systems: A mixture of ethanol (B145695) and dodecane (B42187) (98:2, v/v) can be used to dissolve sphingosine before its addition to the cell culture medium with vigorous mixing.[1]
Q2: I'm observing significant cell death even at low concentrations of D-Sphingosine. Is this expected?
A2: Yes, this is an expected outcome. D-Sphingosine is a known pro-apoptotic molecule and is cytotoxic to a wide range of cell types, particularly cancer cell lines.[2][3][4] Its primary mechanism involves the induction of apoptosis.[2][3][5] The effective concentration can vary significantly between cell lines. For example, treatment with 20 µM sphingosine for 6 hours has been shown to induce apoptosis in up to 90% of certain human leukemic cell lines.[2] It is crucial to perform a dose-response and time-course experiment to determine the optimal concentration and incubation time for your specific cell line and experimental goals.
Q3: My experimental results with D-Sphingosine sulfate are inconsistent. What could be the cause?
A3: Inconsistent results when working with lipids like D-Sphingosine sulfate can stem from several factors:
Preparation and Solubility: Incomplete solubilization or precipitation of the compound in your culture media can lead to significant variability in the effective concentration delivered to the cells. Ensure your preparation method is robust and reproducible.
Stability: Lipids, especially those with unsaturation, can be prone to oxidation.[1] Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles of stock solutions. Store stock solutions under appropriate conditions (e.g., at -20°C or -80°C, protected from light).
Cell Culture Conditions: Factors such as cell density, passage number, and serum concentration in the media can all influence the cellular response to D-Sphingosine. Standardize these parameters across all experiments.
Purity of the Compound: Verify the purity of your D-Sphingosine sulfate, as impurities can affect its activity.
Q4: What is the primary mechanism of action of D-Sphingosine in inducing cell death?
A4: D-Sphingosine is a key component of the sphingolipid signaling pathway, which acts as a rheostat to control cell fate.[4][6] An increase in the intracellular concentration of sphingosine and its precursor, ceramide, shifts the balance towards apoptosis.[4][7][8] Conversely, the phosphorylation of sphingosine by sphingosine kinases (SphK1 and SphK2) to form sphingosine-1-phosphate (S1P) promotes cell survival and proliferation.[4][7][9] Therefore, by increasing intracellular sphingosine levels, you are tipping this balance to favor apoptotic signaling pathways.[4][10]
Q5: Are there any known off-target effects of D-Sphingosine?
A5: While the primary effects of exogenously added sphingosine are related to its role in the sphingolipid signaling pathway, it's important to consider its broader biophysical effects. As a lipid, it can intercalate into cellular membranes, potentially altering membrane fluidity and permeability.[11] This could indirectly affect the function of membrane-bound proteins. Additionally, the complex interplay between sphingosine, ceramide, and S1P, and the various receptors and enzymes involved, means that perturbing the level of one component can have widespread and sometimes unexpected effects on cellular signaling.[12]
Troubleshooting Guide
Problem
Possible Cause(s)
Recommended Solution(s)
Precipitate forms in culture medium upon addition of D-Sphingosine sulfate.
1. Poor aqueous solubility.2. Concentration of the organic solvent in the final medium is too high.3. Incompatible buffer or media components.
1. Prepare a fresh stock solution using a recommended solubilization method (e.g., complex with fatty acid-free BSA).2. Ensure the final concentration of the organic solvent (e.g., ethanol, DMSO) in the culture medium is low (typically <0.5%).3. Pre-warm the culture medium to 37°C before adding the D-Sphingosine sulfate solution slowly while gently swirling.
High variability in cell viability/apoptosis between replicate wells or experiments.
1. Inconsistent dosing due to precipitation.2. Degradation of the D-Sphingosine sulfate stock solution.3. Variations in cell density at the time of treatment.
1. Visually inspect the medium for any signs of precipitation before and after addition to cells. Prepare fresh dilutions for each experiment.2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -20°C or below, protected from light.3. Ensure a uniform cell seeding density across all wells and plates.
No observable effect on cell viability or apoptosis.
1. The concentration of D-Sphingosine sulfate is too low for the specific cell line.2. The incubation time is too short.3. The cell line is resistant to sphingosine-induced apoptosis.4. The compound has degraded.
1. Perform a dose-response experiment with a wider range of concentrations.2. Conduct a time-course experiment to determine the optimal treatment duration.3. Consider using a positive control for apoptosis induction to ensure the assay is working correctly.4. Use a fresh, properly stored stock of D-Sphingosine sulfate.
Unexpected cell morphology changes not consistent with apoptosis.
1. High concentration of the delivery vehicle (e.g., DMSO, ethanol) is causing solvent toxicity.2. Off-target effects related to membrane disruption.
1. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the D-Sphingosine sulfate) in your experimental setup.2. Lower the concentration of D-Sphingosine sulfate and increase the incubation time.
Quantitative Data Summary
Table 1: Effective Concentrations of Sphingosine in Inducing Apoptosis in Various Cancer Cell Lines
Protocol 1: Preparation of D-Sphingosine-BSA Complex
This protocol is adapted from established methods for solubilizing sphingolipids for cell culture experiments.[1]
Prepare a 1 mM stock solution of D-Sphingosine sulfate: Dissolve the required amount of D-Sphingosine sulfate in a suitable organic solvent (e.g., ethanol or a chloroform:methanol mixture).
Dry the lipid: In a sterile glass tube, dispense the desired volume of the lipid stock solution. Dry the solvent under a stream of nitrogen gas, followed by placing it under a vacuum for at least 1 hour to remove all traces of the solvent.
Prepare a fatty acid-free BSA solution: Dissolve fatty acid-free BSA in your desired buffer or serum-free cell culture medium to a final concentration of 0.34 mg/mL.
Re-dissolve the dried lipid: Add a small volume of ethanol to the dried lipid film and vortex to dissolve.
Form the complex: While vigorously vortexing the BSA solution, slowly inject the ethanolic lipid solution into the BSA solution.
Sterilization and Storage: Sterilize the final D-Sphingosine-BSA complex solution by passing it through a 0.22 µm filter. Store at -20°C in small aliquots.
Protocol 2: Assessment of Apoptosis using Propidium Iodide (PI) Staining and Flow Cytometry
This is a general protocol to assess cell death induced by D-Sphingosine sulfate.
Cell Seeding: Seed your cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.
Treatment: Treat the cells with varying concentrations of D-Sphingosine sulfate (and a vehicle control) for the desired period.
Cell Harvest: After incubation, collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like trypsin-EDTA. Centrifuge the cell suspension to pellet the cells.
Washing: Wash the cell pellet with cold phosphate-buffered saline (PBS).
Fixation (Optional but Recommended): Resuspend the cells in a fixation buffer (e.g., 70% ethanol) and incubate on ice or at -20°C for at least 30 minutes.
Staining: Centrifuge the fixed cells and resuspend the pellet in a staining solution containing Propidium Iodide (PI) and RNase A in PBS.
Analysis: Analyze the stained cells by flow cytometry. Apoptotic cells will appear in the sub-G1 peak of the DNA content histogram.
Visualizations
Caption: The Sphingolipid Rheostat signaling pathway.
Caption: Troubleshooting workflow for D-Sphingosine experiments.
Optimizing mass spectrometry parameters for D-Sphingosine sulfate detection
This guide provides troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the detection and quantification of D-Sphingosine sulfate (B86663) using mass spectrometry. Frequently Asked Ques...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for the detection and quantification of D-Sphingosine sulfate (B86663) using mass spectrometry.
Frequently Asked Questions (FAQs)
Q1: What is the optimal ionization mode for detecting D-Sphingosine sulfate?
A1: Negative ion mode electrospray ionization (ESI) is recommended. The sulfate group readily loses a proton to form a negative ion ([M-H]⁻), making it highly sensitive in this mode. Anionic sphingolipids, such as those with phosphate (B84403) or sulfate groups, ionize more readily in the negative ion mode.[1]
Q2: What are the expected precursor and product ions for D-Sphingosine sulfate in MS/MS analysis?
A2: In negative ion mode, the precursor ion will be the deprotonated molecule [M-H]⁻. The most characteristic product ion for sulfated lipids results from the fragmentation of the sulfate group, which is observed at m/z 96.9 (HSO₃⁻).[2] Other fragments may correspond to the sphingoid base backbone after neutral loss of the sulfate group.
Q3: Which type of liquid chromatography (LC) column is best suited for D-Sphingosine sulfate analysis?
A3: Both Reversed-Phase (C8 or C18) and Hydrophilic Interaction Liquid Chromatography (HILIC) columns can be used. HILIC offers selectivity based on polar head groups and may provide better retention and peak shape for highly polar molecules like D-Sphingosine sulfate.[3] Reversed-phase chromatography is also effective, often using methanol (B129727)/water gradients with additives like ammonium (B1175870)formate (B1220265) or acetate (B1210297) to improve peak shape and ionization.[2]
Q4: Why is using a stable isotope-labeled internal standard essential?
A4: An internal standard, ideally a stable isotope-labeled version of D-Sphingosine sulfate (e.g., d₇-D-Sphingosine sulfate) or a structurally similar analog (e.g., C17-Sphingosine sulfate), is critical for accurate quantification.[4] It compensates for variations in sample preparation, extraction efficiency, and ionization suppression, ensuring precise and reliable results.[3][4]
Troubleshooting Guide
Issue: Low or No Analyte Signal
Question
Potential Causes & Solutions
I am not detecting a signal for D-Sphingosine sulfate. What should I check first?
1. Verify Ionization Mode: Confirm the mass spectrometer is operating in negative ion mode .[1] 2. Check MS Source Parameters: Ensure source settings are appropriate. An irregular or absent spray can be caused by a clog in the ESI capillary.[5] Review spray voltage, nebulizer gas, and drying gas flow rates. 3. Confirm MRM Transition: Double-check that you are monitoring the correct precursor-to-product ion transition (e.g., [M-H]⁻ → 96.9). 4. Sample Preparation: Rule out issues with the lipid extraction procedure that could lead to poor recovery of the analyte.
Issue: Poor Peak Shape (Tailing or Broadening)
Question
Potential Causes & Solutions
My chromatographic peak for D-Sphingosine sulfate is tailing significantly. How can I fix this?
1. Interaction with Metal Surfaces: Acidic lipids with phosphate or sulfate groups can interact with metal components in the LC system (e.g., column, tubing), causing peak tailing.[6] Using a metal-free or PEEK-lined column and system components can mitigate this issue.[6] 2. Mobile Phase pH: The mobile phase pH can affect the ionization state of the analyte and its interaction with the stationary phase. Try adding a small amount of a basic modifier like ammonium hydroxide (B78521) (e.g., 0.01%) to the mobile phase to improve peak shape.[2] 3. Column Contamination: The column may be contaminated. Flush the column with a strong solvent wash series as recommended by the manufacturer.
Issue: High Background Signal and Carryover
Question
Potential Causes & Solutions
My blank injections show a high background signal or a peak corresponding to my analyte. What is the source?
1. Autosampler Carryover: Lipids are notoriously "sticky" and can lead to carryover between injections. Use a strong needle wash solution, such as a mix of isopropanol, methanol, and acetonitrile, to clean the autosampler needle and injection port.[5] Running extra blank injections between samples can also help.[5] 2. System Contamination: The contamination may originate from solvents, glassware, or a buildup of lipids in the LC lines or MS source. Ensure high-purity solvents and clean all glassware thoroughly. If necessary, clean the LC system and MS source components according to the manufacturer's instructions.
Issue: Inconsistent and Irreproducible Results
Question
Potential Causes & Solutions
I am observing poor reproducibility in peak area for D-Sphingosine sulfate across multiple injections of the same sample. What should I investigate?
1. Inconsistent Sample Extraction: Ensure the extraction protocol is followed precisely for every sample. Variations in solvent volumes, vortexing times, or phase separation can lead to inconsistent recovery. 2. Unstable ESI Spray: Visually inspect the electrospray plume if your instrument allows. An unstable or sputtering spray leads to fluctuating ion signals and poor reproducibility.[5] This can be caused by a partially clogged capillary, incorrect source positioning, or suboptimal gas flow and temperature settings.[3][5] 3. Insufficient Column Equilibration: Ensure the column is fully re-equilibrated to the initial mobile phase conditions between each injection. A common recommendation is to allow at least 5-10 column volumes for equilibration.
Quantitative Data Summary
The tables below provide recommended starting parameters for method development. These should be optimized for your specific instrument and application.
Table 1: Recommended Starting Mass Spectrometry Parameters (Negative ESI)
Parameter
Typical Value
Purpose
Ion Spray Voltage
-3500 to -5500 V
Promotes the formation of negatively charged ions.[3][6]
Source Temperature
300 - 450 °C
Aids in desolvation of the droplets from the ESI source.[3][6]
Nebulizer Gas (GS1)
30 - 40 psi
Assists in nebulizing the liquid stream into a fine spray.[3][6]
Heater Gas (GS2)
35 - 80 psi
Facilitates solvent evaporation from the spray.[3][6]
Curtain Gas
20 - 30 psi
Prevents neutral molecules from entering the mass analyzer.[3][6]
Declustering Potential (DP)
-70 to -100 V
Prevents ion clustering before entering the mass analyzer.
| Collision Energy (CE) | -20 to -50 eV | Provides energy for fragmentation in the collision cell. Should be optimized for the specific analyte.[6] |
Table 2: Example Liquid Chromatography Gradient Conditions
Method
Column
Mobile Phase A
Mobile Phase B
Example Gradient (Flow Rate: 0.5 mL/min)
Reversed-Phase
C18, 2.1 x 50 mm, <2 µm
Methanol/Water/Formic Acid (58/41/1, v/v/v) with 5 mM Ammonium Formate
Methanol/Formic Acid (99/1, v/v) with 5 mM Ammonium Formate
0-0.5 min: 60% A 0.5-2.5 min: Linear gradient to 100% B 2.5-6.0 min: Hold at 100% B 6.1-8.0 min: Return to 60% A for re-equilibration.[7]
| HILIC | Silica, 2.1 x 50 mm, <2 µm | Water with 0.2% Formic Acid and 10 mM Ammonium Formate | Acetonitrile with 0.2% Formic Acid | 0-0.5 min: 100% B 0.5-3.0 min: Linear gradient to 50% B 3.0-4.0 min: Hold at 50% B 4.1-6.0 min: Return to 100% B for re-equilibration.[3] |
Experimental Protocols
Protocol 1: Lipid Extraction from Plasma/Serum
This protocol is a general method for extracting sphingolipids from plasma.
To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.
Add 10 µL of the internal standard mixture (e.g., C17-Sphingosine sulfate in methanol) to each sample and vortex briefly.[4]
Add 500 µL of methanol and vortex for 30 seconds to precipitate proteins.[4]
Incubate the mixture on ice for 10 minutes to enhance protein precipitation.
Centrifuge at 16,000 x g for 10 minutes at 4°C.[4]
Carefully transfer the supernatant (containing the lipids) to a new tube.
Dry the supernatant under a gentle stream of nitrogen gas.
Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 60:40 Acetonitrile/Water with 0.1% formic acid).[4]
Transfer the reconstituted sample to an autosampler vial for analysis.
Protocol 2: LC-MS/MS Method Development Workflow
Standard Infusion: Prepare a solution of D-Sphingosine sulfate (approx. 1 µg/mL) in a suitable solvent (e.g., 50:50 methanol:water). Infuse this solution directly into the mass spectrometer at a flow rate of 5-10 µL/min to optimize source parameters in negative ion mode.[1]
Precursor Ion Identification: Acquire a full scan spectrum to identify the [M-H]⁻ precursor ion.
Fragmentation Optimization: Perform a product ion scan on the selected precursor to identify major fragment ions (e.g., m/z 96.9). Optimize the collision energy (CE) to maximize the intensity of the desired product ion.
MRM Method Creation: Create a Multiple Reaction Monitoring (MRM) method using the optimized precursor → product ion transition and source parameters. Do the same for your chosen internal standard.
Chromatographic Separation: Inject the standard onto your chosen LC column (e.g., C18 or HILIC) and develop a gradient method (see Table 2 for examples) that provides a sharp, symmetrical peak with adequate retention.
Method Validation: Once the method is established, assess its performance by evaluating linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, and accuracy using calibration standards and quality control samples.[8]
Visualizations
Caption: General workflow for quantitative analysis of D-Sphingosine sulfate.
How to minimize off-target effects of D-Sphingosine sulfate
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of D-Sphingosine sulfate (B86663), focusing on minimizing and troubleshooting its...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of D-Sphingosine sulfate (B86663), focusing on minimizing and troubleshooting its off-target effects.
Frequently Asked Questions (FAQs)
Q1: What is D-Sphingosine sulfate and what is its primary mechanism of action?
A1: D-Sphingosine sulfate is the sulfate salt of D-sphingosine, a naturally occurring 18-carbon amino alcohol that is a fundamental component of sphingolipids. Its primary and intended mechanism of action in many experimental settings is to serve as a substrate for sphingosine (B13886) kinases (SphK1 and SphK2), which phosphorylate it to form sphingosine-1-phosphate (S1P). S1P is a potent signaling molecule that acts on a family of five G protein-coupled receptors (S1PR1-5) to regulate a wide array of cellular processes, including cell growth, survival, migration, and immune responses.[1][2]
Q2: What are the known or potential off-target effects of D-Sphingosine?
A2: Beyond its role as a precursor for S1P, D-sphingosine can exert biological effects through mechanisms that are independent of S1P receptors. These are considered off-target effects and can complicate data interpretation. Known off-target effects include:
Inhibition of Protein Kinase C (PKC): D-sphingosine is a known inhibitor of PKC, a crucial family of enzymes in signal transduction.[3][4][5][6] This inhibition appears to be competitive with diacylglycerol (DAG) and phorbol (B1677699) esters.[3]
Modulation of Other Lipid Kinases and Phosphatases: D-sphingosine can activate diacylglycerol kinase (DGK) and inhibit phosphatidic acid phosphohydrolase (PAP), thereby altering the levels of the second messenger diacylglycerol.[7][8][9]
Activation of Phospholipase D (PLD): Sphingosine can stimulate the activity of PLD, an enzyme that hydrolyzes phosphatidylcholine to generate phosphatidic acid (PA), another important signaling molecule.[10][11]
Activation of Ion Channels: D-erythro-sphingosine has been shown to activate the transient receptor potential melastatin 3 (TRPM3) cation channel.[12][13]
Alteration of the "Sphingolipid Rheostat": Exogenous administration of D-sphingosine can disrupt the delicate balance between pro-apoptotic sphingolipids (ceramide and sphingosine) and pro-survival sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat." This can lead to unintended consequences on cell fate.
Toxicity at High Concentrations: At higher concentrations, sphingosine can be toxic to cells, potentially by increasing membrane permeability or by being metabolized to ceramide, which has pro-apoptotic functions.[14]
Q3: How can I be sure that the cellular response I am observing is due to S1P receptor activation and not an off-target effect?
A3: This is a critical question in sphingolipid research. To distinguish between on-target S1P receptor-mediated effects and off-target effects of D-sphingosine, a combination of the following experimental controls is recommended:
Use of S1P Receptor Antagonists: Co-treatment with selective antagonists for the S1P receptors expressed in your cell system can help determine if the observed effect is receptor-mediated. If the antagonist blocks the response to D-sphingosine sulfate, it suggests an on-target effect.
Use of Sphingosine Kinase Inhibitors: Pre-treatment with a specific sphingosine kinase inhibitor (e.g., SKI-II, PF-543) should block the conversion of D-sphingosine to S1P. If the inhibitor prevents the effect of D-sphingosine sulfate, it indicates that the response is dependent on S1P formation.
Employ Structurally Related but Inactive Analogs: Use analogs of sphingosine, such as N-acetylsphingosine, that are not readily phosphorylated to S1P or do not interact with the same off-target molecules.[4] If these analogs do not produce the same effect, it supports the hypothesis that the observed response is specific to D-sphingosine's metabolism or direct interactions.
Troubleshooting Guide
Problem
Potential Cause(s)
Troubleshooting Steps
Unexpected Cell Death or Toxicity
1. High Concentration of D-Sphingosine Sulfate: D-sphingosine can be toxic at high concentrations. 2. Alteration of the Sphingolipid Rheostat: An excess of sphingosine can shift the balance towards pro-apoptotic ceramide.
1. Perform a Dose-Response Curve: Determine the optimal, non-toxic concentration range for your specific cell type and experimental duration. 2. Measure Ceramide Levels: Use techniques like mass spectrometry to assess if ceramide levels are elevated following treatment. 3. Use a Sphingosine Kinase Inhibitor: If toxicity is mediated by S1P, a SphK inhibitor should mitigate the effect.
Inconsistent or Irreproducible Results
1. Variable S1P Receptor Expression: The expression levels of S1P receptors can vary between cell passages and culture conditions. 2. Degradation of D-Sphingosine Sulfate: The compound may not be stable under your experimental conditions. 3. Complex Crosstalk with Other Signaling Pathways: The S1P signaling pathway is known to interact with other pathways, such as those activated by growth factors and cytokines.
1. Monitor S1P Receptor Expression: Regularly check the expression levels of S1P receptors in your cells using qPCR or Western blotting. 2. Prepare Fresh Solutions: Always prepare fresh solutions of D-Sphingosine sulfate for each experiment. 3. Serum-Starve Cells: If studying signaling events, serum-starve your cells prior to treatment to reduce background signaling from growth factors present in the serum.
Observed Effect is Not Blocked by S1P Receptor Antagonists
1. Off-Target Effect: The response may be mediated by one of the known off-targets of D-sphingosine (e.g., PKC, PLD, DGK, TRPM3). 2. Intracellular Action of S1P: S1P can also act as an intracellular second messenger, independent of its cell surface receptors.
1. Investigate Off-Target Pathways: Use specific inhibitors for PKC, PLD, DGK, or TRPM3 to see if they block the observed effect. 2. Measure Intracellular S1P Levels: Quantify intracellular S1P to assess its potential role as a second messenger. 3. Use Non-phosphorylatable Sphingosine Analogs: These can help differentiate between effects of sphingosine itself and its metabolite, S1P.
Quantitative Data on On- and Off-Target Effects
The following table summarizes available quantitative data for the on-target and potential off-target activities of D-sphingosine and its phosphorylated product, S1P. It is important to note that these values can vary depending on the specific assay conditions and cell type used.
Molecule
Target
Effect
Potency (IC50 / EC50 / Ki)
Reference/Notes
Sphingosine-1-Phosphate (S1P)
S1P Receptors (S1PR1-5)
Agonist
High affinity binding, typically in the low nanomolar range for most receptor subtypes.
On-target effect. The primary therapeutic and experimental target.
D-Sphingosine
Protein Kinase C (PKC)
Inhibitor
IC50 ≈ 300 µM in vitro.[4] Inhibition is competitive with diacylglycerol.[3]
This protocol is a standard method to measure the activity of SphK and can be used to confirm that D-Sphingosine sulfate is being converted to S1P in your experimental system.
Materials:
Cell lysate or purified SphK enzyme
D-Sphingosine sulfate
[γ-³²P]ATP
Reaction buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT, 10 µM sphingosine)
Thin-layer chromatography (TLC) plates and chamber
Phosphorimager or scintillation counter
Procedure:
Prepare the reaction mixture containing the reaction buffer, cell lysate or purified enzyme, and D-Sphingosine sulfate.
Initiate the reaction by adding [γ-³²P]ATP.
Incubate at 37°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction is in the linear range.
Stop the reaction by adding an acidic solvent mixture (e.g., chloroform:methanol:HCl).
Extract the lipids by vortexing and centrifugation to separate the organic and aqueous phases.
Spot the lipid-containing organic phase onto a TLC plate.
Develop the TLC plate in a suitable solvent system to separate S1P from other lipids.
Dry the TLC plate and visualize the radiolabeled S1P using a phosphorimager or by scraping the corresponding spot and quantifying with a scintillation counter.
This assay is used to determine the binding affinity of compounds to S1P receptors and can be used to confirm on-target engagement.
Materials:
Cell membranes prepared from cells overexpressing a specific S1P receptor subtype.
[³²P]S1P or [³H]S1P (radioligand)
Unlabeled S1P (for competition)
Test compounds (e.g., D-Sphingosine sulfate, S1P receptor agonists/antagonists)
Binding buffer (e.g., 50 mM HEPES, pH 7.5, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA)
Glass fiber filter plates
Scintillation counter
Procedure:
In a multi-well plate, add the cell membranes, binding buffer, and varying concentrations of the unlabeled competitor (e.g., unlabeled S1P or test compound).
Add a fixed concentration of the radiolabeled S1P to each well.
Incubate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.
Terminate the binding reaction by rapid filtration through the glass fiber filter plates, which traps the membranes with bound radioligand.
Wash the filters with ice-cold binding buffer to remove unbound radioligand.
Allow the filters to dry, then add scintillation fluid.
Quantify the amount of bound radioligand using a scintillation counter.
The data can be used to calculate the IC50 and Ki values for the competing ligands.
D-Sphingosine sulfate quality control and purity assessment
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control and purity assessment of D-Sphingosine sulfate (B86663). Frequently As...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control and purity assessment of D-Sphingosine sulfate (B86663).
Frequently Asked Questions (FAQs)
Q1: How should D-Sphingosine sulfate be properly stored to ensure its stability?
A1: To ensure long-term stability, D-Sphingosine sulfate should be stored at -20°C in a tightly sealed container, protected from light and moisture.[1][2] Many suppliers guarantee stability for at least two years under these conditions.[1] For short-term storage, +4°C is acceptable.[1]
Q2: What are the recommended solvents for dissolving D-Sphingosine sulfate?
A2: D-Sphingosine is soluble in organic solvents such as ethanol, DMSO, methanol (B129727), and chloroform (B151607) at concentrations of up to 10 mg/ml.[1] It is insoluble in water.[1]
Q3: What are the typical purity specifications for commercially available D-Sphingosine sulfate?
A3: Commercially available D-Sphingosine sulfate is typically offered at a high purity, often greater than 98%.[3][4] Some suppliers may offer grades with purity exceeding 99%.[2]
Q4: What are potential sources of impurities in D-Sphingosine sulfate?
A4: Impurities in D-Sphingosine sulfate can arise from the synthetic process or degradation. These may include stereoisomers (e.g., L-threo-sphingosine), analogs with different chain lengths, or oxidation products. Careful handling and storage are crucial to prevent degradation.[5]
Table 2: Common Analytical Techniques for Purity Assessment
Technique
Purpose
Key Considerations
Thin-Layer Chromatography (TLC)
Rapid purity assessment and separation of lipids.[7][8]
Allows for characterization with various staining reagents.[8]
High-Performance Liquid Chromatography (HPLC)
Quantitative analysis and separation of sphingolipids.[9]
Requires appropriate column and mobile phase selection.[10]
Mass Spectrometry (MS)
Structural confirmation and sensitive detection.[11][12]
Often coupled with HPLC (LC-MS/MS) for enhanced specificity.[9]
Experimental Protocols
Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)
This protocol provides a general method for the qualitative analysis of D-Sphingosine sulfate purity.
Materials:
TLC plates (Silica gel G 60)
D-Sphingosine sulfate sample
Reference standard of D-Sphingosine
Developing solvent system (e.g., chloroform:methanol:water, 60:30:7, v/v/v)[13]
Visualization reagent (e.g., primuline (B81338) spray or phosphomolybdic acid)[8][14]
Glass development tank
Micropipettes or capillaries
Procedure:
Prepare the developing solvent system and pour it into the glass development tank to a depth of about 0.5 cm. Cover the tank and allow the atmosphere to saturate.
Dissolve a small amount of the D-Sphingosine sulfate sample and the reference standard in a suitable solvent (e.g., chloroform:methanol, 2:1, v/v).
Using a micropipette, spot a small volume (1-5 µL) of the sample and the standard onto the TLC plate, about 1.5 cm from the bottom edge.
Allow the spots to dry completely.
Place the TLC plate into the development tank and replace the lid.
Allow the solvent front to migrate up the plate until it is about 1-2 cm from the top edge.
Remove the plate from the tank and mark the solvent front. Allow the plate to dry in a fume hood.
Visualize the spots by spraying with the chosen visualization reagent and heating if necessary.
Assess the purity by comparing the spot of the sample to the reference standard. The presence of additional spots in the sample lane indicates impurities.
Protocol 2: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)
This protocol outlines a general approach for the quantitative analysis of D-Sphingosine.
Materials:
HPLC system with a suitable detector (e.g., UV or fluorescence detector)
Prepare a stock solution of the D-Sphingosine sulfate sample and the internal standard in a suitable solvent (e.g., methanol).
Prepare a series of calibration standards by spiking a blank matrix with known concentrations of D-Sphingosine and a constant concentration of the internal standard.
Prepare the sample for injection by diluting it to a suitable concentration and adding the internal standard.
Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.
Inject the calibration standards and the sample onto the HPLC system.
Record the chromatograms and integrate the peak areas for D-Sphingosine and the internal standard.
Construct a calibration curve by plotting the ratio of the peak area of D-Sphingosine to the internal standard against the concentration of the calibration standards.
Determine the concentration of D-Sphingosine in the sample using the calibration curve.
Troubleshooting Guides
HPLC Analysis Troubleshooting
Q: Why are my retention times drifting?
A: Drifting retention times can be caused by several factors:
Column Equilibration: Insufficient column equilibration, especially in normal-phase chromatography, can lead to drift.[17] Ensure the column is adequately equilibrated with the mobile phase before analysis.
Mobile Phase Composition: Changes in the mobile phase composition due to improper mixing or evaporation of a volatile component can cause retention time shifts.[17]
Temperature Fluctuations: Variations in the column temperature can affect retention times. Use a column oven to maintain a constant temperature.
Pump Issues: Leaks or malfunctioning check valves in the pump can lead to inconsistent flow rates and, consequently, drifting retention times.[18]
Q: What is causing peak tailing in my chromatograms?
A: Peak tailing can arise from several sources:
Column Degradation: A deteriorated packed bed or a blocked frit can cause peak tailing.[19] Consider back-flushing or replacing the column.
Secondary Interactions: Interactions between the analyte and active sites on the silica (B1680970) packing material can lead to tailing.[19] Adjusting the mobile phase pH may help to reduce these interactions.[19]
Extra-Column Effects: Broadening of the peak outside of the column, for instance, in the tubing or detector flow cell, can contribute to tailing.[17]
Mass Spectrometry Analysis Troubleshooting
Q: I am observing low signal intensity for my analyte. What could be the cause?
A: Low signal intensity can be due to:
Sample Degradation: Sphingolipids can degrade if not handled properly. Keep samples on ice and use high-purity solvents to minimize degradation.[5]
Ion Suppression: Components of the sample matrix can interfere with the ionization of the analyte, leading to a reduced signal. Chromatographic separation is crucial to minimize this effect.[5][12]
Incorrect Instrument Settings: Optimization of mass spectrometer parameters, such as ionization source settings and collision energies, is critical for achieving good sensitivity.[11]
Q: How can I ensure accurate quantification with mass spectrometry?
A: For accurate quantification:
Use of Internal Standards: The use of a stable isotope-labeled internal standard that corresponds to your analyte is highly recommended as it co-elutes and experiences the same matrix effects.[5] If a specific stable isotope-labeled standard is unavailable, a closely related species within the same lipid class can be used after thorough validation.[5]
Be Aware of Isobaric Species: Molecules with the same mass but different structures (isobaric species) may not be distinguishable by mass alone.[5] Chromatographic separation is essential to differentiate between them.[12]
Fragmentation Patterns: Different sphingolipid subclasses can have varying fragmentation patterns, which can affect quantification when using a single internal standard for an entire class.[5]
Visualizations
Caption: Experimental workflow for D-Sphingosine sulfate purity assessment.
Technical Support Center: Optimizing D-Sphingosine Sulfate Synthesis
Welcome to the technical support center for the synthesis of D-Sphingosine sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooti...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of D-Sphingosine sulfate (B86663). This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for improving the efficiency of this synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the most common strategy for synthesizing D-Sphingosine sulfate?
A1: The most prevalent and efficient method involves a three-stage process: protection of the reactive functional groups on D-Sphingosine, sulfation of the protected intermediate, and subsequent deprotection to yield the final product. Direct sulfation of unprotected D-Sphingosine is challenging due to the presence of multiple reactive sites (amino and hydroxyl groups) that can lead to a mixture of products and low yields.
Q2: Which functional groups on D-Sphingosine need to be protected before sulfation?
A2: To achieve selective sulfation, typically at the primary hydroxyl group (C1-OH), the amino group (C2-NH2) and the secondary hydroxyl group (C3-OH) must be protected.
Q3: What are the common protecting groups used for the amino and hydroxyl groups of D-Sphingosine?
A3: A variety of protecting groups can be employed. For the amino group, tert-Butoxycarbonyl (Boc) and Carbobenzyloxy (Cbz) are common choices due to their stability and ease of removal. For the hydroxyl groups, silyl (B83357) ethers such as tert-Butyldimethylsilyl (TBDMS) or acetal-based protecting groups are frequently used. The choice of protecting groups should be orthogonal, meaning they can be removed under different conditions to allow for selective deprotection.[1]
Q4: What are the typical reagents used for the sulfation step?
A4: The sulfation of the protected D-Sphingosine intermediate is commonly achieved using a sulfur trioxide complex, such as sulfur trioxide pyridine (B92270) (SO3·py) or sulfur trioxide trimethylamine (B31210) (SO3·NMe3). These reagents are stable, easy to handle, and effective for the sulfation of alcohols.
Q5: How can I monitor the progress of the synthesis reactions?
A5: Thin Layer Chromatography (TLC) is a rapid and effective technique for monitoring the progress of each step: protection, sulfation, and deprotection. Staining with appropriate reagents (e.g., ninhydrin (B49086) for the free amine, or a general stain like potassium permanganate) can help visualize the starting materials, intermediates, and products. For more detailed analysis and purity assessment, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[2][3][4][5]
Troubleshooting Guides
Problem 1: Low Yield During the Protection Step
Possible Cause
Suggested Solution
Incomplete reaction
- Ensure stoichiometry of protecting group reagent is sufficient (use a slight excess).- Monitor the reaction closely by TLC until the starting material is consumed.- Optimize reaction time and temperature.
Degradation of starting material
- Use high-purity, dry solvents and reagents.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) if reagents are sensitive to air or moisture.
Difficult purification
- Optimize the chromatographic conditions (solvent system, gradient) for column chromatography.- Consider recrystallization as an alternative or additional purification step.
- Ensure the hydroxyl group to be sulfated is sterically accessible.- Use a more reactive sulfating agent or increase the reaction temperature, while monitoring for side reactions.
Sulfation at undesired positions
- Confirm that the protecting groups on other hydroxyl and amino functions are stable under the sulfation conditions.- Re-evaluate the protecting group strategy to ensure orthogonality.
Decomposition of the sulfating agent
- Use freshly prepared or properly stored sulfating agent.- Ensure anhydrous reaction conditions as sulfur trioxide complexes are moisture-sensitive.
Problem 3: Incomplete Deprotection
| Possible Cause | Suggested Solution |
| Harsh deprotection conditions leading to product degradation | - Choose a deprotection method that is specific to the protecting group and mild enough to not affect the sulfate group or the rest of the molecule.- Monitor the reaction carefully and stop it as soon as the deprotection is complete (TLC). |
| Incomplete removal of protecting groups | - Increase the reaction time or the concentration of the deprotecting reagent.- Ensure the chosen deprotection method is appropriate for the specific protecting group used. |
Problem 4: Difficulty in Purifying the Final D-Sphingosine Sulfate
| Possible Cause | Suggested Solution |
| Amphiphilic nature of the product leading to poor separation | - Use reversed-phase chromatography (e.g., C18 column) with a suitable ion-pairing agent in the mobile phase.[2]- Consider dialysis or size-exclusion chromatography to remove small molecule impurities. |
| Presence of inorganic salts from the sulfation step | - Perform a thorough aqueous workup to remove water-soluble byproducts before the final purification.- Desalting using techniques like solid-phase extraction (SPE) can be effective.[6] |
| Co-elution with starting material or byproducts | - Optimize the HPLC or column chromatography conditions (e.g., gradient, pH of the mobile phase) for better resolution. |
Data Presentation
Table 1: Typical Yields for D-Sphingosine Synthesis and Derivatization
Stir the mixture for several hours until the reaction is complete (monitored by TLC).
Extract the N-Boc-D-Sphingosine with an organic solvent (e.g., ethyl acetate) and purify by column chromatography.
Hydroxyl Group Protection (e.g., Silyl ether formation):
Dissolve N-Boc-D-Sphingosine in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or DMF).
Add an excess of a silylating agent (e.g., TBDMS-Cl) and a catalyst (e.g., imidazole).
Stir the reaction at room temperature until completion (monitored by TLC).
Work up the reaction by quenching with water and extracting the product.
Purify the fully protected D-Sphingosine by column chromatography.
Step 2: Sulfation of the Protected D-Sphingosine
Dissolve the fully protected D-Sphingosine in an anhydrous aprotic solvent (e.g., pyridine or DMF).
Cool the solution in an ice bath.
Add the sulfating agent (e.g., SO3·pyridine complex) portion-wise.
Allow the reaction to stir at room temperature for several hours to overnight, monitoring by TLC.
Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Extract the sulfated product with an organic solvent and wash with brine.
Dry the organic layer and concentrate under reduced pressure. The crude product may be used directly in the next step or purified by column chromatography.
Step 3: Deprotection to Yield D-Sphingosine Sulfate
Silyl Ether Deprotection:
Dissolve the sulfated protected intermediate in a suitable solvent (e.g., THF).
Stir at room temperature until the silyl groups are removed (monitored by TLC).
Boc Group Deprotection:
After removal of the silyl groups, the product is treated with an acid (e.g., trifluoroacetic acid (TFA) in dichloromethane or HCl in methanol) to remove the Boc group.
Stir at room temperature for 1-2 hours.
Evaporate the solvent and excess acid under reduced pressure.
Purification of the Final Product:
The crude D-Sphingosine sulfate is purified by reversed-phase column chromatography or HPLC to obtain the final product of high purity.
Mandatory Visualizations
Caption: General workflow for the synthesis of D-Sphingosine sulfate.
Caption: Troubleshooting logic for D-Sphingosine sulfate synthesis.
Caption: Simplified overview of sphingolipid metabolism.
Troubleshooting unexpected results in D-Sphingosine sulfate experiments
Welcome to the technical support center for D-Sphingosine sulfate (B86663) experiments. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected result...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for D-Sphingosine sulfate (B86663) experiments. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected results and navigating the complexities of working with this bioactive sphingolipid.
Frequently Asked Questions (FAQs)
Q1: My D-Sphingosine sulfate treatment is showing no effect or a weaker-than-expected effect. What are the possible causes?
A1: Several factors could contribute to a lack of response:
Degradation of the Compound: D-Sphingosine sulfate can be metabolized by cells. Sphingosine (B13886) kinases (SphK1 and SphK2) can phosphorylate sphingosine to sphingosine-1-phosphate (S1P), which is then irreversibly degraded by S1P lyase.[1][2] Consider the metabolic capacity of your experimental system.
Poor Solubility or Bioavailability: Ensure that D-Sphingosine sulfate is properly dissolved. It is often necessary to use a carrier solvent or vehicle. However, be aware that some vehicles can be neutralized by components in the experimental medium, such as BSA or surfactants.[3][4]
Incorrect Receptor Expression: The effects of sphingosine and its phosphorylated form, S1P, are mediated by specific S1P receptors (S1PR1-5).[5] Verify that your cell line or tissue model expresses the relevant receptors. Receptor expression profiles can change in response to stimuli or injury.[6]
Suboptimal pH: The activity of sphingosine can be pH-dependent. For instance, its antimicrobial activity is optimal at a pH of 6.5.[7] Check if the pH of your experimental medium is appropriate for the expected effect.
Q2: I am observing off-target or unexpected effects in my experiment. What could be the reason?
A2: Unanticipated results can arise from the complex pharmacology of sphingolipids:
Metabolic Conversion: Exogenously supplied D-Sphingosine can be converted into other bioactive sphingolipids, such as ceramide or S1P, through cellular metabolic pathways like the salvage pathway.[1] These metabolites have their own distinct cellular effects. For example, ceramide is often associated with apoptosis, while S1P is linked to cell survival.[1][8]
Broad Receptor Affinity of Metabolites: If D-sphingosine is phosphorylated to S1P, S1P can act on multiple S1P receptor subtypes (S1PR1-5), which can trigger opposing downstream signals.[9][10] For instance, S1PR1 activation is often linked to cell survival and migration, while S1PR2 activation can inhibit these processes.[6]
Direct Membrane Effects: At higher concentrations, sphingosine can directly interact with cell membranes, increasing their permeability.[11] This can lead to non-specific effects that are not receptor-mediated.
Q3: My quantitative analysis of sphingolipids is giving inconsistent or unreliable results. How can I improve my analytical method?
A3: The quantitative analysis of sphingolipids presents several challenges due to their low natural abundance and the presence of numerous isomers.[12] Here are some tips for improving your results:
Optimize Sample Preparation: Proper extraction is crucial. Be aware that experimental conditions, including cell culture components and time in culture, can alter the sphingolipid composition of your samples.[13]
Use a Suitable Analytical Technique: High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for sphingolipid analysis.[14]
Improve Chromatographic Separation: Since sphingosine is highly polar and basic, adding formic acid or ammonium (B1175870)formate (B1220265) to the mobile phase can enhance peak shape and promote ionization.[12]
Incorporate Internal Standards: The use of appropriate internal standards is essential for accurate quantification.
Troubleshooting Guides
Problem 1: Inconsistent Cellular Responses to D-Sphingosine Sulfate
Potential Cause
Troubleshooting Step
Expected Outcome
Compound Instability/Metabolism
Perform a time-course experiment to assess the stability of D-Sphingosine sulfate in your specific cell culture conditions. Analyze sphingolipid levels at different time points using LC-MS/MS.
Determine the half-life of the compound in your system and optimize the treatment duration accordingly.
Vehicle-Related Issues
Test different carrier solvents or lipid-based formulations. Ensure compatibility with your cell culture medium and avoid components that may neutralize the compound's activity.[3]
Improved solubility and consistent delivery of D-Sphingosine sulfate to the cells.
Cell Line Variability
Regularly check the expression of key sphingolipid-metabolizing enzymes (e.g., SphK1, SphK2, S1P lyase) and S1P receptors in your cell line, as their expression can drift with passage number.
Consistent expression of relevant targets, leading to more reproducible experimental results.
Problem 2: Difficulty Interpreting Mass Spectrometry Data
Potential Cause
Troubleshooting Step
Expected Outcome
Isomeric Interference
Optimize your HPLC method to achieve better separation of sphingolipid isomers.
Clearer distinction between different sphingolipid species in your mass spectrometry data.
Low Abundance of Analytes
Prepare quality control (QC) samples at different concentration levels to ensure the sensitivity and linearity of your assay.[12] Store all prepared solutions at -80°C to maintain stability.[12]
Reliable detection and quantification of low-abundance sphingolipids.
Matrix Effects
Employ a matrix substitution or background subtraction method to minimize interference from the sample matrix.[12]
More accurate and reproducible quantification of endogenous sphingolipids.
Experimental Protocols
Protocol 1: General Protocol for D-Sphingosine Sulfate Treatment in Cell Culture
Preparation of D-Sphingosine Sulfate Stock Solution:
Dissolve D-Sphingosine sulfate in an appropriate solvent (e.g., ethanol, DMSO, or a mixture with culture medium).
Prepare a concentrated stock solution and store it at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Cell Seeding:
Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency.
Treatment:
Thaw the D-Sphingosine sulfate stock solution and dilute it to the final working concentration in pre-warmed cell culture medium.
Remove the old medium from the cells and replace it with the medium containing D-Sphingosine sulfate.
Incubate the cells for the desired period.
Downstream Analysis:
After incubation, harvest the cells for downstream analysis (e.g., protein extraction for Western blotting, RNA isolation for qPCR, or lipid extraction for mass spectrometry).
Protocol 2: Lipid Extraction for Sphingolipid Analysis by LC-MS/MS
Cell Harvesting:
Aspirate the culture medium and wash the cells with ice-cold PBS.
Lyse the cells and collect the cell lysate.
Lipid Extraction:
Perform a liquid-liquid extraction using a suitable solvent system (e.g., chloroform/methanol).
Add an appropriate internal standard for sphingolipids to the lysate before extraction.
Sample Preparation:
Evaporate the organic phase under a stream of nitrogen.
Reconstitute the dried lipid extract in the mobile phase used for LC-MS/MS analysis.
LC-MS/MS Analysis:
Inject the sample into an HPLC system coupled to a tandem mass spectrometer.
Use a suitable column (e.g., a C18 column) and a mobile phase gradient to separate the different sphingolipid species.
Detect and quantify the sphingolipids using multiple reaction monitoring (MRM) mode.
Visualizations
Caption: Overview of key sphingolipid metabolic pathways.
Caption: Major S1P receptor signaling pathways.
Caption: A logical workflow for troubleshooting experiments.
Best practices for handling and storing D-Sphingosine sulfate
This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for handling and storing D-Sphingosine sulfate (B86663). It is intended for researchers, scientists, an...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for handling and storing D-Sphingosine sulfate (B86663). It is intended for researchers, scientists, and drug development professionals.
Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for D-Sphingosine sulfate?
A1: D-Sphingosine sulfate should be stored as a solid at -20°C in a freezer. It is stable for at least two years when stored under these conditions.
Q2: How should I prepare a stock solution of D-Sphingosine sulfate?
A2: D-Sphingosine sulfate is soluble in organic solvents such as ethanol (B145695), DMSO, and methanol. For cell culture experiments, it is common to prepare a concentrated stock solution in an appropriate organic solvent and then dilute it into the aqueous culture medium. To minimize precipitation, it is recommended to perform a serial dilution and add the solution dropwise to pre-warmed media while gently vortexing.
Q3: What are the solubility properties of D-Sphingosine sulfate?
A3: D-Sphingosine sulfate is generally insoluble in water. However, it is soluble in several organic solvents. The table below summarizes its solubility in various solvents.
Data Presentation
Table 1: Solubility of D-Sphingosine and its Sulfate Salt
Solvent
Compound
Concentration
Observations
Acetonitrile:Methanol (9:1)
D-Sphingosine sulfate
25 mg/mL
Slightly hazy, faintly yellow
Ethanol
D-Sphingosine
10 mg/mL
Soluble
DMSO
D-Sphingosine
10 mg/mL
Soluble
Methanol
D-Sphingosine
10 mg/mL
Soluble
Chloroform
D-Sphingosine
10 mg/mL
Soluble
Table 2: Storage and Stability of D-Sphingosine Sulfate
Form
Storage Temperature
Stability
Solid
-20°C
At least 2 years
Troubleshooting Guides
Issue 1: Precipitation of D-Sphingosine sulfate in cell culture media.
Potential Cause: Rapid dilution of a concentrated organic stock solution into an aqueous medium can cause the compound to "crash out" of solution.
Recommended Solution:
Pre-warm the cell culture medium to 37°C.
Perform a serial dilution of the D-Sphingosine sulfate stock solution in the same solvent to a lower concentration.
Add the diluted stock solution dropwise to the pre-warmed medium while gently vortexing or swirling to ensure rapid and even dispersion.
Keep the final concentration of the organic solvent (e.g., DMSO) in the culture medium as low as possible, ideally below 0.5%.[1]
Issue 2: Inconsistent or unexpected experimental results.
Potential Cause: Degradation of D-Sphingosine sulfate in solution.
Recommended Solution:
Prepare fresh stock solutions for each experiment.
If storing stock solutions, aliquot them into single-use vials to avoid repeated freeze-thaw cycles.
Store stock solutions at -20°C or -80°C and protect them from light.
Issue 3: Difficulty in achieving the desired biological effect.
Potential Cause: The effective concentration of D-Sphingosine sulfate may vary depending on the cell type and experimental conditions.
Recommended Solution:
Perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.
Ensure that the vehicle control (the solvent used to dissolve the D-Sphingosine sulfate) does not have an effect on your experimental outcome.
Experimental Protocols
Protocol 1: Preparation of D-Sphingosine Sulfate Stock Solution
Under sterile conditions, weigh the desired amount of D-Sphingosine sulfate powder.
Dissolve the powder in an appropriate volume of sterile-filtered ethanol or DMSO to achieve a high-concentration stock solution (e.g., 10 mM).
Vortex the solution until the compound is completely dissolved.
Aliquot the stock solution into sterile, single-use microcentrifuge tubes.
Store the aliquots at -20°C, protected from light.
Protocol 2: Treatment of Cells with D-Sphingosine Sulfate
Culture cells to the desired confluency in a suitable culture vessel.
Pre-warm the complete cell culture medium to 37°C.
Thaw an aliquot of the D-Sphingosine sulfate stock solution at room temperature.
Prepare an intermediate dilution of the stock solution in pre-warmed complete medium. For example, if your stock is 10 mM and you need a final concentration of 10 µM, you can make a 1:100 intermediate dilution to 100 µM.
Add the appropriate volume of the intermediate dilution to your cell culture wells to achieve the final desired concentration. Add the solution dropwise while gently swirling the plate.
Include a vehicle control by adding an equivalent volume of the solvent used for the stock solution to a separate set of wells.
Incubate the cells for the desired period.
Proceed with your downstream analysis (e.g., cell viability assay, protein extraction, etc.).
How to validate the activity of D-Sphingosine sulfate in a new assay
This technical support center provides guidance for researchers, scientists, and drug development professionals on how to validate the activity of D-Sphingosine sulfate (B86663) in a new assay. Frequently Asked Questions...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on how to validate the activity of D-Sphingosine sulfate (B86663) in a new assay.
Frequently Asked Questions (FAQs)
Q1: What is D-Sphingosine sulfate and what is its primary mechanism of action?
D-Sphingosine is a naturally occurring amino alcohol that serves as a fundamental building block for sphingolipids, a class of lipids integral to cell membrane structure and signaling.[1][2] Its sulfate salt is often used in research. The primary and most well-understood mechanism of action for D-sphingosine is its role as a substrate for sphingosine (B13886) kinases (SphK1 and SphK2).[1][3] These enzymes phosphorylate D-sphingosine to produce sphingosine-1-phosphate (S1P), a potent signaling molecule that regulates a wide array of cellular processes, including cell growth, survival, migration, and inflammation, by acting on a family of G protein-coupled receptors (S1PRs).[4][5]
Q2: What are the expected biological activities of D-Sphingosine in a cellular context?
D-Sphingosine and its metabolites are key players in the "sphingolipid rheostat," a signaling balance that determines cell fate.[6] Generally, elevated levels of ceramide and sphingosine are associated with pro-apoptotic and anti-proliferative effects, while increased levels of S1P promote cell survival, proliferation, and inflammation.[4][6] Therefore, in a new assay, D-Sphingosine may be observed to induce apoptosis, cause cell cycle arrest, or, upon conversion to S1P, stimulate cell proliferation and migration.[3][7] Additionally, sphingosine itself has demonstrated antimicrobial properties against various bacteria and fungi.[8][9][10]
Q3: How can I confirm that the observed activity in my assay is specific to D-Sphingosine?
To ensure the specificity of D-Sphingosine's effect, several controls should be implemented:
Use of an inactive analog: Employ a structurally related but biologically inactive sphingolipid analog to demonstrate that the observed effect is not due to non-specific lipid effects.
Sphingosine kinase inhibitors: If the expected activity is mediated by S1P, pre-treatment of cells with specific inhibitors of SphK1 and/or SphK2 should attenuate or block the effect of D-Sphingosine.
S1P receptor antagonists: If the downstream signaling is receptor-mediated, using antagonists for the S1P receptors (S1PR1-5) can help to confirm the involvement of the S1P signaling pathway.
Direct measurement of S1P: Quantifying the intracellular and/or extracellular levels of S1P following D-Sphingosine treatment using methods like mass spectrometry can directly link the observed activity to its conversion to S1P.
Q4: What are the common challenges in working with D-Sphingosine sulfate?
Working with D-Sphingosine sulfate can present some challenges:
Solubility: As a lipid, D-Sphingosine has poor solubility in aqueous solutions. It is typically dissolved in an organic solvent like ethanol (B145695) or DMSO and then further diluted in media containing a carrier protein like bovine serum albumin (BSA) to enhance its delivery to cells.
Stability: Sphingolipids can be subject to degradation. It is important to store stock solutions properly and to be aware of potential degradation in experimental conditions.[11]
Metabolism: D-Sphingosine is rapidly metabolized within the cell, primarily to S1P and ceramide.[6] This rapid turnover can make it challenging to study the direct effects of sphingosine itself.
Quantification: Accurate quantification of sphingolipids in biological samples can be complex and often requires specialized analytical techniques like mass spectrometry.[12][13]
Troubleshooting Guide
Issue
Possible Cause(s)
Recommended Solution(s)
No observable effect of D-Sphingosine sulfate
Poor solubility/delivery: The compound may not be reaching the cells in a sufficient concentration.
Prepare fresh stock solutions in an appropriate organic solvent. Use a carrier protein like fatty acid-free BSA in the cell culture medium to improve solubility and delivery.
Cell type insensitivity: The cells may not express the necessary enzymes (SphK1/2) or receptors (S1PRs) to respond to D-Sphingosine or its metabolite S1P.
Verify the expression of SphK1/2 and S1PRs in your cell line using techniques like qPCR or Western blotting. Consider using a cell line known to be responsive to sphingolipids as a positive control.
Degradation of the compound: The D-Sphingosine sulfate may have degraded.
Use a fresh vial of the compound. Store stock solutions at -20°C or -80°C and minimize freeze-thaw cycles.
High background signal or non-specific effects
Solvent toxicity: The organic solvent used to dissolve the D-Sphingosine sulfate may be causing cellular stress or toxicity.
Perform a solvent control experiment to determine the maximum tolerated concentration of the solvent. Keep the final solvent concentration in the assay as low as possible (typically <0.1%).
Lipid overload: High concentrations of lipids can have non-specific effects on cell membranes and signaling pathways.
Perform a dose-response curve to identify the optimal concentration range. Use the lowest effective concentration.
Inconsistent or variable results
Inconsistent compound preparation: Variability in the preparation of the D-Sphingosine sulfate solution can lead to inconsistent results.
Standardize the protocol for dissolving and diluting the compound. Ensure thorough mixing.
Cell passage number and confluency: The responsiveness of cells to signaling molecules can vary with passage number and confluency.
Use cells within a consistent and low passage number range. Seed cells at a consistent density to ensure they are in a similar growth phase during the experiment.
Objective: To assess if D-Sphingosine induces apoptosis in a cell-based assay.
Materials:
Cell line of interest
D-Sphingosine sulfate
Annexin V-FITC Apoptosis Detection Kit
Flow cytometer
Procedure:
Seed cells in a multi-well plate and allow them to adhere overnight.
Treat the cells with varying concentrations of D-Sphingosine sulfate for a specified time (e.g., 24-48 hours). Include a vehicle control.
Harvest the cells and wash with cold PBS.
Resuspend the cells in Annexin V binding buffer.
Add Annexin V-FITC and Propidium Iodide (PI) to the cells and incubate in the dark.
Analyze the stained cells by flow cytometry.
Expected Outcome: An increase in the percentage of Annexin V-positive cells (early apoptosis) and Annexin V/PI-positive cells (late apoptosis) in D-Sphingosine treated samples compared to the control would validate its pro-apoptotic activity.
Signaling Pathways and Workflows
To visually represent the key processes involved in validating D-Sphingosine sulfate activity, the following diagrams are provided.
Caption: Metabolic fate of D-Sphingosine.
Caption: S1P receptor-mediated signaling.
Caption: Workflow for validating D-Sphingosine sulfate activity.
Technical Support Center: Optimizing D-Sphingosine Sulfate Treatment
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing D-Sphingosine sulfate (B86663) in their experiments. The information is tailored for scienti...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing D-Sphingosine sulfate (B86663) in their experiments. The information is tailored for scientists in academic research and drug development.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for D-Sphingosine sulfate in inducing cell death?
D-Sphingosine is a bioactive sphingolipid that plays a crucial role in the "sphingolipid rheostat," a balance that determines cell fate. High levels of intracellular sphingosine (B13886) generally promote apoptosis (programmed cell death) and inhibit cell proliferation. It can act as a second messenger in response to cellular stress. In contrast, its phosphorylated form, sphingosine-1-phosphate (S1P), typically promotes cell survival, proliferation, and inflammation. Therefore, the ratio of sphingosine to S1P is a critical determinant of whether a cell will undergo apoptosis or survive. D-Sphingosine sulfate treatment increases the intracellular concentration of sphingosine, tipping the rheostat towards apoptosis.
Q2: How do I determine the optimal incubation time for D-Sphingosine sulfate treatment in my specific cell line?
The optimal incubation time is highly dependent on the cell type, its metabolic rate, and the experimental endpoint being measured. A time-course experiment is essential to determine the ideal duration for your specific conditions.
Recommended Experimental Protocol:
Cell Seeding: Plate your cells at a consistent density across multiple wells or plates.
Treatment: Treat the cells with a predetermined concentration of D-Sphingosine sulfate. It is advisable to also include a vehicle control (the solvent used to dissolve the D-Sphingosine sulfate).
Time Points: Harvest or analyze the cells at various time points (e.g., 4, 8, 12, 24, 48, and 72 hours).
Assay: Perform a cell viability assay (e.g., MTT, XTT, or a live/dead stain) or an apoptosis-specific assay (e.g., Annexin V/Propidium Iodide staining, caspase activity assay) at each time point.
Analysis: Plot the results (e.g., percent viability or percent apoptosis) against time to identify the incubation period that yields the desired effect.
Q3: What are some common starting concentrations for D-Sphingosine sulfate treatment?
Based on published literature, a common starting concentration for D-Sphingosine sulfate is in the range of 10-50 µM. However, the optimal concentration is cell-type dependent and should be determined empirically through a dose-response experiment.
Troubleshooting Guide
Issue
Possible Cause(s)
Recommended Solution(s)
No observable effect or low efficacy of treatment.
1. Sub-optimal Incubation Time: The incubation period may be too short for the apoptotic effects to manifest. 2. Sub-optimal Concentration: The concentration of D-Sphingosine sulfate may be too low for your specific cell line. 3. Cell Resistance: Some cell lines are inherently more resistant to sphingosine-induced apoptosis. 4. Reagent Degradation: The D-Sphingosine sulfate may have degraded due to improper storage.
1. Perform a time-course experiment: Extend the incubation time up to 72 hours, with multiple time points. 2. Perform a dose-response experiment: Test a range of concentrations (e.g., 5 µM to 100 µM). 3. Consult the literature: Check for publications that have used D-Sphingosine sulfate on your cell line or a similar one. Consider using a positive control for apoptosis. 4. Use fresh reagent: Ensure D-Sphingosine sulfate is stored correctly, protected from light and moisture.
Excessive cell death, even at short incubation times.
1. High Concentration: The concentration of D-Sphingosine sulfate may be too high, leading to rapid necrosis instead of apoptosis. 2. Cell Sensitivity: Your cell line may be particularly sensitive to sphingosine.
1. Lower the concentration: Perform a dose-response experiment starting from a lower concentration range (e.g., 1-10 µM). 2. Shorten the incubation time: Perform a time-course experiment with earlier time points (e.g., 1, 2, 4, 6 hours).
Inconsistent results between experiments.
1. Variable Cell Density: Inconsistent cell seeding density can affect the cellular response to treatment. 2. Cell Passage Number: High passage numbers can lead to changes in cell behavior and sensitivity to treatments. 3. Inconsistent Reagent Preparation: Variations in the preparation of the D-Sphingosine sulfate solution.
1. Standardize cell seeding: Use a consistent cell number per well/plate for all experiments. 2. Use low-passage cells: Maintain a consistent and low passage number for your experiments. 3. Prepare fresh solutions: Prepare fresh D-Sphingosine sulfate solutions for each experiment and ensure it is fully dissolved.
Vehicle control shows toxicity.
1. Solvent Toxicity: The solvent used to dissolve D-Sphingosine sulfate (e.g., ethanol, DMSO) may be toxic to the cells at the concentration used.
1. Reduce solvent concentration: Ensure the final concentration of the solvent in the cell culture medium is low (typically <0.1% for DMSO). 2. Test vehicle toxicity: Include a vehicle-only control at the same concentration used for the treatment group.
Data Presentation: Incubation Times for Apoptosis Induction
The following table summarizes reported incubation times and their effects from various studies. Note that these are examples, and optimal times will vary.
Cell Line
Concentration
Incubation Time
Observed Effect
Jurkat (Human T-cell lymphoma)
4 µM
6 hours
<50% cell viability
Jurkat (Human T-cell lymphoma)
Not specified
24 hours
Increased apoptosis
HL-60 (Human promyelocytic leukemia)
20 µM
6 hours
Up to 90% apoptosis
U937 (Human monocytic leukemia)
20 µM
6 hours
Up to 90% apoptosis
HT29 (Human colon adenocarcinoma)
>20 µM
6 hours
<50% apoptosis (more susceptible to DMS)
HDF-1 (Human dermal fibroblast)
Not specified
24, 48, 72 hours
Dose-dependent decrease in viability
5637 (Human bladder carcinoma)
Not specified
24, 48, 72 hours
Concentration and time-dependent decrease in viability
Experimental Protocols & Visualizations
Sphingolipid Signaling Pathway
The "sphingolipid rheostat" is a critical signaling pathway determining cell fate. D-Sphingosine sulfate treatment directly influences this balance.
Caption: The Sphingolipid Rheostat controls cell fate.
Experimental Workflow for Optimizing Incubation Time
This workflow outlines the steps to determine the optimal incubation time for D-Sphingosine sulfate treatment.
Caption: A typical workflow for a time-course experiment.
Reference Data & Comparative Studies
Validation
A Comparative Analysis of D-Sphingosine and Sphingosine-1-Phosphate in Cellular Signaling
A guide for researchers, scientists, and drug development professionals on the contrasting roles of two key sphingolipid metabolites in cell fate determination. In the intricate world of cellular signaling, sphingolipids...
Author: BenchChem Technical Support Team. Date: December 2025
A guide for researchers, scientists, and drug development professionals on the contrasting roles of two key sphingolipid metabolites in cell fate determination.
In the intricate world of cellular signaling, sphingolipids have emerged as critical regulators of a diverse array of physiological and pathological processes. Among these, D-sphingosine and its phosphorylated derivative, sphingosine-1-phosphate (S1P), represent a crucial nexus in determining cell fate. This guide provides a comprehensive comparison of the biological effects of D-sphingosine and S1P, supported by experimental data and detailed methodologies. While this guide focuses on D-sphingosine, it is important to note that specific experimental data for D-sphingosine sulfate (B86663) is limited in the current body of scientific literature. Therefore, the effects of D-sphingosine are presented as a proxy, with the acknowledgment that the sulfate moiety may influence its biological activity.
The Sphingolipid Rheostat: A Matter of Balance
The cellular balance between D-sphingosine, ceramide, and S1P is often referred to as the "sphingolipid rheostat".[1] This concept posits that the relative levels of these interconnected metabolites dictate whether a cell undergoes apoptosis (programmed cell death) or proceeds with proliferation and survival.[2][3] Generally, elevated levels of ceramide and D-sphingosine push the balance towards apoptosis, while an increase in S1P promotes cell growth, survival, and migration.[2][3]
D-Sphingosine: An Inducer of Apoptosis
D-sphingosine, a primary component of sphingolipids, is widely recognized as a pro-apoptotic molecule.[4] Its accumulation within the cell triggers a cascade of events leading to programmed cell death. The D-erythro stereoisomer of sphingosine (B13886) has been identified as the most potent form in inducing apoptosis.
Signaling Pathways of D-Sphingosine
The pro-apoptotic effects of D-sphingosine are mediated through various signaling pathways, primarily by inhibiting pro-survival signals and activating pro-death pathways. One of the key mechanisms is the inhibition of protein kinase C (PKC), an enzyme crucial for cell proliferation and survival.[1] By disrupting PKC-dependent signaling, D-sphingosine halts cell cycle progression and initiates the apoptotic cascade. Furthermore, D-sphingosine can influence intracellular calcium levels and interact with DNA, further contributing to its pro-apoptotic effects.[1]
D-Sphingosine Pro-Apoptotic Signaling
Sphingosine-1-Phosphate (S1P): A Guardian of Cell Survival and Proliferation
In stark contrast to its precursor, sphingosine-1-phosphate (S1P) is a potent signaling molecule that promotes cell survival, proliferation, migration, and angiogenesis.[3][5] S1P exerts its effects primarily by acting as a ligand for a family of five G protein-coupled receptors (GPCRs), designated S1P1-5.[6] The binding of S1P to these receptors initiates a cascade of intracellular signaling events that drive a variety of cellular responses.
Signaling Pathways of S1P
The signaling pathways activated by S1P are diverse and receptor-specific. Upon binding to its receptors, S1P can activate several key signaling cascades, including the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is a central regulator of cell survival and proliferation.[7] Activation of the Ras-mitogen-activated protein kinase (MAPK) pathway is another common downstream effect of S1P signaling, leading to cell growth and differentiation.[2] Furthermore, S1P signaling plays a crucial role in cell migration and invasion, processes that are vital in both physiological and pathological contexts, such as development and cancer metastasis.[8]
The following are generalized protocols for key experiments used to assess the effects of sphingolipids on cellular processes.
Experimental Workflow: Comparative Analysis of Sphingolipid Effects
Workflow for Sphingolipid Bioactivity
Cell Viability Assay (MTS Assay)
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Treatment: Treat the cells with varying concentrations of D-Sphingosine sulfate or S1P for the desired time period (e.g., 24, 48, 72 hours). Include a vehicle-only control.
MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.
Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)
Cell Treatment: Treat cells with D-Sphingosine sulfate or S1P for the desired time.
Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic/necrotic.
Western Blot Analysis for Apoptosis Markers
Protein Extraction: After treatment, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.
SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.
Immunoblotting: Block the membrane and incubate with primary antibodies against apoptosis markers (e.g., cleaved caspase-3, cleaved PARP, Bcl-2 family proteins) and a loading control (e.g., β-actin, GAPDH).[13]
Detection: Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.[13]
Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.
Conclusion
The opposing roles of D-sphingosine and sphingosine-1-phosphate highlight the complexity and precision of cellular signaling. While D-sphingosine acts as a key effector of apoptosis, S1P is a potent promoter of cell survival, proliferation, and migration. This delicate balance, the sphingolipid rheostat, is a critical determinant of cellular fate and a promising area for therapeutic intervention in a variety of diseases, including cancer and inflammatory disorders. Further research is warranted to elucidate the specific biological activities of D-sphingosine sulfate to fully understand its potential role in cellular signaling and its therapeutic implications.
A Comparative Guide to Sphingolipids in Apoptosis: Unraveling the Roles of D-Sphingosine Sulfate, Ceramide, Sphingosine, and Sphingosine-1-Phosphate
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the roles of various sphingolipids in the induction of apoptosis. While the primary focus is on the well-c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the roles of various sphingolipids in the induction of apoptosis. While the primary focus is on the well-characterized sphingolipids—ceramide, sphingosine (B13886), and sphingosine-1-phosphate (S1P)—we also address the current understanding of D-Sphingosine sulfate (B86663). This document synthesizes experimental data, details relevant methodologies, and visualizes key signaling pathways to offer a clear and objective overview for researchers in the field.
Executive Summary
Sphingolipids are a class of bioactive lipids that play crucial roles in cell fate decisions, including apoptosis. The "sphingolipid rheostat" model posits that the balance between pro-apoptotic and anti-apoptotic sphingolipids determines whether a cell lives or dies. Ceramide and sphingosine are generally considered pro-apoptotic, while sphingosine-1-phosphate (S1P) is predominantly anti-apoptotic, though it can exhibit pro-apoptotic functions in certain contexts.[1][2]
A comprehensive review of current literature reveals a significant gap in our understanding of D-Sphingosine sulfate . To date, there are no direct experimental studies quantitatively comparing its apoptotic-inducing capabilities against other sphingolipids. The functional consequence of sphingosine sulfation in the context of apoptosis remains an uninvestigated area. Therefore, this guide will focus on the established roles of ceramide, sphingosine, and S1P, while also briefly discussing the potential implications of sulfation on sphingolipid activity based on related molecules.
Comparative Analysis of Sphingolipid-Induced Apoptosis
The pro-apoptotic efficacy of sphingolipids can vary significantly depending on the cell type, concentration, and duration of exposure. Below is a summary of quantitative data from various studies, highlighting the differential effects of ceramide, sphingosine, and S1P on apoptosis.
Sphingolipid
Cell Line
Concentration
Treatment Duration
Apoptotic Effect
Reference
Ceramide (C2)
A549 (NSCLC)
100 µM
24 hours
Significant increase in apoptosis rate (Hoechst staining)
Signaling Pathways in Sphingolipid-Induced Apoptosis
The signaling cascades initiated by sphingolipids are complex and can involve multiple pathways leading to apoptosis. Ceramide and sphingosine often converge on the mitochondrial pathway, while S1P's effects are frequently mediated by cell surface receptors.
Ceramide-Induced Apoptotic Pathway
Ceramide accumulation, either through de novo synthesis or the breakdown of sphingomyelin, can trigger apoptosis through several mechanisms. It can activate protein phosphatases, which in turn dephosphorylate and inactivate pro-survival proteins like Akt. Ceramide can also directly act on mitochondria to promote the release of cytochrome c.
Ceramide-induced apoptosis pathway.
Sphingosine-Induced Apoptotic Pathway
Sphingosine, a metabolite of ceramide, also potently induces apoptosis. Its mechanisms can be both similar to and distinct from those of ceramide. Sphingosine can inhibit pro-survival kinases like PKC and Akt.[10] It has also been shown to activate caspases downstream of mitochondria.
Sphingosine-induced apoptosis pathway.
Sphingosine-1-Phosphate (S1P) Signaling
S1P primarily signals through a family of five G protein-coupled receptors (S1PR1-5), leading to the activation of pro-survival pathways such as PI3K/Akt and MAPK/ERK.[11] However, under certain conditions, such as at high concentrations or in specific cell types, S1P can be hydrolyzed back to sphingosine, thereby promoting apoptosis.[8]
Anti-apoptotic signaling of S1P.
The Potential Role of Sulfation
While direct evidence for D-Sphingosine sulfate in apoptosis is lacking, studies on other sulfated sphingolipids, such as sulfatides, may offer some insights. For instance, the sulfatide SM4s has been shown to enhance the clearance of apoptotic cells by macrophages.[12] This suggests that sulfation might not directly induce apoptosis but could modulate the cellular environment and the response to apoptotic cells. Further research is needed to elucidate the specific role of the sulfate group on the sphingosine backbone in the context of programmed cell death.
Experimental Protocols
Accurate assessment of apoptosis is critical for studying the effects of sphingolipids. The following are detailed protocols for key experimental assays used to quantify apoptosis.
Annexin V Staining for Flow Cytometry
This method identifies early apoptotic cells by detecting the translocation of phosphatidylserine (B164497) (PS) to the outer leaflet of the plasma membrane.
Induce apoptosis in your cell line of choice by treating with the desired sphingolipid for the appropriate time and concentration. Include untreated and positive controls.
Harvest the cells (including both adherent and floating cells) and wash them twice with cold PBS by centrifugation (e.g., 500 x g for 5 minutes).
Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.
To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.
Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Add 400 µL of 1X Binding Buffer to each tube.
Analyze the samples by flow cytometry within one hour.
Interpretation:
Annexin V-negative / PI-negative: Live cells
Annexin V-positive / PI-negative: Early apoptotic cells
Annexin V-positive / PI-positive: Late apoptotic or necrotic cells
Annexin V-negative / PI-positive: Necrotic cells
Caspase-3 Activity Assay
This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.
Materials:
Caspase-3 Colorimetric or Fluorometric Assay Kit (containing cell lysis buffer, reaction buffer, DTT, and caspase-3 substrate, e.g., DEVD-pNA or Ac-DEVD-AMC)
Microplate reader
Procedure:
Induce apoptosis in cell cultures as described previously.
Harvest cells and lyse them using the provided cell lysis buffer. Incubate on ice for 10-15 minutes.
Centrifuge the lysates to pellet cellular debris and collect the supernatant.
Determine the protein concentration of each lysate.
In a 96-well plate, add an equal amount of protein from each sample.
Prepare the reaction mixture by adding DTT to the reaction buffer.
Add the reaction mixture and the caspase-3 substrate to each well.
Incubate the plate at 37°C for 1-2 hours, protected from light.
Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.
Interpretation:
An increase in absorbance or fluorescence compared to the untreated control indicates an increase in caspase-3 activity.
TUNEL (TdT dUTP Nick End Labeling) Assay
This method detects DNA fragmentation, a hallmark of late-stage apoptosis.
Permeabilization solution (e.g., 0.1% Triton X-100 in sodium citrate)
Fluorescence microscope or flow cytometer
Procedure:
Induce apoptosis and harvest cells.
Fix the cells with 4% paraformaldehyde for 15-30 minutes at room temperature.
Wash the cells with PBS.
Permeabilize the cells with the permeabilization solution for 2-5 minutes on ice.
Wash the cells with PBS.
Prepare the TUNEL reaction mixture according to the kit instructions by combining the TdT enzyme and labeled dUTPs in the reaction buffer.
Resuspend the cells in the TUNEL reaction mixture and incubate for 60 minutes at 37°C in the dark.
Wash the cells to remove unincorporated nucleotides.
Analyze the cells by fluorescence microscopy or flow cytometry.
Interpretation:
Fluorescently labeled cells indicate the presence of DNA fragmentation and are considered apoptotic.
Experimental Workflow Diagram
The following diagram outlines a general workflow for comparing the apoptotic effects of different sphingolipids.
General experimental workflow.
Conclusion and Future Directions
The existing body of research firmly establishes ceramide and sphingosine as pro-apoptotic lipids and S1P as a key survival factor, with the balance between them—the sphingolipid rheostat—being a critical determinant of cell fate. While this guide provides a comparative overview of these well-studied sphingolipids, it also highlights a significant knowledge gap concerning D-Sphingosine sulfate.
Future research should prioritize investigating the bioactivity of D-Sphingosine sulfate. Key questions to address include:
Does D-Sphingosine sulfate induce apoptosis, and if so, in which cell types and at what concentrations?
How does its apoptotic potential compare quantitatively to that of sphingosine and ceramide?
What are the downstream signaling pathways affected by D-Sphingosine sulfate?
Does the sulfate group alter its interaction with key enzymes or receptors in apoptotic pathways?
Answering these questions will not only provide a more complete picture of the sphingolipid rheostat but may also uncover novel therapeutic targets for diseases characterized by dysregulated apoptosis, such as cancer and neurodegenerative disorders.
Validation of D-Sphingosine sulfate as a biomarker for a specific disease
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of lysosphingomyelin and other prominent biomarkers for the diagnosis and monitoring of Niemann-Pick Disease...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of lysosphingomyelin and other prominent biomarkers for the diagnosis and monitoring of Niemann-Pick Disease Type C (NPC). The information presented is intended to assist researchers and clinicians in selecting the most appropriate biomarkers for their studies and diagnostic needs.
Introduction to Niemann-Pick Disease Type C and the Need for Reliable Biomarkers
Niemann-Pick disease type C (NPC) is a rare, autosomal recessive lysosomal storage disorder characterized by the accumulation of unesterified cholesterol and other lipids in various tissues, leading to progressive neurodegeneration and visceral symptoms. The clinical presentation of NPC is heterogeneous, often leading to diagnostic delays. Accurate and sensitive biomarkers are crucial for early diagnosis, monitoring disease progression, and evaluating the efficacy of therapeutic interventions. While D-sphingosine sulfate (B86663) itself is not a primary biomarker for NPC, a derivative, lysosphingomyelin (sphingosylphosphorylcholine), has emerged as a key diagnostic tool. This guide compares lysosphingomyelin with other significant biomarkers for NPC.
Comparative Analysis of Biomarkers for Niemann-Pick Disease Type C
The following tables summarize the quantitative data for lysosphingomyelin and its alternatives as biomarkers for NPC.
Table 1: Performance of Key Biomarkers for Niemann-Pick Disease Type C
Note: Concentrations can vary between studies due to different methodologies and patient cohorts. Conversion from nM to ng/mL is approximate and based on the molecular weight of the specific molecule.
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the biochemical pathways associated with the biomarkers and a general workflow for their analysis.
Caption: Simplified pathway of biomarker generation in NPC.
Caption: General workflow for biomarker analysis in NPC.
Detailed Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.
Quantification of Lysosphingomyelin, C-triol, and TCG by LC-MS/MS
This protocol provides a general framework for the analysis of lipid-based biomarkers in plasma.
a. Sample Preparation (Lipid Extraction)
To 50 µL of plasma, add 150 µL of ice-cold methanol (B129727) containing the appropriate deuterated internal standards (e.g., Lyso-SM-d7, C-triol-d7).
Vortex the mixture for 30 seconds to precipitate proteins.
Centrifuge at 16,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a new tube.
Dry the supernatant under a stream of nitrogen gas.
Reconstitute the dried extract in 100 µL of the initial mobile phase.
b. Liquid Chromatography (LC)
Column: A C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is commonly used.
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.
Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the lipids, and then return to the initial conditions for column re-equilibration.
Flow Rate: 0.3 - 0.5 mL/min.
Injection Volume: 5 - 10 µL.
c. Tandem Mass Spectrometry (MS/MS)
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.
Quantification of Galectin-3 by ELISA
This protocol is a general guide for a sandwich ELISA.
Plate Preparation: Use a 96-well plate pre-coated with a capture antibody specific for human Galectin-3.
Sample and Standard Preparation: Prepare a standard curve of recombinant human Galectin-3. Dilute patient serum or plasma samples as required.
Incubation: Add 100 µL of standards and samples to the appropriate wells and incubate for 2 hours at room temperature.
Washing: Wash the plate four times with a wash buffer.
Detection Antibody: Add 100 µL of a biotinylated detection antibody specific for human Galectin-3 to each well and incubate for 1 hour at room temperature.
Washing: Repeat the wash step.
Enzyme Conjugate: Add 100 µL of streptavidin-HRP conjugate to each well and incubate for 30 minutes at room temperature in the dark.
Washing: Repeat the wash step.
Substrate: Add 100 µL of a TMB substrate solution to each well and incubate for 15-30 minutes at room temperature in the dark.
Stop Reaction: Add 50 µL of a stop solution to each well.
Measurement: Read the absorbance at 450 nm using a microplate reader.
Quantification: Calculate the Galectin-3 concentration in the samples by interpolating from the standard curve.
Measurement of Cathepsin D Activity
This fluorometric assay measures the enzymatic activity of Cathepsin D.
Lysate Preparation: Prepare cell or tissue lysates in a suitable lysis buffer.
Protein Quantification: Determine the protein concentration of the lysates.
Reaction Setup: In a 96-well black plate, add a defined amount of protein lysate to each well.
Substrate Addition: Add a fluorogenic Cathepsin D substrate (e.g., MCA-GKPILFFRLK(Dnp)-D-R-NH2).
Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.
Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~328 nm and an emission wavelength of ~460 nm.
Data Analysis: The increase in fluorescence is proportional to the Cathepsin D activity in the sample.
Conclusion
The validation of lysosphingomyelin and other biomarkers has significantly advanced the diagnostic landscape for Niemann-Pick Disease Type C. Lysosphingomyelin and the bile acid metabolite TCG, in particular, offer excellent diagnostic accuracy. While oxysterols like C-triol are also valuable, their utility can be limited by a lack of specificity. Protein biomarkers such as Galectin-3 and Cathepsin D may provide insights into the inflammatory and lysosomal aspects of the disease but are less specific for diagnosis. The choice of biomarker will depend on the specific application, whether for initial screening, differential diagnosis, or monitoring therapeutic response. The detailed protocols provided in this guide serve as a starting point for researchers to implement these biomarker measurements in their own laboratories.
A Researcher's Guide to D-Sphingosine Sulfate: A Comparative Analysis of Commercial Sources
For Researchers, Scientists, and Drug Development Professionals D-Sphingosine, a critical bioactive lipid, and its sulfate (B86663) salt play a pivotal role in a multitude of cellular processes, most notably in the regul...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
D-Sphingosine, a critical bioactive lipid, and its sulfate (B86663) salt play a pivotal role in a multitude of cellular processes, most notably in the regulation of apoptosis and cell signaling. As a precursor to other vital sphingolipids like ceramide and sphingosine-1-phosphate, the quality and purity of commercially sourced D-Sphingosine sulfate are paramount for reproducible and reliable experimental outcomes. This guide provides a framework for the comparative analysis of D-Sphingosine sulfate from various commercial suppliers, offering detailed experimental protocols and data presentation formats to empower researchers in making informed purchasing decisions.
Key Quality Parameters for Comparison
When evaluating D-Sphingosine sulfate from different commercial sources, several key quality parameters should be considered. The following table outlines these parameters and their significance in research applications.
Parameter
Significance
Recommended Analytical Method
Purity
High purity is crucial to ensure that the observed biological effects are solely attributable to D-Sphingosine and not to contaminants. Impurities can lead to off-target effects and confounding results.
Confirmation of the chemical structure and stereochemistry (D-erythro) is essential for biological activity.
Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Stability
The stability of the compound under defined storage conditions ensures consistent performance over its shelf life. Degradation can lead to a loss of activity and the formation of unknown byproducts.
HPLC, LC-MS/MS over a time course at recommended and accelerated storage conditions.
Biological Activity
Direct assessment of the compound's ability to elicit a known biological response provides the ultimate confirmation of its quality and potency.
A uniform physical appearance (e.g., white to off-white powder) can be an initial indicator of product consistency.
Visual Inspection
Solubility
Consistent solubility in appropriate solvents is necessary for accurate and reproducible preparation of stock solutions for experiments.
Visual Inspection after dissolution in a specified solvent at a defined concentration.
Experimental Protocols for Comparative Analysis
To facilitate a comprehensive comparison of D-Sphingosine sulfate from different suppliers, the following detailed experimental protocols are provided.
Purity and Identity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol outlines a method for determining the purity of D-Sphingosine sulfate using reverse-phase HPLC.
Materials:
D-Sphingosine sulfate samples from different commercial sources
C18 reverse-phase HPLC column (e.g., Ascentis® Express C18, 10 cm x 2.1 mm, 2.7 µm)
HPLC system with UV or MS detector
Procedure:
Sample Preparation: Accurately weigh and dissolve D-Sphingosine sulfate from each source in a suitable solvent (e.g., methanol:water, 9:1 v/v) to a final concentration of 1 mg/mL.
Mobile Phase Preparation:
Mobile Phase A: 0.1% formic acid and 10 mM ammonium formate in water.
Mobile Phase B: 0.1% formic acid and 10 mM ammonium formate in acetonitrile.
HPLC Conditions:
Column: C18 reverse-phase column.
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
Column Temperature: 35°C.
Gradient: A typical gradient could be:
0-2 min: 60% B
2-10 min: Linear gradient to 95% B
10-12 min: Hold at 95% B
12-12.1 min: Linear gradient back to 60% B
12.1-15 min: Re-equilibration at 60% B.
Detection: UV at 210 nm or MS detection in positive ion mode.
Data Analysis: Analyze the chromatograms to determine the retention time of the main peak corresponding to D-Sphingosine. Calculate the purity of each sample by dividing the peak area of D-Sphingosine by the total peak area of all components in the chromatogram and multiplying by 100.
Stability Assessment
This protocol provides a framework for evaluating the stability of D-Sphingosine sulfate under different storage conditions.
Materials:
D-Sphingosine sulfate samples from each supplier.
Controlled temperature and humidity chambers.
HPLC system as described above.
Procedure:
Sample Storage: Aliquot samples from each supplier into separate vials and store them under the following conditions:
Long-term: -20°C (as typically recommended).
Accelerated: 25°C/60% relative humidity (RH) and 40°C/75% RH.
Time Points: Analyze the samples at initial (time 0) and subsequent time points (e.g., 1, 3, and 6 months for accelerated conditions; 6, 12, and 24 months for long-term conditions).
Analysis: At each time point, analyze the purity of the samples using the HPLC method described above.
Data Analysis: Compare the purity of the stored samples to the initial purity. A significant decrease in purity or the appearance of degradation peaks indicates instability.
This assay measures the ability of D-Sphingosine sulfate to serve as a substrate for sphingosine kinase 1 (SphK1), a key enzyme in the sphingolipid signaling pathway.
Materials:
D-Sphingosine sulfate samples from different suppliers.
Recombinant human SphK1.
Jurkat cell line (or other suitable cell line).
ATP.
[γ-³²P]ATP or a non-radioactive ATP detection kit.
Assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM EDTA, 1 mM EGTA, 5 mM MgCl₂, 1 mM DTT, 1 mM Na₃VO₄, 10 mM NaF, 150 mM KCl, 0.5 mM 4-deoxypyridoxine, and protease inhibitors).
Scintillation counter or luminometer.
Procedure (Radiometric Assay):
Cell Lysate Preparation: Culture Jurkat cells and prepare cell lysates.
Reaction Mixture: Prepare a reaction mixture containing cell lysate (as a source of SphK1), assay buffer, and [γ-³²P]ATP.
Initiate Reaction: Add D-Sphingosine sulfate from each supplier (at a final concentration of 50 µM) to the reaction mixture.
Incubation: Incubate the reaction at 37°C for 30 minutes.
Stop Reaction and Extraction: Stop the reaction by adding an acidic organic solvent mixture (e.g., chloroform:methanol:HCl). Extract the lipids.
TLC Separation: Separate the radiolabeled sphingosine-1-phosphate from unreacted [γ-³²P]ATP using thin-layer chromatography (TLC).
Quantification: Quantify the amount of ³²P-labeled sphingosine-1-phosphate using a scintillation counter.
Data Analysis: Compare the SphK1 activity (amount of product formed) for D-Sphingosine sulfate from different suppliers.
This protocol assesses the ability of D-Sphingosine to induce apoptosis in a cell line, a well-established biological effect.
Materials:
D-Sphingosine sulfate samples from different suppliers.
A suitable cell line (e.g., Jurkat or HL-60).
Cell culture medium and supplements.
Annexin V-FITC and Propidium Iodide (PI) staining kit.
Flow cytometer.
Procedure:
Cell Seeding: Seed cells in a 6-well plate at a density of 1 x 10⁶ cells/well.
Treatment: Treat the cells with varying concentrations of D-Sphingosine sulfate (e.g., 1, 5, 10 µM) from each supplier for 24 hours. Include an untreated control.
Cell Harvesting and Staining:
Harvest the cells by centrifugation.
Wash the cells with cold PBS.
Resuspend the cells in 1X binding buffer.
Add Annexin V-FITC and PI to the cell suspension.
Incubate for 15 minutes at room temperature in the dark.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.
Data Analysis: Quantify the percentage of early apoptotic cells (Annexin V-positive, PI-negative) and late apoptotic/necrotic cells (Annexin V-positive, PI-positive). Compare the apoptotic response induced by D-Sphingosine sulfate from different suppliers.
Data Presentation
Summarize all quantitative data into clearly structured tables for easy comparison.
Table 1: Purity and Identity of D-Sphingosine Sulfate from Different Suppliers
Supplier
Lot Number
Purity by HPLC (%)
Identity Confirmation (MS)
Supplier A
Supplier B
Supplier C
Table 2: Stability of D-Sphingosine Sulfate from Different Suppliers
Supplier
Storage Condition
Initial Purity (%)
Purity at 3 Months (%)
Purity at 6 Months (%)
Supplier A
-20°C
25°C/60% RH
40°C/75% RH
Supplier B
-20°C
25°C/60% RH
40°C/75% RH
Supplier C
-20°C
25°C/60% RH
40°C/75% RH
Table 3: Biological Activity of D-Sphingosine Sulfate from Different Suppliers
Supplier
SphK1 Activity (Relative to Control)
Apoptosis Induction (% Annexin V Positive Cells at 10 µM)
Supplier A
Supplier B
Supplier C
Visualization of Key Pathways and Workflows
D-Sphingosine Signaling Pathway in Apoptosis
The following diagram illustrates the central role of D-Sphingosine in the apoptotic signaling cascade. Sphingosine can be phosphorylated by sphingosine kinases (SphK) to form sphingosine-1-phosphate (S1P), which is generally pro-survival. Conversely, sphingosine itself, and its precursor ceramide, are typically pro-apoptotic.[1][2]
D-Sphingosine Sulfate: A Comparative Analysis of In Vitro and In Vivo Effects
D-Sphingosine, a primary long-chain base of sphingolipids, is a pivotal bioactive molecule that, along with its metabolites like ceramide and sphingosine-1-phosphate (S1P), orchestrates a multitude of cellular processes....
Author: BenchChem Technical Support Team. Date: December 2025
D-Sphingosine, a primary long-chain base of sphingolipids, is a pivotal bioactive molecule that, along with its metabolites like ceramide and sphingosine-1-phosphate (S1P), orchestrates a multitude of cellular processes.[1][2][3] Often utilized in its more stable salt form, D-Sphingosine sulfate, this lipid mediator is at the heart of the "sphingolipid rheostat," a signaling balance that dictates cell fate—ranging from proliferation and survival to apoptosis and inflammation.[4] This guide provides an objective comparison of the in vitro and in vivo effects of D-Sphingosine, supported by experimental data and detailed methodologies, for researchers, scientists, and drug development professionals.
In Vitro Effects of D-Sphingosine
In controlled laboratory settings, D-Sphingosine exhibits a range of direct cellular effects, primarily related to its antimicrobial properties and its role as a signaling molecule in mammalian cells.
Antimicrobial and Cytotoxic Activities
D-Sphingosine has demonstrated potent antimicrobial activity against a variety of pathogens.[5][6] Its mechanism often involves the permeabilization of microbial membranes, leading to the release of intracellular components and a reduction in metabolic activity.[6] Furthermore, in mammalian cell lines, particularly cancer cells, high levels of sphingosine (B13886) can trigger cell cycle arrest and apoptosis, making it a molecule of interest for cancer therapeutics.[2]
The effects of D-Sphingosine in living organisms are more complex, often involving its conversion to other bioactive sphingolipids, most notably Sphingosine-1-Phosphate (S1P), which acts on a family of G protein-coupled receptors (S1PR1-5).[8][9][10] This conversion is central to its systemic effects on the immune, cardiovascular, and nervous systems.
Antimicrobial Barrier and Immune Modulation
In vivo, D-sphingosine is a natural component of the skin's antimicrobial barrier.[5] Topical or localized administration has been shown to be effective against infections. For instance, inhalation of sphingosine has been demonstrated to reduce pulmonary bacterial load.[11][12] Systemically, the primary role of sphingosine is as the precursor to S1P.[13] The S1P concentration gradient between lymphoid organs and circulation is critical for regulating the trafficking of immune cells, a process that is a key target for immunomodulatory drugs.[1][14][15]
D-Sphingosine's biological effects are mediated through its direct actions and, more significantly, through its role in the sphingolipid metabolic pathway.
The Sphingolipid Rheostat
The balance between ceramide, sphingosine, and S1P levels acts as a cellular switch.[4] Generally, ceramide and sphingosine promote apoptosis and cell growth arrest, while S1P promotes cell survival, proliferation, and migration.[3][4] This dynamic equilibrium is tightly regulated by a series of enzymes.
A Comparative Guide to D-Sphingosine Sulfate and Synthetic Analogs in Receptor Binding Assays
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the endogenous sphingolipid, Sphingosine-1-Phosphate (S1P), the active form of D-Sphingosine sulfate (B86663)...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the endogenous sphingolipid, Sphingosine-1-Phosphate (S1P), the active form of D-Sphingosine sulfate (B86663), and its synthetic analogs in the context of receptor binding assays. The information presented herein is supported by experimental data to aid in the selection of appropriate compounds for research and drug development purposes.
Introduction
Sphingosine-1-phosphate (S1P) is a critical signaling sphingolipid that regulates a wide array of cellular processes, including cell proliferation, migration, and survival, through its interaction with a family of five G protein-coupled receptors (GPCRs), designated as S1P1-5. The development of synthetic analogs of S1P has been a major focus in drug discovery, leading to the approval of several drugs for autoimmune diseases like multiple sclerosis. This guide compares the binding affinities of the endogenous ligand, S1P, with several prominent synthetic analogs.
Quantitative Binding Affinity Data
The following table summarizes the binding affinities (Ki, Kd, or IC50) of S1P and its synthetic analogs for the S1P receptor subtypes. The data has been compiled from various receptor binding studies. Note that lower values indicate higher binding affinity.
Note: pKi and pEC50 values were converted to Ki and EC50 in nM for easier comparison. The binding affinity of FTY720 (Fingolimod) is dependent on its phosphorylation to FTY720-phosphate by sphingosine (B13886) kinase 2 in vivo.
Experimental Protocols
Radioligand Competition Binding Assay for S1P Receptors
This protocol is a representative example for determining the binding affinity of unlabelled test compounds to S1P receptors by measuring their ability to compete with a radiolabeled ligand.
Materials:
Membrane Preparations: Cell membranes prepared from cell lines overexpressing a specific human S1P receptor subtype (e.g., CHO or HEK293 cells).
Radioligand: [33P]-S1P or other suitable radiolabeled S1P receptor ligand.
Assay Buffer: 50 mM HEPES, 100 mM NaCl, 10 mM MgCl2, 1 mM EDTA, 0.4% fatty acid-free Bovine Serum Albumin (BSA), pH 7.5.[5]
Test Compounds: D-Sphingosine sulfate (to be phosphorylated to S1P) or synthetic analogs dissolved in a suitable solvent (e.g., DMSO).
Compound Dilution: Prepare serial dilutions of the unlabeled test compounds in the assay buffer.
Reaction Setup: In a 96-well plate, add in the following order:
50 µL of assay buffer with or without the test compound.
50 µL of the cell membrane preparation (containing a specific S1P receptor subtype).
50 µL of the radioligand solution (e.g., [33P]-S1P at a final concentration near its Kd value).
Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation to reach binding equilibrium.
Termination of Binding: Rapidly filter the contents of each well through the pre-soaked 96-well filter plate using a cell harvester.
Washing: Wash the filters three to five times with ice-cold wash buffer to remove unbound radioligand.
Scintillation Counting: Dry the filter plate and add a liquid scintillation cocktail to each well. Measure the radioactivity in each well using a scintillation counter.
Data Analysis:
Total Binding: Radioactivity measured in the absence of a competing ligand.
Non-specific Binding: Radioactivity measured in the presence of a saturating concentration of an unlabeled S1P receptor ligand.
Specific Binding: Calculated by subtracting non-specific binding from total binding.
IC50 Determination: Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Ki Calculation: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]
Signaling Pathways and Experimental Workflow
The interaction of S1P and its analogs with S1P receptors initiates a cascade of intracellular signaling events. The specific downstream pathways activated depend on the receptor subtype and the G protein to which it couples.
Validating the Specificity of D-Sphingosine Sulfate's Biological Activity: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the biological activity of D-Sphingosine sulfate (B86663) with other key sphingolipid modulators. The informa...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the biological activity of D-Sphingosine sulfate (B86663) with other key sphingolipid modulators. The information presented herein is supported by experimental data to aid researchers in selecting the most appropriate compound for their studies.
Introduction to D-Sphingosine and the Sphingolipid Rheostat
D-Sphingosine is a naturally occurring sphingolipid that plays a pivotal role in a multitude of cellular processes. It is a key component of the "sphingolipid rheostat," a concept that describes the balance between pro-apoptotic sphingolipids like ceramide and sphingosine (B13886), and pro-survival sphingolipids such as sphingosine-1-phosphate (S1P). This delicate equilibrium is a critical determinant of cell fate, influencing processes such as cell proliferation, differentiation, and apoptosis. D-Sphingosine and its analogs are widely studied for their therapeutic potential, particularly in oncology and inflammatory diseases. This guide focuses on validating the specificity of D-Sphingosine sulfate's biological actions by comparing it with other well-characterized sphingolipid-based signaling molecules.
Comparative Analysis of Biological Activity
The biological effects of D-Sphingosine sulfate are multifaceted. To provide a clear comparison, this section will focus on its well-documented roles as a modulator of Protein Kinase C (PKC), an inducer of apoptosis, and its interplay with other key enzymes in the sphingolipid pathway.
Protein Kinase C (PKC) Inhibition
D-Sphingosine is a known inhibitor of Protein Kinase C (PKC), a family of enzymes crucial for various signal transduction pathways.[1] Its inhibitory action is a key aspect of its biological function.
Key Findings: Synthetic D-erythro-sphingosine and its analog N,N-dimethylsphingosine are equipotent in inhibiting PKC.[1] Safingol, another sphingosine derivative, also demonstrates PKC inhibition, albeit with a specific IC50 range identified in studies.[2]
Induction of Apoptosis and Modulation of Cell Viability
The pro-apoptotic activity of sphingosine is a central element of the sphingolipid rheostat. An increase in cellular sphingosine levels can shift the balance towards programmed cell death.
Key Findings: FTY720, a synthetic sphingosine analog, effectively reduces the viability of glioblastoma cells.[5] N,N-Dimethylsphingosine inhibits the proliferation of vascular smooth muscle cells.[3][4] Safingol also demonstrates a significant reduction in the viability of adrenocortical carcinoma cells at micromolar concentrations.
Interaction with Other Key Signaling Molecules
The specificity of D-Sphingosine sulfate's action can be further understood by examining its interaction with other critical components of cellular signaling pathways, such as Sphingosine Kinase (SphK) and the TRPM7 channel.
Key Findings: Both D-erythro-sphingosine and FTY720 are potent inhibitors of the TRPM7 channel.[6] N,N-Dimethylsphingosine is a notable inhibitor of Sphingosine Kinase, thereby impacting the levels of pro-survival S1P.[1][7] Safingol also acts as an inhibitor of SphK.
Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to assess the biological activities discussed in this guide.
In Vitro Protein Kinase C (PKC) Inhibition Assay
This assay measures the ability of a compound to inhibit the activity of PKC, often by quantifying the phosphorylation of a substrate.
Enzyme Source: Partially purified PKC from rat brain or other appropriate sources.
Substrate: Histone H1 or a specific peptide substrate for PKC.
Reaction Buffer: A buffer containing ATP (often radiolabeled with ³²P), magnesium chloride, calcium chloride, and phospholipids (B1166683) (e.g., phosphatidylserine) and a diacylglycerol analog (e.g., PMA) to activate the enzyme.
Procedure:
The test compound (e.g., D-Sphingosine sulfate) is pre-incubated with the PKC enzyme.
The phosphorylation reaction is initiated by the addition of the substrate and ATP.
The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).
The reaction is stopped, and the phosphorylated substrate is separated from the unreacted ATP, typically by spotting the reaction mixture onto phosphocellulose paper followed by washing.
The amount of incorporated radioactivity is quantified using a scintillation counter.
Data Analysis: The percentage of inhibition is calculated relative to a control reaction without the inhibitor. IC50 values are determined by plotting the percentage of inhibition against a range of inhibitor concentrations.
Cell Viability (MTT) Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.
Cell Culture: Cells are seeded in a 96-well plate and allowed to attach overnight.
Treatment: Cells are treated with various concentrations of the test compound (e.g., D-Sphingosine sulfate) for a specified duration (e.g., 24, 48, or 72 hours).
MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring, yielding purple formazan (B1609692) crystals.
Solubilization: The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).
Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.
Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). EC50 or IC50 values are calculated from the dose-response curves.[8][9][10][11]
Apoptosis Assay by Flow Cytometry (Annexin V/Propidium Iodide Staining)
This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Cell Preparation: Cells are cultured and treated with the test compound. Both adherent and suspension cells can be used.
Staining:
Cells are harvested and washed with cold PBS.
Cells are resuspended in Annexin V binding buffer.
Fluorescently labeled Annexin V (e.g., FITC-conjugated) is added to the cell suspension. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis.
Propidium Iodide (PI), a fluorescent nucleic acid stain that cannot cross the membrane of live cells, is added to distinguish necrotic or late apoptotic cells with compromised membrane integrity.
Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer.
Data Interpretation:
Annexin V- / PI-: Live cells
Annexin V+ / PI-: Early apoptotic cells
Annexin V+ / PI+: Late apoptotic or necrotic cells
Annexin V- / PI+: Necrotic cells (due to primary necrosis)[12][13][14][15]
Visualizing the Pathways and Workflows
To further clarify the complex interactions and experimental designs, the following diagrams are provided.
Caption: The Sphingolipid Rheostat and Points of Intervention.
Caption: Workflow for Apoptosis and Viability Assays.
Conclusion
D-Sphingosine sulfate exhibits a distinct and specific profile of biological activity, primarily characterized by its potent inhibition of Protein Kinase C and its role in promoting apoptosis. Comparative analysis with its analogs and other sphingolipid modulators reveals both overlapping and unique effects. N,N-dimethylsphingosine mirrors its PKC inhibitory action, while also potently inhibiting sphingosine kinase. Safingol provides an alternative for PKC inhibition. FTY720, a synthetic analog, demonstrates significant pro-apoptotic effects and also targets the TRPM7 channel, a property shared with D-erythro-sphingosine.
The choice of molecule for research or therapeutic development will depend on the desired specificity of action. For studies focused on the direct consequences of PKC inhibition by a naturally occurring sphingolipid, D-Sphingosine sulfate is a primary candidate. For dissecting the roles of the sphingolipid rheostat, comparing the effects of D-Sphingosine with a Sphingosine Kinase inhibitor like N,N-dimethylsphingosine can be highly informative. This guide provides a foundational framework and the necessary experimental context for researchers to make informed decisions in the complex and dynamic field of sphingolipid signaling.
A Comparative Analysis of D-Sphingosine Sulfate and L-Sphingosine Sulfate: Unraveling Stereospecificity in Sphingolipid Signaling
For Researchers, Scientists, and Drug Development Professionals In the intricate world of lipid signaling, stereochemistry plays a pivotal role in dictating biological function. This guide provides a comparative analysis...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the intricate world of lipid signaling, stereochemistry plays a pivotal role in dictating biological function. This guide provides a comparative analysis of D-Sphingosine sulfate (B86663) and its stereoisomer, L-Sphingosine sulfate. While research has predominantly focused on the naturally occurring D-erythro isomer, understanding the nuanced differences between these stereoisomers is crucial for elucidating their roles in complex cellular processes and for the rational design of targeted therapeutics.
Due to a scarcity of direct comparative studies on the sulfated forms, this guide will primarily focus on the known biological and biochemical differences between the free base forms, D-erythro-sphingosine and L-threo-sphingosine, and extrapolate the potential implications of sulfation.
Biochemical and Physicochemical Properties
Property
D-Sphingosine
L-Sphingosine
Reference
Natural Abundance
The naturally occurring and most abundant stereoisomer in mammals.
The stereochemistry of sphingosine (B13886) profoundly influences its interaction with key enzymes and its downstream signaling effects. This results in distinct cellular outcomes, particularly in the regulation of cell proliferation and apoptosis.
Inhibition of Protein Kinase C (PKC)
Both D- and L-sphingosine isomers are known inhibitors of Protein Kinase C (PKC), a crucial family of enzymes in signal transduction. However, studies have revealed a subtle but significant difference in their inhibitory potency.
The differential effects of D- and L-sphingosine on cell fate decisions are striking, highlighting their stereospecific engagement with cellular signaling pathways.
Biological Process
D-erythro-Sphingosine
L-threo-Sphingosine
Reference
Cell Proliferation
Stimulates DNA synthesis and cell proliferation in certain cell types.
Does not stimulate DNA synthesis.
Apoptosis
Can induce apoptosis, often mediated by its conversion to ceramide.
Can also induce apoptosis, potentially through different mechanisms.
Objective: To determine the half-maximal inhibitory concentration (IC50) of D- and L-Sphingosine sulfate on PKC activity.
Methodology:
Enzyme and Substrate Preparation: Purified PKC is used with a suitable substrate, such as histone H1 or a synthetic peptide.
Reaction Mixture: The assay is typically performed in a buffer containing ATP (often radiolabeled with γ-³²P), lipids (phosphatidylserine and diacylglycerol) to activate PKC, and the test compound (D- or L-Sphingosine sulfate) at varying concentrations.
Incubation: The reaction is initiated by adding the enzyme and incubated at 37°C for a specific time.
Termination and Detection: The reaction is stopped, and the phosphorylated substrate is separated (e.g., by spotting on phosphocellulose paper followed by washing). The amount of incorporated radiolabel is quantified using a scintillation counter.
Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound, and the IC50 value is determined by plotting the inhibition curve.
Cell Viability Assay (MTT Assay)
Objective: To assess the cytotoxic effects of D- and L-Sphingosine sulfate on a specific cell line.
Methodology:
Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.
Treatment: The cells are treated with various concentrations of D- or L-Sphingosine sulfate for a defined period (e.g., 24, 48, or 72 hours).
MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.[8][9][10]
Incubation: The plate is incubated to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[8][9][10]
Solubilization: A solubilization solution (e.g., DMSO or a specialized reagent) is added to dissolve the formazan crystals.[8][9][10]
Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm) using a microplate reader.
Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells).
A Comparative Guide to D-Sphingosine Sulfate and Other Protein Kinase C Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of D-Sphingosine sulfate (B86663) with other prominent Protein Kinase C (PKC) inhibitors. Understanding the n...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of D-Sphingosine sulfate (B86663) with other prominent Protein Kinase C (PKC) inhibitors. Understanding the nuances of these inhibitors is critical for designing targeted experiments and developing novel therapeutics aimed at modulating cellular signaling pathways. This document presents a detailed analysis of their mechanisms of action, comparative potency supported by experimental data, and standardized protocols for their evaluation.
Introduction to Protein Kinase C and its Inhibition
Protein Kinase C (PKC) is a family of serine/threonine kinases that play a pivotal role in a multitude of cellular processes, including cell proliferation, differentiation, apoptosis, and immune responses. The PKC family is divided into three subfamilies based on their activation requirements: conventional (cPKC; α, βI, βII, γ), novel (nPKC; δ, ε, η, θ), and atypical (aPKC; ζ, ι/λ). Dysregulation of PKC activity is implicated in various diseases, most notably cancer and inflammatory disorders, making PKC isoforms attractive targets for therapeutic intervention.
PKC inhibitors can be broadly classified based on their mechanism of action. ATP-competitive inhibitors bind to the highly conserved ATP-binding pocket in the catalytic domain, while other inhibitors may target the regulatory domain, interfering with the binding of essential cofactors like diacylglycerol (DAG) and phospholipids. D-Sphingosine, a naturally occurring bioactive lipid, functions as a physiological inhibitor of PKC, acting competitively with respect to the phosphate (B84403) acceptor and non-competitively with ATP. Its sulfate form is often used in experimental settings.
Quantitative Comparison of PKC Inhibitors
The potency and selectivity of PKC inhibitors are critical parameters for their use in research and potential therapeutic applications. The following table summarizes the half-maximal inhibitory concentration (IC50) values for D-Sphingosine and a selection of other well-characterized PKC inhibitors against various PKC isoforms. It is important to note that IC50 values can vary depending on the specific assay conditions, including ATP concentration and the substrate used.
Note: IC50 values can vary based on experimental conditions. The provided data is for comparative purposes.
Mechanism of Action and Signaling Pathways
The conventional PKC activation pathway is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol (B14025) trisphosphate (IP3). IP3 triggers the release of intracellular calcium, which, along with DAG, recruits cPKC isoforms to the plasma membrane, leading to their activation. D-Sphingosine exerts its inhibitory effect by interfering with the interaction of PKC with the cell membrane and its cofactors.
Figure 1: Conventional PKC activation pathway and points of inhibition.
Experimental Protocols
Accurate and reproducible experimental data are fundamental to the reliable comparison of enzyme inhibitors. Below are detailed methodologies for standard in vitro and cell-based PKC activity assays.
In Vitro PKC Kinase Assay (Radiolabeled)
This assay directly measures the enzymatic activity of purified PKC by quantifying the incorporation of radiolabeled phosphate from [γ-³²P]ATP into a substrate.
Objective: To determine the IC50 value of a test compound against a specific PKC isoform.
PKC substrate (e.g., myelin basic protein (MBP) or a specific peptide substrate)
[γ-³²P]ATP
Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 0.1 mg/mL phosphatidylserine, 20 µg/mL diacylglycerol)
Test inhibitor (D-Sphingosine sulfate and others) at various concentrations
Stop solution (e.g., 75 mM H₃PO₄)
P81 phosphocellulose paper
Scintillation counter
Procedure:
Prepare a reaction mixture containing the assay buffer, PKC substrate, and the desired concentration of the test inhibitor.
Initiate the reaction by adding the purified PKC enzyme to the mixture.
Start the phosphorylation reaction by adding [γ-³²P]ATP.
Incubate the reaction at 30°C for a predetermined time (e.g., 10-20 minutes).
Stop the reaction by spotting an aliquot of the reaction mixture onto P81 phosphocellulose paper.
Wash the P81 paper multiple times with the stop solution to remove unincorporated [γ-³²P]ATP.
Quantify the amount of ³²P incorporated into the substrate using a scintillation counter.
Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.
Figure 2: Workflow for an in vitro radioactive PKC inhibition assay.
Cell-Based PKC Activity Assay (Western Blot)
This assay assesses the effect of an inhibitor on PKC activity within a cellular context by measuring the phosphorylation of a known intracellular PKC substrate.
Objective: To evaluate the cell permeability and efficacy of an inhibitor in a biological system.
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Primary antibody against a phosphorylated PKC substrate (e.g., phospho-MARCKS)
Secondary antibody conjugated to HRP
Western blotting reagents and equipment
Procedure:
Culture cells to the desired confluency.
Pre-incubate the cells with various concentrations of the test inhibitor for a specified duration.
Stimulate the cells with a PKC activator (e.g., PMA) to induce PKC activity.
Lyse the cells to extract total protein.
Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with a primary antibody specific for the phosphorylated form of a known PKC substrate.
Incubate with an appropriate HRP-conjugated secondary antibody.
Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Quantify the band intensity and normalize it to a loading control (e.g., total protein or a housekeeping protein like GAPDH).
Plot the percentage of inhibition of substrate phosphorylation against the inhibitor concentration to determine the cellular IC50 value.
Figure 3: Workflow for a cell-based Western blot PKC inhibition assay.
Conclusion
D-Sphingosine sulfate represents a physiologically relevant inhibitor of Protein Kinase C, acting through a distinct mechanism compared to many synthetic ATP-competitive inhibitors. While it demonstrates broad PKC inhibition, its potency in vitro appears to be lower than that of compounds like Staurosporine and Bisindolylmaleimide I. A significant gap in the current literature is the lack of detailed isoform-specific inhibitory data for D-Sphingosine, which would be invaluable for its targeted application in research.
The choice of a PKC inhibitor should be guided by the specific research question, considering the required potency, selectivity, and the experimental system (in vitro vs. cellular). For studies aiming for broad but non-selective PKC inhibition, Staurosporine is a potent tool. For more selective inhibition of conventional and novel PKC isoforms, Bisindolylmaleimide I is a suitable choice. D-Sphingosine sulfate is particularly useful for investigating the physiological regulation of PKC and for studies where targeting the regulatory domain is of interest. The provided experimental protocols offer a standardized framework for the rigorous evaluation and comparison of these and other PKC inhibitors.
A Comparative Guide to D-Sphingosine Sulfate and its Analogs in Cellular Signaling
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of D-Sphingosine sulfate (B86663) and its analogs, focusing on their roles in key cellular processes, specifi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of D-Sphingosine sulfate (B86663) and its analogs, focusing on their roles in key cellular processes, specifically apoptosis induction and Protein Kinase C (PKC) inhibition. The information presented is curated from peer-reviewed scientific literature to assist researchers in selecting the appropriate molecule for their experimental needs.
I. Comparative Analysis of Biological Activity
The following tables summarize the available quantitative data on the efficacy of D-Sphingosine and its analogs in inducing apoptosis and inhibiting Protein Kinase C. It is important to note that much of the available research has been conducted on D-erythro-sphingosine, the non-sulfated form. Direct comparative data on the biological activity of D-Sphingosine sulfate in these specific assays is limited in the currently available literature.
Table 1: Comparison of Apoptosis Induction
Compound
Cell Line
Concentration
Observed Effect
Citation
D-erythro-Sphingosine
Various solid tumor cell lines
Not specified
Strongest induction of apoptosis among stereoisomers tested.
Cell Seeding: Seed cells in 6-well plates at a density that allows for logarithmic growth during the experiment. Allow cells to adhere and grow for 24 hours.
Treatment: Treat the cells with varying concentrations of D-Sphingosine sulfate or its analogs. Include a vehicle-treated control group. Incubate for the desired time period (e.g., 24 or 48 hours).
Cell Harvesting:
Adherent cells: Carefully collect the culture medium (containing floating apoptotic cells). Wash the adherent cells with PBS, and then detach them using Trypsin-EDTA. Combine the detached cells with the collected medium.
Suspension cells: Gently collect the cells by centrifugation.
Cell Washing: Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes. Discard the supernatant and wash the cell pellet twice with ice-cold PBS.
Staining:
Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.
Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.
Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.
Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
Flow Cytometry Analysis:
Add 400 µL of 1X Binding Buffer to each tube.
Analyze the samples on a flow cytometer within one hour.
Gating:
Annexin V-negative / PI-negative: Live cells
Annexin V-positive / PI-negative: Early apoptotic cells
Annexin V-positive / PI-positive: Late apoptotic/necrotic cells
Annexin V-negative / PI-positive: Necrotic cells
B. Protocol for In Vitro Protein Kinase C (PKC) Inhibition Assay
This protocol describes a method to measure the in vitro inhibitory effect of D-Sphingosine sulfate and its analogs on PKC activity using a radioactive assay.
Materials:
Purified Protein Kinase C enzyme
PKC substrate (e.g., Histone H1 or a specific peptide substrate)
D-Sphingosine sulfate or analog
Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM CaCl2)
Phosphatidylserine (PS) and Diacylglycerol (DAG) as co-factors
[γ-³²P]ATP
P81 phosphocellulose paper
Phosphoric acid (0.75%)
Scintillation counter and scintillation fluid
Procedure:
Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing assay buffer, PS, DAG, and the PKC substrate.
Inhibitor Addition: Add the desired concentration of D-Sphingosine sulfate or its analog to the reaction mixture. Include a control with no inhibitor.
Enzyme Addition: Add the purified PKC enzyme to the reaction mixture.
Initiation of Reaction: Start the kinase reaction by adding [γ-³²P]ATP.
Incubation: Incubate the reaction tubes at 30°C for a specific time (e.g., 10-20 minutes), ensuring the reaction is in the linear range.
Stopping the Reaction: Stop the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose paper.
Washing: Wash the P81 papers multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.
Quantification: Place the washed P81 paper in a scintillation vial with scintillation fluid and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the PKC activity.
Data Analysis: Calculate the percentage of PKC inhibition for each concentration of the test compound compared to the control without the inhibitor. Determine the IC50 value if desired.
III. Visualization of Signaling Pathways and Workflows
A. Signaling Pathways
The following diagrams illustrate the key signaling pathways affected by D-Sphingosine.
Independent Validation of D-Sphingosine's Role in Cell Signaling: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of published findings on D-Sphingosine, a key bioactive lipid, with a focus on independent validation of its rol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of published findings on D-Sphingosine, a key bioactive lipid, with a focus on independent validation of its roles in critical cellular processes. We delve into the experimental data supporting its function as an inhibitor of Protein Kinase C (PKC) and an inducer of apoptosis, comparing it with other relevant sphingolipids. Detailed experimental protocols and visual representations of signaling pathways are provided to support your research and development endeavors.
I. D-Sphingosine as an Inhibitor of Protein Kinase C (PKC)
One of the most well-documented roles of D-Sphingosine is its inhibition of Protein Kinase C (PKC), a crucial family of enzymes in signal transduction. Initial findings have been subsequently explored and validated by various research groups.
Comparative Analysis of PKC Inhibition
The following table summarizes quantitative data from studies investigating the inhibitory effects of D-Sphingosine and its derivatives on PKC activity.
Compound
Cell/System
Assay
Concentration/IC50
Reference
D-erythro-Sphingosine
Human Platelets
In vitro PKC assay
50% inhibition at equimolar concentration to diacylglycerol
Prepare a lipid mixture containing phosphatidylserine and diacylglycerol in a buffer solution.
Add the purified PKC enzyme to the lipid mixture.
Introduce varying concentrations of D-Sphingosine sulfate or the vehicle control to the reaction mixture.
Initiate the kinase reaction by adding the substrate (Histone H1) and [γ-³²P]ATP.
Incubate the reaction mixture at 30°C for a specified time (e.g., 10 minutes).
Stop the reaction by spotting the mixture onto phosphocellulose paper.
Wash the paper extensively to remove unincorporated [γ-³²P]ATP.
Quantify the incorporated radioactivity using a scintillation counter.
Calculate the percentage of PKC inhibition at each D-Sphingosine sulfate concentration relative to the vehicle control.
Signaling Pathway: PKC Inhibition by D-Sphingosine
Caption: D-Sphingosine inhibits the activation of Protein Kinase C (PKC).
II. D-Sphingosine as an Inducer of Apoptosis
D-Sphingosine is a pro-apoptotic molecule, a finding that has been validated across various cell lines. Its effects are often contrasted with its phosphorylated metabolite, Sphingosine-1-phosphate (S1P), which is anti-apoptotic. This balance, known as the "sphingolipid rheostat," is a critical determinant of cell fate.[4][5]
Comparative Analysis of Apoptosis Induction
The table below presents quantitative data on the pro-apoptotic effects of D-Sphingosine and related sphingolipids.
Caption: The "Sphingolipid Rheostat" model of cell fate determination.
III. Alternatives to D-Sphingosine
Several other sphingolipids and synthetic analogs are used in research to investigate similar cellular pathways.
Ceramide: A precursor to sphingosine, ceramide is also a potent inducer of apoptosis.[6][9] However, the downstream signaling pathways activated by ceramide and sphingosine can differ.[4]
N,N-dimethylsphingosine (DMS): This synthetic derivative is a potent competitive inhibitor of sphingosine kinase, the enzyme that converts sphingosine to the anti-apoptotic S1P.[10][11] By blocking S1P production, DMS effectively increases intracellular levels of pro-apoptotic sphingosine and ceramide. Unlike sphingosine, at concentrations that inhibit sphingosine kinase, DMS does not significantly inhibit PKC.[10][12]
Phytosphingosine: This sphingolipid, which is abundant in yeast and plants, also induces apoptosis in human cancer cells, potentially through direct activation of caspase-8 and mitochondrial pathways.[13]
Conclusion
The foundational findings regarding D-Sphingosine's roles as a PKC inhibitor and a pro-apoptotic agent have been substantiated by subsequent research. This guide provides a comparative overview of the quantitative data and methodologies that underpin our current understanding. The "sphingolipid rheostat" remains a central concept, highlighting the delicate balance between pro-apoptotic sphingolipids like D-Sphingosine and ceramide, and the pro-survival molecule S1P. For researchers and drug development professionals, understanding these validated pathways and having access to detailed experimental protocols is crucial for the exploration of novel therapeutic strategies targeting sphingolipid metabolism.
A Comparative Guide to the Efficacy of D-Sphingosine Sulfate in Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the efficacy of D-Sphingosine sulfate (B86663) and its analogs in various cancer cell lines. The information...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the efficacy of D-Sphingosine sulfate (B86663) and its analogs in various cancer cell lines. The information presented is supported by experimental data to aid in the evaluation of these compounds for potential therapeutic applications.
Comparative Efficacy of Sphingolipids in Cancer Cell Lines
The following table summarizes the cytotoxic effects of D-Sphingosine, its analog FTY720 (Fingolimod), and the related sphingolipid C2-Ceramide across different cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity.
Compound
Cell Line
Cancer Type
IC50 (µM)
Key Findings
D-erythro-sphingosine
Tumorigenic HBECs
Breast Cancer
~8-10
Selectively inhibits proliferation of tumorigenic cells over normal differentiated cells.[1][2]
Jurkat T cells
T-cell Leukemia
~10-15
Induces apoptosis through mitochondrial depolarization and caspase activation.[3][4][5][6]
FTY720 (Fingolimod)
Chronic Lymphocytic Leukemia (CLL) B-cells
B-cell Leukemia
~10
Induces apoptosis independent of Bcl-2 and caspases, mediated by PP2A activation.[2]
K562
Chronic Myelogenous Leukemia
Not specified
Overcomes resistance to tyrosine kinase inhibitors by activating BIM and BID.[7]
More potent in MDA-MB-231 cells compared to MCF-7 cells.[1]
MCF-7
Breast Cancer
27.13
Induces a senescence-like phenotype in addition to apoptosis.[1]
SKBr3
Breast Cancer (drug-resistant)
18.3 - 18.9 (analogs)
Novel ceramide analogs show selective cytotoxicity in drug-resistant cells.[9]
MCF-7/Adr
Breast Cancer (drug-resistant)
21.2 - 45.5 (analogs)
Novel ceramide analogs show selective cytotoxicity in drug-resistant cells.[9]
Signaling Pathways of D-Sphingosine Sulfate-Induced Apoptosis
D-Sphingosine and its analogs exert their pro-apoptotic effects through intricate signaling cascades. The diagrams below illustrate the key pathways involved in this process.
Caption: D-Sphingosine induced apoptosis pathway.
Caption: FTY720 mechanism via PP2A activation.
Experimental Protocols
Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.
Cell Viability Assay (MTT/XTT Assay)
This protocol is used to determine the half-maximal inhibitory concentration (IC50) of sphingolipid compounds.
Materials:
96-well plates
Cancer cell lines of interest
Complete culture medium
D-Sphingosine sulfate and other test compounds
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-Bis-(2-Methoxy-4-Nitro-5-Sulfophenyl)-2H-Tetrazolium-5-Carboxanilide) reagent
Solubilization solution (e.g., DMSO)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Prepare serial dilutions of the test compounds in complete culture medium.
Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).
Incubate the plate for 24-72 hours at 37°C in a humidified CO2 incubator.
Add MTT or XTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the tetrazolium salt into a colored formazan (B1609692) product.[10][11]
If using MTT, add the solubilization solution to dissolve the formazan crystals.
Measure the absorbance of each well using a microplate reader at the appropriate wavelength (typically 450-570 nm).
Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the results to determine the IC50 value.[12]
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Materials:
Flow cytometer
Treated and control cells
Annexin V-FITC (or other fluorochrome)
Propidium Iodide (PI)
Annexin V Binding Buffer
Phosphate-Buffered Saline (PBS)
Procedure:
Induce apoptosis in the desired cell line by treating with D-Sphingosine sulfate or other compounds for the desired time.
Harvest the cells (including any floating cells in the medium) and wash them with cold PBS.
Resuspend the cells in Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.[13]
Add Annexin V-FITC and PI to the cell suspension.[13]
Incubate the cells in the dark for 15 minutes at room temperature.[14][15]
Analyze the stained cells by flow cytometry within one hour.[16]
Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).
DNA Fragmentation Assay (TUNEL Assay)
The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects DNA fragmentation, a hallmark of late-stage apoptosis.
Materials:
Treated and control cells
Fixation solution (e.g., 4% paraformaldehyde)
Permeabilization solution (e.g., 0.1% Triton X-100 in sodium citrate)
Terminal deoxynucleotidyl transferase (TdT)
BrdU or fluorescently labeled dUTP
Anti-BrdU antibody (if using BrdU)
Fluorescence microscope or flow cytometer
Procedure:
Culture and treat cells with the desired sphingolipid compound.
Harvest and fix the cells with a fixation solution.
Permeabilize the cells to allow entry of the labeling reagents.
Incubate the cells with the TdT enzyme and labeled nucleotides. TdT will catalyze the addition of the labeled nucleotides to the 3'-OH ends of fragmented DNA.[17]
If an indirect method is used, incubate with a fluorescently labeled antibody that recognizes the incorporated nucleotide.
Wash the cells to remove unincorporated nucleotides.
Analyze the cells for fluorescence using a fluorescence microscope or flow cytometer to identify TUNEL-positive (apoptotic) cells.[18][19]
Proper Disposal Procedures for D-Sphingosine Sulfate: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides essential safety and logistical information for the proper...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides essential safety and logistical information for the proper disposal of D-Sphingosine sulfate (B86663), a common sphingolipid used in research. Adherence to these procedures is critical for maintaining a safe laboratory environment and complying with regulatory standards.
Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to be familiar with the immediate safety and handling precautions for D-Sphingosine sulfate. This substance should be treated as potentially hazardous.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most detailed information.
Personal Protective Equipment (PPE):
When handling D-Sphingosine sulfate, appropriate personal protective equipment is mandatory. This includes:
Eye Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]
Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]
Body Protection: Use a lab coat or other protective clothing to prevent skin exposure.[2]
Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection may not be necessary. However, if dust formation is likely, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particle filter is recommended.[2][3]
Step-by-Step Disposal Protocol
The disposal of D-Sphingosine sulfate must be conducted in a manner that prevents environmental contamination and ensures the safety of all laboratory personnel.
Step 1: Waste Identification and Collection
Carefully sweep up solid D-Sphingosine sulfate, avoiding the creation of dust.[2]
Place the collected material into a suitable, clearly labeled, and sealed container for disposal.[2][4]
For solutions, absorb the liquid with an inert material and place it in a sealed container.
Step 2: Adherence to Regulations
Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[3]
It is imperative to consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[3]
Do not empty D-Sphingosine sulfate into drains or release it into the environment.[3]
Step 3: Arrange for Professional Disposal
Dispose of the contents and the container at an approved waste disposal plant.[3][4]
Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the chemical waste.
D-Sphingosine and its derivatives are integral to various cellular signaling pathways. For instance, the phosphorylation of sphingosine (B13886) by sphingosine kinases (SPHK1 and SPHK2) generates sphingosine-1-phosphate (S1P), a bioactive lipid involved in cell proliferation, survival, and migration. The experimental workflow for studying such pathways often involves cell culture, lipid extraction, and analysis by techniques like mass spectrometry.
Below is a conceptual workflow for the disposal of D-Sphingosine sulfate, presented as a DOT script.
Caption: Disposal workflow for D-Sphingosine Sulfate.
Personal protective equipment for handling D-Sphingosine sulfate
Essential Safety and Handling Guide for D-Sphingosine Sulfate (B86663) This guide provides critical safety and logistical information for laboratory personnel, including researchers, scientists, and drug development prof...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for D-Sphingosine Sulfate (B86663)
This guide provides critical safety and logistical information for laboratory personnel, including researchers, scientists, and drug development professionals, who handle D-Sphingosine sulfate. Adherence to these procedures is essential for ensuring personal safety and maintaining a secure research environment.
Chemical and Physical Properties
A summary of the key physical and chemical properties of D-Sphingosine and its related compounds is provided below. This information is critical for safe handling and storage.
Dispose of waste materials in a designated, sealed container.
All chemical waste must be disposed of in accordance with local, regional, and national hazardous waste regulations.[4] Do not empty into drains.[4]
Emergency Plan: Accidental Exposure and Spills
Immediate and appropriate action is crucial in the event of an emergency.
Accidental Exposure:
Exposure Route
First Aid Measures
Eye Contact
Immediately rinse the eyes with plenty of water, including under the eyelids, for at least 15 minutes.[3][4][5] Seek medical attention.[3][4][5]
Skin Contact
Wash the affected area immediately with soap and plenty of water for at least 15 minutes, removing any contaminated clothing.[3][4][5] Seek medical attention if irritation occurs.[4][5]
Inhalation
Move the individual to fresh air.[3][4][5] If breathing is difficult, provide oxygen.[5] Seek immediate medical attention if symptoms occur.[3]
Ingestion
Clean the mouth with water and then drink plenty of water.[3] Do NOT induce vomiting.[4][5] Seek medical attention.[4][5]
Spill Response:
Evacuate and Secure: Evacuate the immediate area and restrict access.
Ventilate: Ensure the area is well-ventilated.
Containment: Wearing appropriate PPE, sweep up the spilled solid material.[3][4] Avoid generating dust.[3]
Collection: Shovel the material into a suitable, labeled container for disposal.[3][4]
Decontamination: Clean the spill area thoroughly.
Disposal: Dispose of the contained waste as hazardous material according to institutional and regulatory guidelines.[4]
Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling D-Sphingosine sulfate.
Caption: Workflow for the safe handling of D-Sphingosine sulfate.
